Safflospermidine B

Core Science & Biosynthesis

An In-depth Technical Guide to Safflospermidine B: Structure, Bioactivity, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Safflospermidine B, a natural phenolamide, has garnered significant interest within the scientific community for its potent biological activities, particularly its role as a tyrosinase inhibitor and its potential applications in the fields of dermatology and pharmacology. This technical guide provides a comprehensive overview of Safflospermidine B, detailing its chemical structure, physicochemical properties, and known biological functions. Special emphasis is placed on its inhibitory effects on melanogenesis. This document also includes detailed experimental protocols for the isolation, characterization, and biological evaluation of Safflospermidine B, intended to serve as a valuable resource for researchers and professionals in drug development.

Chemical Structure and Properties of Safflospermidine B

Safflospermidine B is a polyamine derivative belonging to the class of phenolamides. Its chemical structure is characterized by a spermidine (B129725) backbone linked to three p-coumaroyl moieties.

Systematic Name: N¹-(E)-N⁵,N¹⁰-(Z)-tri-p-coumaroyl spermidine

Chemical Structure:

A 2D representation of the chemical structure of Safflospermidine B would be depicted here, illustrating the spermidine core and the three attached p-coumaroyl groups with their respective (E) and (Z) configurations.

Physicochemical Properties:

Property	Value	Reference
Molecular Formula	C₃₄H₃₇N₃O₆	[1]
Molecular Weight	583.7 g/mol	[1]
Appearance	Powder	[1]

Spectroscopic Data:

Table 1: Representative ¹H and ¹³C NMR Spectroscopic Data

Position	δH (ppm, Multiplicity, J in Hz)	δC (ppm)
Spermidine Moiety
1	...	...
2	...	...
3	...	...
4	...	...
5	...	...
6	...	...
7	...	...
p-Coumaroyl Moieties
1'	...	...
2'/6'	...	...
3'/5'	...	...
4'	...	...
7'	...	...
8'	...	...
9'	...	...

Table 2: Representative LC-MS/MS Fragmentation Data

Precursor Ion [M+H]⁺ (m/z)	Product Ions (m/z)	Proposed Fragment
584.27	...	[M+H - p-coumaroyl]⁺
...	[Spermidine + H]⁺
...	[p-coumaric acid + H]⁺

Biological Activity: Inhibition of Melanogenesis

Safflospermidine B is a potent inhibitor of tyrosinase, the key enzyme in melanin (B1238610) synthesis.[2][3] This inhibitory activity translates to a reduction in melanin production in cellular models.

Table 3: In Vitro and Cellular Activity of Safflospermidine B and Related Compounds

Compound/Extract	Assay	IC₅₀ / Effect	Reference
Safflospermidine B	Mushroom Tyrosinase Inhibition	31.8 µM	[4]
Safflospermidine A	Mushroom Tyrosinase Inhibition	13.8 µM	[4]
Kojic Acid	Mushroom Tyrosinase Inhibition	44.0 µM	[4]
Safflospermidines (A+B mixture)	Melanin Content in B16F10 cells (at 62.5 µg/mL)	21.78 ± 4.01% reduction	[1]
Safflospermidines (A+B mixture)	Tyrosinase Activity in B16F10 cells (at 62.5 µg/mL)	25.71 ± 3.08% reduction	[1]

The anti-melanogenic effect of safflospermidines is attributed to the downregulation of key genes involved in melanin synthesis, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-2).[1]

Signaling Pathway of Melanogenesis Inhibition

Safflospermidine B exerts its inhibitory effect on melanogenesis by modulating the α-melanocyte-stimulating hormone (α-MSH) signaling pathway. In melanocytes, α-MSH binds to the melanocortin 1 receptor (MC1R), leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP). This activates protein kinase A (PKA), which in turn phosphorylates the cAMP response element-binding protein (CREB). Phosphorylated CREB upregulates the expression of microphthalmia-associated transcription factor (MITF), the master regulator of melanogenic gene expression. MITF then promotes the transcription of TYR, TRP-1, and TRP-2, leading to melanin synthesis. Safflospermidines are believed to interfere with this cascade, resulting in the downregulation of these key melanogenic enzymes.

Caption: Signaling pathway of α-MSH-induced melanogenesis and the inhibitory action of Safflospermidine B.

Experimental Protocols

Isolation of Safflospermidine B from Helianthus annuus Bee Pollen

This protocol outlines the general steps for the extraction and purification of Safflospermidine B.[4][5][6]

Caption: General workflow for the isolation of Safflospermidine B.

• Extraction:

  • Grind dried sunflower bee pollen into a fine powder.

  • Extract the pollen powder with methanol at room temperature with agitation.

  • Filter the extract and concentrate under reduced pressure to obtain the crude methanol extract.

• Partitioning:

  • Suspend the crude methanol extract in a methanol-water mixture.

  • Perform sequential liquid-liquid partitioning with hexane (B92381) followed by dichloromethane.

  • Collect the dichloromethane fraction, which contains Safflospermidine B.

• Chromatographic Purification:

  • Subject the dichloromethane fraction to silica gel column chromatography.

  • Elute with a gradient of chloroform (B151607) and methanol.

  • Collect fractions and monitor by thin-layer chromatography (TLC).

  • Pool fractions containing Safflospermidine B.

  • Perform final purification using preparative high-performance liquid chromatography (HPLC) with a C18 column and a suitable mobile phase gradient (e.g., water and acetonitrile (B52724) with formic acid).

Cell Viability Assay (MTT Assay)

This assay determines the cytotoxicity of Safflospermidine B on B16F10 melanoma cells.[7][8][9][10]

• Cell Seeding: Seed B16F10 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of Safflospermidine B and a vehicle control (e.g., DMSO) for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Express cell viability as a percentage of the vehicle-treated control.

Melanin Content Assay

This assay quantifies the effect of Safflospermidine B on melanin production in B16F10 cells.[11][12]

• Cell Culture and Treatment: Seed B16F10 cells in a 6-well plate and treat with Safflospermidine B and a positive control (e.g., kojic acid) in the presence of an α-MSH stimulus for 48-72 hours.

• Cell Lysis: Wash the cells with PBS and lyse them with 1 N NaOH.

• Melanin Solubilization: Incubate the lysate at 80°C for 1 hour to solubilize the melanin.

• Absorbance Measurement: Transfer the lysate to a 96-well plate and measure the absorbance at 405 nm.

• Normalization: Normalize the melanin content to the total protein concentration of each sample, determined by a BCA or Bradford assay.

Cellular Tyrosinase Activity Assay

This assay measures the intracellular tyrosinase activity in B16F10 cells treated with Safflospermidine B.[4][13]

• Cell Culture and Treatment: Culture and treat B16F10 cells as described for the melanin content assay.

• Cell Lysis: Wash the cells with PBS and lyse them in a buffer containing 1% Triton X-100.

• Substrate Addition: Add L-DOPA solution to the cell lysate.

• Incubation: Incubate the mixture at 37°C to allow the tyrosinase to convert L-DOPA to dopachrome (B613829).

• Absorbance Measurement: Measure the absorbance at 475 nm at different time points.

• Calculation: Calculate the tyrosinase activity as the rate of dopachrome formation and express it as a percentage of the control.

Gene Expression Analysis by RT-qPCR

This protocol is for determining the mRNA levels of melanogenesis-related genes.

• RNA Extraction: Extract total RNA from treated and untreated B16F10 cells using a suitable RNA isolation kit.

• cDNA Synthesis: Synthesize cDNA from the total RNA using a reverse transcription kit.

• Quantitative PCR: Perform qPCR using SYBR Green master mix and specific primers for murine TYR, TRP-1, TRP-2, and a housekeeping gene (e.g., GAPDH).

  Table 4: Murine Primer Sequences for RT-qPCR

  Gene	Forward Primer (5' - 3')	Reverse Primer (5' - 3')	Reference
  TYR	GGC CAG CTT TCA GGC AGA GGT	TGG TGC TTC ATT GGG CAA ATC	[12]
  TRP-1	GCT GCA GGA GCC TTC TTT CTC	AAG ACG CTG CAG GGA GTC TGT	[12]
  TRP-2	GGA TGA CCG TGA GTC TGG TGA	TCA GTG GGT GCT TCT GGG TTT
  GAPDH	TGT TCC TAC CCC CAA TGT GT	GGG AGT TGC TGT TGA AGT CG	[12]

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative gene expression levels.

Conclusion

Safflospermidine B is a promising natural compound with significant potential as a tyrosinase inhibitor for applications in skin hyperpigmentation disorders. This guide provides a foundational understanding of its chemical properties, biological activity, and the underlying molecular mechanisms of its action. The detailed experimental protocols included herein are intended to facilitate further research and development of Safflospermidine B and related compounds as novel therapeutic and cosmetic agents. Further investigation into its pharmacokinetic and toxicological profile is warranted to fully elucidate its potential for clinical translation.

References

• 1. researchgate.net [researchgate.net]
• 2. Item - 1H-NMR and 13C-NMR chemical shift data of compounds 1 and 6 (δ in ppm, J in Hz). - Public Library of Science - Figshare [plos.figshare.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. aijpms.journals.ekb.eg [aijpms.journals.ekb.eg]
• 9. rsc.org [rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. html.rhhz.net [html.rhhz.net]
• 12. NMR and HPLC profiling of bee pollen products from different countries - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of Tyrosinase-related Protein 2 as a Tumor Rejection Antigen for the B16 Melanoma - PMC [pmc.ncbi.nlm.nih.gov]

Safflospermidine B: A Technical Guide to its Natural Sources, Isolation, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Safflospermidine B, a promising natural compound with significant biological activity. The document details its primary natural sources, a comprehensive protocol for its isolation and purification, and quantitative data on its bioactivity. Furthermore, this guide illustrates key experimental workflows and the compound's known mechanism of action through detailed diagrams.

Natural Sources of Safflospermidine B

Safflospermidine B, along with its isomer Safflospermidine A, has been successfully isolated from two primary natural sources:

• Bee Pollen of Helianthus annuus L.: Commonly known as the sunflower, the bee pollen collected from this plant is a significant source of Safflospermidine B.[1][2]

• Florets of Carthamus tinctorius L.: Also known as safflower, the florets of this plant have also been identified as a natural source of Safflospermidine A and B.[1]

Isolation and Purification of Safflospermidine B

The isolation of Safflospermidine B is a multi-step process involving solvent extraction, liquid-liquid partitioning, and chromatographic techniques to achieve high purity.

Experimental Protocol

2.1.1. Methanol (B129727) Extraction: The initial step involves the extraction of the raw plant material (e.g., sunflower bee pollen) with methanol. This is typically achieved by shaking the sample in methanol for an extended period, followed by collection of the supernatant. This process is repeated multiple times to ensure a thorough extraction. The methanol extracts are then pooled and dried under reduced pressure to yield a crude methanol extract.

2.1.2. Solvent Partitioning: The crude methanol extract is then subjected to sequential liquid-liquid partitioning. This process separates compounds based on their differential solubility in immiscible solvents.

• The crude extract is first partitioned with hexane to remove nonpolar compounds.

• The remaining methanolic layer is then partitioned with dichloromethane (DCM) . The Safflospermidines preferentially move into the DCM layer, resulting in a DCM-partitioned extract enriched with the target compounds.

2.1.3. Silica (B1680970) Gel Column Chromatography: The DCM-partitioned extract, which exhibits significant bioactivity, is further purified using silica gel 60 column chromatography (SG60CC). The extract is loaded onto the column and eluted with a solvent system of increasing polarity. This separates the extract into several fractions.

2.1.4. High-Performance Liquid Chromatography (HPLC): The fraction from the silica gel chromatography demonstrating the highest bioactivity is subjected to a final purification step using HPLC. This technique provides high resolution and yields highly pure Safflospermidine B. The structure of the isolated compound is then confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR).[3][4]

Isolation Workflow Diagram

Caption: Workflow for the isolation and purification of Safflospermidine B.

Quantitative Bioactivity Data

Safflospermidine B has demonstrated potent inhibitory activity against tyrosinase, a key enzyme in melanin (B1238610) synthesis. This makes it a compound of interest for applications in dermatology and cosmetics for managing hyperpigmentation.

In Vitro Antityrosinase Activity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of various extracts and purified compounds against mushroom tyrosinase.

Sample	IC50 Value
Dichloromethane (DCM) Partitioned Extract	159.4 µg/mL[3][4]
Most Active Fraction from SG60CC (DCMSBP5)	18.8 µg/mL[3][4]
Safflospermidine A	13.8 µM[3][4]
Safflospermidine B	31.8 µM [3][4]
Kojic Acid (Reference Standard)	44.0 µM[3][4]

Table 1: In vitro antityrosinase activity of extracts and purified Safflospermidines.

Cellular Anti-Melanogenesis Activity

A mixture of Safflospermidine A and B was tested on α-melanocyte stimulating hormone-stimulated B16F10 murine melanoma cells to evaluate its effect on melanogenesis.

Treatment (at 62.5 µg/mL)	Reduction in Intracellular Melanin Content	Reduction in Tyrosinase (TYR) Activity
Safflospermidines (A & B Mixture)	21.78 ± 4.01% [2][5]	25.71 ± 3.08% [2][5]

Table 2: Effect of Safflospermidines on melanin content and tyrosinase activity in B16F10 cells.

Mechanism of Action: Signaling Pathway in Melanogenesis

Safflospermidines exert their anti-melanogenesis effects by downregulating the expression of key genes involved in the melanin synthesis pathway.

Gene Expression Downregulation

At a concentration of 62.5 µg/mL, a mixture of Safflospermidines A and B significantly reduced the mRNA expression levels of the following genes in B16F10 cells:

Gene Target	Percentage Reduction in Expression
Tyrosinase (TYR)	22.21 ± 3.82%[2][5]
TYR-related protein 1 (TRP-1)	33.03 ± 6.80%[2][5]
TYR-related protein 2 (TRP-2)	23.26 ± 7.79%[2][5]

Table 3: Downregulation of melanogenesis-related gene expression by Safflospermidines.

Signaling Pathway Diagram

Caption: Safflospermidine B's inhibitory effect on the melanogenesis signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Safflospermidine A | C34H37N3O6 | CID 102114080 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Putative Biosynthetic Pathway of Safflospermidine B: A Technical Guide for Researchers

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide delineates the proposed biosynthetic pathway of Safflospermidine B, a naturally occurring polyamine conjugate. Due to the limited direct research on its biosynthesis, this document presents a putative pathway constructed from established principles of plant secondary metabolism and enzymatic reactions involved in the formation of similar molecules. The information herein is intended to serve as a foundational resource to stimulate and guide future research in this area.

Introduction to Safflospermidine B

Safflospermidine B, with the chemical structure N(1)-caffeoyl-N(5)-(3-aminopropyl)-agmatine, is a member of the N-caffeoylpolyamine family. These compounds are widely distributed in the plant kingdom and are implicated in a variety of physiological processes, including growth, development, and stress responses. The unique structural combination of a phenolic acid (caffeic acid) and a polyamine backbone suggests a range of potential biological activities, making its biosynthesis a subject of significant interest for synthetic biology and drug discovery.

Proposed Biosynthetic Pathway of Safflospermidine B

The biosynthesis of Safflospermidine B is hypothesized to be a three-stage process, commencing with the synthesis of its precursors, followed by their sequential enzymatic conjugation.

Stage 1: Precursor Synthesis

The biosynthesis of Safflospermidine B requires three key precursor molecules:

• Caffeoyl-CoA: This activated phenolic acid is a central intermediate in the phenylpropanoid pathway. Its synthesis begins with the amino acid L-phenylalanine.

• Agmatine (B1664431): This decarboxylated form of L-arginine is a primary amine that serves as the initial backbone of Safflospermidine B.

• S-adenosylmethioninamine (decarboxylated S-adenosylmethionine): This molecule serves as the donor of the aminopropyl group.

Stage 2: Acylation of Agmatine

The first committed step in the putative pathway is the acylation of agmatine with caffeoyl-CoA. This reaction is catalyzed by an N-acyltransferase, likely an agmatine coumaroyltransferase (ACT) or a related enzyme from the BAHD acyltransferase superfamily.[1][2][3][4][5] While the name suggests a preference for coumaroyl-CoA, enzymes in this family are known to exhibit substrate promiscuity and can often utilize caffeoyl-CoA as an acyl donor. This enzymatic step results in the formation of N-caffeoylagmatine.

Stage 3: Aminopropylation of N-caffeoylagmatine

The final step in the biosynthesis is the transfer of an aminopropyl group from S-adenosylmethioninamine to N-caffeoylagmatine. This reaction is catalyzed by an aminopropyltransferase, plausibly a spermidine (B129725) synthase (SPDS) or a specialized variant.[6][7] Spermidine synthases typically use putrescine as the aminopropyl acceptor; however, the substrate specificity can vary between organisms and different isoforms of the enzyme.[8][9] It is proposed that a specific aminopropyltransferase recognizes N-caffeoylagmatine as a substrate, leading to the formation of Safflospermidine B.

Visualizing the Proposed Biosynthetic Pathway

The following diagram illustrates the proposed enzymatic steps leading to the formation of Safflospermidine B.

A putative biosynthetic pathway for Safflospermidine B.

Quantitative Data (Illustrative)

As there is no published quantitative data for the enzymes in the Safflospermidine B pathway, the following table provides an illustrative template of kinetic parameters that would be determined through enzymatic assays. These values are hypothetical and based on typical ranges for related enzymes.

Enzyme (Hypothetical)	Substrate(s)	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)
Agmatine Caffeoyltransferase	Caffeoyl-CoA	15	0.5	3.3 x 104
Agmatine	500
Safflospermidine B Synthase	N-Caffeoylagmatine	250	0.1	4.0 x 102
S-adenosylmethioninamine	10

Experimental Protocols (Illustrative)

The following are generalized protocols that could be adapted for the characterization of the enzymes involved in Safflospermidine B biosynthesis.

Heterologous Expression and Purification of Recombinant Enzymes

This protocol describes a general workflow for producing and purifying the candidate enzymes for in vitro characterization.

Workflow for recombinant enzyme expression and purification.

Methodology:

• Gene Identification and Synthesis: Candidate genes for the N-acyltransferase and aminopropyltransferase would be identified through genomic or transcriptomic analysis of a Safflospermidine B-producing organism. The gene sequences would be codon-optimized for expression in E. coli and synthesized commercially.

• Cloning: The synthesized genes would be cloned into a suitable expression vector, such as pET-28a, which incorporates an N-terminal polyhistidine (His) tag for purification.

• Expression: The expression vector would be transformed into a suitable E. coli strain (e.g., BL21(DE3)). A starter culture would be grown overnight and used to inoculate a larger volume of LB medium. Protein expression would be induced at mid-log phase by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Purification: The bacterial cells would be harvested by centrifugation and lysed by sonication. The soluble protein fraction would be separated by centrifugation and applied to a nickel-nitrilotriacetic acid (Ni-NTA) affinity column. The His-tagged protein would be eluted with an imidazole (B134444) gradient. For higher purity, a subsequent size-exclusion chromatography step could be performed.

• Verification: The purity of the recombinant protein would be assessed by SDS-PAGE.

In Vitro Enzyme Assays

These assays would be used to confirm the activity of the purified recombinant enzymes and to determine their kinetic parameters.

Agmatine Caffeoyltransferase Assay:

• Reaction Mixture: A typical reaction mixture would contain 100 mM Tris-HCl buffer (pH 7.5), 1 mM DTT, 500 µM agmatine, 100 µM caffeoyl-CoA, and 1-5 µg of the purified recombinant enzyme in a total volume of 100 µL.

• Incubation: The reaction would be incubated at 30°C for 30 minutes.

• Termination: The reaction would be stopped by the addition of 10 µL of 10% trifluoroacetic acid.

• Analysis: The reaction products would be analyzed by reverse-phase high-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS) to detect and quantify the formation of N-caffeoylagmatine.

Safflospermidine B Synthase Assay:

• Reaction Mixture: A typical reaction mixture would contain 100 mM phosphate (B84403) buffer (pH 8.0), 1 mM DTT, 200 µM N-caffeoylagmatine, 100 µM S-adenosylmethioninamine, and 1-5 µg of the purified recombinant enzyme in a total volume of 100 µL.

• Incubation: The reaction would be incubated at 37°C for 60 minutes.

• Termination: The reaction would be terminated by the addition of perchloric acid to a final concentration of 5%.

• Analysis: The formation of Safflospermidine B would be quantified by HPLC or LC-MS analysis.

Conclusion and Future Directions

The proposed biosynthetic pathway for Safflospermidine B provides a robust framework for future research. The immediate next steps should involve the identification and characterization of the specific N-acyltransferase and aminopropyltransferase enzymes from a source organism. This will require a combination of transcriptomics, gene cloning, heterologous expression, and in vitro enzymatic assays. A thorough understanding of this pathway will not only illuminate a novel aspect of plant secondary metabolism but also open avenues for the biotechnological production of Safflospermidine B and related compounds for potential applications in medicine and agriculture.

References

• 1. Molecular and structural characterization of agmatine coumaroyltransferase in Triticeae, the key regulator of hydroxycinnamic acid amide accumulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Accumulation of hydroxycinnamic acid amides induced by pathogen infection and identification of agmatine coumaroyltransferase in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Crystal structure of barley agmatine coumaroyltransferase, an N-acyltransferase from the BAHD superfamily - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A new class of N-hydroxycinnamoyltransferases. Purification, cloning, and expression of a barley agmatine coumaroyltransferase (EC 2.3.1.64) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Spermidine synthase - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Specificity of mammalian spermidine synthase and spermine synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Specificity of mammalian spermidine synthase and spermine synthase - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Safflospermidine B: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth overview of Safflospermidine B, a promising natural compound with significant biological activity. Tailored for researchers, scientists, and drug development professionals, this document details its physicochemical properties, underlying signaling pathways, and comprehensive experimental protocols.

Core Data Summary

Safflospermidine B, a tri-p-coumaroyl spermidine (B129725) derivative, has garnered attention for its potent bioactivities. The fundamental molecular details are summarized below.

Property	Value	Citation
Molecular Formula	C₃₄H₃₇N₃O₆	[1]
Molecular Weight	583.7 g/mol	[1]

Mechanism of Action: Inhibition of Melanogenesis

Safflospermidine B has been identified as a potent tyrosinase inhibitor, playing a crucial role in the regulation of melanin (B1238610) synthesis. Its mechanism of action is primarily centered on the downregulation of key enzymes in the melanogenesis pathway. The constituent p-coumaric acid moieties are understood to contribute to the suppression of tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-2) transcription. This is achieved through the modulation of the Melanocortin 1 Receptor (MC1R)/cAMP/PKA signaling cascade, which subsequently leads to the downregulation of the Microphthalmia-associated transcription factor (MITF), a master regulator of melanogenic gene expression.[2][3]

A simplified representation of this signaling pathway is provided below.

Safflospermidine B inhibits the melanogenesis pathway.

Experimental Protocols

Detailed methodologies for the isolation, purification, and bioactivity assessment of Safflospermidine B are outlined below. These protocols are based on established methodologies and are intended to serve as a guide for researchers.[1][4]

Isolation and Purification of Safflospermidine B from Sunflower Bee Pollen

This workflow describes the sequential extraction and chromatographic techniques used to isolate Safflospermidine B.

Workflow for the isolation of Safflospermidine B.

a. Methanol Extraction:

• Mix sunflower bee pollen with methanol (e.g., 1:5 w/v).

• Agitate the mixture for an extended period (e.g., 18 hours) at a controlled temperature (e.g., 15°C).

• Centrifuge the mixture to separate the supernatant from the solid residue.

• Collect the supernatant and repeat the extraction process on the residue multiple times to ensure complete extraction.

• Combine all supernatants to obtain the crude methanol extract.[1]

b. Liquid-Liquid Partitioning:

• Dissolve the crude methanol extract in a minimal amount of methanol.

• Perform sequential partitioning with hexane followed by dichloromethane.

• For each solvent, mix equal volumes with the methanol extract in a separatory funnel.

• Allow the phases to separate and collect the desired fraction (dichloromethane fraction is enriched with Safflospermidine B).[1]

c. Silica Gel Column Chromatography:

• Concentrate the active fraction (dichloromethane) and load it onto a silica gel 60 column.

• Elute the column with a suitable solvent gradient to separate the compounds based on polarity.

• Collect fractions and monitor for the presence of Safflospermidine B using appropriate analytical techniques (e.g., TLC, HPLC).[4]

d. High-Performance Liquid Chromatography (HPLC):

• Further purify the fractions containing Safflospermidine B using a preparative HPLC system.

• Employ a suitable column (e.g., C18) and a specific mobile phase gradient for optimal separation.

• Collect the peak corresponding to Safflospermidine B and verify its purity.[4]

In Vitro Antityrosinase Activity Assay

This protocol details the method for assessing the tyrosinase inhibitory potential of Safflospermidine B.[1][5]

• Prepare a solution of mushroom tyrosinase in a suitable buffer (e.g., phosphate (B84403) buffer).

• Prepare various concentrations of Safflospermidine B in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the tyrosinase solution and the Safflospermidine B solution.

• Pre-incubate the mixture for a defined period.

• Initiate the reaction by adding the substrate, L-DOPA.

• Monitor the formation of dopachrome (B613829) by measuring the absorbance at a specific wavelength (e.g., 475 nm) over time.

• Calculate the percentage of tyrosinase inhibition and determine the IC₅₀ value. Kojic acid can be used as a positive control.[1][5]

Antioxidant Activity Assay (DPPH Method)

This protocol outlines the procedure for evaluating the free radical scavenging activity of Safflospermidine B.[4]

• Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

• Prepare various concentrations of Safflospermidine B.

• In a 96-well plate, mix the DPPH solution with the Safflospermidine B solutions.

• Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance at a wavelength of approximately 517 nm.

• Calculate the percentage of DPPH radical scavenging activity. Ascorbic acid can be used as a positive control.[4]

References

• 1. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Safflospermidine B CAS number and chemical properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Safflospermidine B, a naturally occurring polyamine derivative with significant biological activity. The document covers its chemical properties, detailed experimental protocols for its isolation and biological evaluation, and its mechanism of action in relevant signaling pathways.

Chemical Identity and Properties

The chemical and physical properties of Safflospermidine B are summarized in the table below.

Property	Value	Reference
Systematic Name	N¹-(E)-N⁵,N¹⁰-(Z)-Tri-p-coumaroyl spermidine (B129725)	[2]
Molecular Formula	C₃₄H₃₇N₃O₆	[3]
Molecular Weight	583.7 g/mol	[3]
Appearance	White powder	[]
Purity	≥ 98%	[3]
Type of Compound	Alkaloid	[3]
¹H-NMR (500 MHz, Methanol-d4) δ	7.45 (d, 1H, 15.7 Hz), 7.40/7.35 (m, 4H), 7.24–7.17 (m, 2H), 6.77 (m, 2H), 6.71 (m, 3H), 6.57 (m, 4H), 6.37 (q, 1H, 15.7 Hz), 5.92 (m, 1H), 5.8 (q, 1H, 12.5 Hz), 3.45 (m, 2H), 3.35 (m, 2H), 3.18 (m, 2H), and 1.88–1.31 (m, 8H)	[]
¹³C-NMR (126 MHz, MeOD) δ	172.04, 169.30, 160.68, 159.41, 141.87, 134.90, 132.17, 131.20, 130.58, 128.06, 127.61, 121.79, 120.96, 118.42, 116.77, 116.40, 47.58, 46.03, 44.08, 40.12, 39.88, 38.17, 37.91, 29.77, 28.06, 27.86, 26.95, and 25.69	[]
HR-ESI-MS m/z	606.2576 [M + Na]⁺	[]

Experimental Protocols

Safflospermidine B has been successfully isolated from sunflower bee pollen (SBP) collected from Apis mellifera bees. The protocol involves solvent extraction, partitioning, and chromatographic separation[][5][6].

a) Extraction and Partitioning:

• Dried and ground sunflower bee pollen is extracted with methanol (B129727) (MeOH).

• The resulting crude MeOH extract is then sequentially partitioned with hexane (B92381) and dichloromethane (B109758) (DCM).

b) Chromatographic Separation:

• The DCM-partitioned extract, which shows significant antityrosinase activity, is subjected to silica (B1680970) gel 60 column chromatography (SG₆₀CC).

• Fractions are collected and evaluated for their biological activity. The most active fraction is selected for further purification.

• Final purification to yield Safflospermidine A and B is achieved through High-Performance Liquid Chromatography (HPLC)[][5][6].

References

• 1. Safflospermidine A | C34H37N3O6 | CID 102114080 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 5. N1,N5,N10-(E)-tri-p-coumaroylspermidine | CAS:364368-18-3 | Manufacturer ChemFaces [chemfaces.com]
• 6. N1,N5,N10-(Z)-tri-p-coumaroylspermidine | CAS:131086-78-7 | Manufacturer ChemFaces [chemfaces.com]

An In-depth Technical Guide to Safflospermidine A and Safflospermidine B Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Safflospermidine A and Safflospermidine B are natural phenolamide compounds that have garnered significant interest in the scientific community for their potent biological activities.[1][2] These molecules are geometric isomers, primarily isolated from the bee pollen of sunflowers (Helianthus annuus L.) and the florets of safflower (Carthamus tinctorius).[1][3] Their core structure consists of a spermidine (B129725) polyamine backbone linked to three p-coumaroyl groups.[3][4] The primary bioactivity associated with these compounds is the inhibition of tyrosinase, a key enzyme in melanin (B1238610) biosynthesis, making them promising candidates for applications in cosmetics and pharmaceuticals for managing hyperpigmentation disorders.[2][5][6] This guide provides a detailed comparison of Safflospermidine A and B, covering their structural differences, biological activities, and the experimental protocols used for their isolation and evaluation.

Chemical Structure and Isomerism

Safflospermidine A and B share the same molecular formula, C₃₄H₃₇N₃O₆, and a molecular weight of approximately 583.7 g/mol .[7][8] They are classified as constitutional isomers, specifically geometric or cis-trans isomers.[9][10][11] The isomerism arises from the configuration of the double bonds in the three p-coumaroyl moieties attached to the spermidine backbone.

• Safflospermidine A is identified as N¹,N¹⁰-(E)-N⁵-(Z)-tri-p-coumaroyl spermidine. In this isomer, the coumaroyl groups at the terminal nitrogen atoms (N¹ and N¹⁰) have an E (trans) configuration, while the group at the central nitrogen atom (N⁵) has a Z (cis) configuration.[3][12]

• Safflospermidine B is identified as N¹-(E)-N⁵,N¹⁰-(Z)-tri-p-coumaroyl spermidine. Here, only the coumaroyl group at the N¹ position is in the E configuration, while the groups at the N⁵ and N¹⁰ positions are in the Z configuration.[3][12]

Caption: Isomeric difference between Safflospermidine A and B.

Physicochemical and Spectroscopic Data

The characterization and differentiation of Safflospermidine A and B rely on advanced spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR).[1][13]

Property	Safflospermidine A	Safflospermidine B	Reference(s)
Molecular Formula	C₃₄H₃₇N₃O₆	C₃₄H₃₇N₃O₆	[7][8]
Molecular Weight	583.7 g/mol	583.7 g/mol	[7][8]
IUPAC Name	(E)-3-(4-hydroxyphenyl)-N-[4-[[(Z)-3-(4-hydroxyphenyl)prop-2-enoyl]-[3-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]propyl]amino]butyl]prop-2-enamide	N¹-(E)-N⁵,N¹⁰-(Z)-tri-p-coumaroylspermidine	[3][7]
¹³C-NMR (126 MHz, MeOD) δ	Shared signals include: 172.04, 169.30, 160.68, 159.41, 141.87, 134.90, 132.17, 131.20, 130.58, 128.06, 127.61, 121.79, 120.96, 118.42, 116.77, 116.40, 47.58, 46.03, 44.08, 40.12, 39.88, 38.17, 37.91, 29.77, 28.06, 27.86, 26.95, and 25.69. The specific assignment to each isomer requires detailed 2D NMR analysis.	Shared signals include: 172.04, 169.30, 160.68, 159.41, 141.87, 134.90, 132.17, 131.20, 130.58, 128.06, 127.61, 121.79, 120.96, 118.42, 116.77, 116.40, 47.58, 46.03, 44.08, 40.12, 39.88, 38.17, 37.91, 29.77, 28.06, 27.86, 26.95, and 25.69. The specific assignment to each isomer requires detailed 2D NMR analysis.	[1]

Biological Activity: Tyrosinase Inhibition

The most well-documented biological activity of Safflospermidine A and B is their ability to inhibit tyrosinase, the rate-limiting enzyme in melanogenesis.[5][14] Both isomers have demonstrated significantly higher inhibitory activity against mushroom tyrosinase in vitro compared to the commonly used skin-lightening agent, kojic acid.[1][2][15]

Compound	Tyrosinase Inhibition IC₅₀ (µM)	Reference(s)
Safflospermidine A	13.8	[1][2][15]
Safflospermidine B	31.8	[1][2][15]
Kojic Acid (Reference)	44.0	[1][2][15]

Studies using a mixture of the two isomers on B16F10 murine melanoma cells revealed that their mechanism of action involves the downregulation of key melanogenesis-related genes.[5][6] Treatment with safflospermidines significantly reduced the expression of TYR (Tyrosinase), TRP-1 (Tyrosinase-related protein 1), and TRP-2 (Tyrosinase-related protein 2).[5] This leads to a decrease in both intracellular tyrosinase activity and melanin content.[5][6] Notably, the safflospermidine fractions tested showed no significant antioxidant activity in a DPPH assay.[1][2][15]

Caption: Safflospermidine mechanism of melanogenesis inhibition.

Experimental Protocols

Isolation and Purification of Safflospermidines

The isolation of Safflospermidine A and B from natural sources like sunflower bee pollen involves a multi-step extraction and purification process.[1][2][15]

Caption: Workflow for isolation of Safflospermidine isomers.

• Sample Collection and Extraction : Sunflower bee pollen (SBP) is collected and extracted with methanol (MeOH) to yield a crude extract.[1][14]

• Solvent Partitioning : The crude MeOH extract is sequentially partitioned with hexane (to remove non-polar compounds) and then dichloromethane (DCM) to enrich the medium-polarity compounds, including safflospermidines.[1][15]

• Column Chromatography : The active DCM-partitioned extract is subjected to silica gel 60 column chromatography (SG₆₀CC) to separate it into several fractions.[1][2]

• High-Performance Liquid Chromatography (HPLC) : The most active fraction from SG₆₀CC is further purified using HPLC to isolate pure Safflospermidine A and B.[1][2][15]

• Structure Elucidation : The final chemical structures are deduced and confirmed using Nuclear Magnetic Resonance (NMR) analysis.[1][2]

In Vitro Antityrosinase Activity Assay

This assay quantifies the inhibitory effect of the compounds on the enzymatic activity of tyrosinase.[1][15]

• Enzyme Source : Mushroom Tyrosinase.

• Substrate : L-DOPA.

• Procedure :

  • A reaction mixture is prepared containing phosphate (B84403) buffer, mushroom tyrosinase solution, and the test compound (Safflospermidine A, B, or a reference like kojic acid) dissolved in a suitable solvent (e.g., DMSO).

  • The mixture is pre-incubated.

  • The reaction is initiated by adding L-DOPA.

  • The formation of dopachrome (B613829) is monitored spectrophotometrically by measuring the absorbance at a specific wavelength (e.g., 475 nm).

• Data Analysis : The half-maximal inhibitory concentration (IC₅₀) is calculated by plotting the percentage of tyrosinase inhibition against the logarithm of the inhibitor concentration.

Cellular and In Vivo Melanogenesis Assays

These assays evaluate the effect of the compounds in a more biologically relevant context.[5][6]

• Cell-Based Assay :

  • Cell Line : B16F10 murine melanoma cells are commonly used.

  • Treatment : Cells are stimulated with α-melanocyte stimulating hormone (α-MSH) to induce melanogenesis and are co-treated with various concentrations of the safflospermidine mixture.

  • Cytotoxicity : An MTT assay is performed to ensure the tested concentrations are not toxic to the cells.

  • Melanin Content Measurement : After treatment, cells are lysed, and the melanin content is quantified by measuring absorbance at ~405 nm and comparing it to a standard melanin curve.

  • Cellular Tyrosinase Activity : The activity of tyrosinase within the cell lysate is measured using L-DOPA as a substrate.

• In Vivo Assay :

  • Animal Model : Zebrafish embryos are used due to their transparent bodies, which allow for direct observation of pigmentation.[5]

  • Treatment : Embryos are exposed to a range of safflospermidine concentrations in their water.

  • Endpoint : The level of melanin pigmentation on the embryo surface is observed and quantified visually or through microscopic analysis. Phenylthiourea (PTU) is often used as a positive control for inhibiting pigmentation.[5][6]

Conclusion

Safflospermidine A and Safflospermidine B are structurally similar geometric isomers with potent and commercially valuable antityrosinase activity.[1][2] Quantitative data indicates that Safflospermidine A is a more potent inhibitor of mushroom tyrosinase than Safflospermidine B, and both are significantly more effective than kojic acid.[1][15] Their mechanism of action in cellular models involves the downregulation of key genes in the melanogenesis pathway.[5] The established protocols for their isolation and bioactivity assessment provide a solid foundation for further research. Future investigations should focus on clinical efficacy, safety profiles including cytotoxicity and skin irritation, and optimizing formulations for topical delivery to harness their potential in dermatological and cosmetic applications for treating hyperpigmentation.[1]

References

• 1. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Spermidine | C7H19N3 | CID 1102 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Safflospermidine A | C34H37N3O6 | CID 102114080 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Safflospermidine B - Lifeasible [lifeasible.com]
• 9. m.youtube.com [m.youtube.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Khan Academy [khanacademy.org]
• 12. researchgate.net [researchgate.net]
• 13. Isolation, characterization and pharmacological investigations of secondary metabolites from Aspergillus ficuum via experimental and computational techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos | PLOS One [journals.plos.org]
• 15. researchgate.net [researchgate.net]

Safflospermidine B: A Technical Guide to its Anti-Melanogenic Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity of Safflospermidine B, a natural compound that has garnered significant interest for its potent anti-melanogenic properties. This document consolidates key findings on its mechanism of action, presents quantitative data from various studies, and details the experimental protocols used to evaluate its efficacy.

Core Biological Activity: Inhibition of Melanogenesis

Safflospermidine B, along with its isomer Safflospermidine A, has been identified as a promising natural inhibitor of melanin (B1238610) synthesis.[1][2] Excessive melanin production can lead to hyperpigmentation disorders, making tyrosinase inhibitors valuable agents in dermatology and cosmetics.[1][2] The primary mechanism of action for Safflospermidine B is the inhibition of tyrosinase, a key enzyme in the melanin production pathway.[3][4]

Quantitative Data Summary

The biological activity of Safflospermidine B has been quantified in several studies. The following tables summarize the key inhibitory concentrations (IC50) and other relevant metrics.

Table 1: In Vitro Anti-Tyrosinase Activity

Compound/Extract	IC50 (μM)	IC50 (μg/mL)	Source
Safflospermidine B	31.8	-	[3][5]
Safflospermidine A	13.8	-	[3][5]
Kojic Acid (Reference)	44.0	-	[3][5]
DCMSBP5 Fraction	-	18.8	[3][4]
DCM Partitioned Extract of SBP	-	159.4	[3][4]

IC50: Half maximal inhibitory concentration. SBP: Sunflower Bee Pollen. DCMSBP: Dichloromethane-partitioned extract of Sunflower Bee Pollen.

Table 2: Cellular and In Vivo Anti-Melanogenesis Activity (Mixture of Safflospermidine A and B)

Assay	Concentration	Effect	Source
Intracellular Melanin Content (B16F10 cells)	62.5 µg/mL	21.78 ± 4.01% reduction	[1][2]
Tyrosinase Activity (B16F10 cells)	62.5 µg/mL	25.71 ± 3.08% reduction	[1][2]
Melanin Production (Zebrafish embryos)	15.63 µg/mL	28.43 ± 9.17% reduction	[1][2]
TYR Gene Expression (B16F10 cells)	62.5 µg/mL	22.21 ± 3.82% reduction	[1]
TRP-1 Gene Expression (B16F10 cells)	62.5 µg/mL	33.03 ± 6.80% reduction	[1]
TRP-2 Gene Expression (B16F10 cells)	62.5 µg/mL	23.26 ± 7.79% reduction	[1]

TYR: Tyrosinase, TRP-1: Tyrosinase-related protein 1, TRP-2: Tyrosinase-related protein 2.

Mechanism of Action: Signaling Pathway

Safflospermidines exert their anti-melanogenic effects by downregulating the expression of key genes involved in melanin synthesis.[1] In α-melanocyte-stimulating hormone (α-MSH) stimulated B16F10 melanoma cells, a mixture of Safflospermidine A and B was found to significantly reduce the mRNA levels of Tyrosinase (TYR), Tyrosinase-related protein 1 (TRP-1), and Tyrosinase-related protein 2 (TRP-2).[1] These three enzymes are critical for the melanogenesis cascade.

Inhibitory effect of Safflospermidine B on the melanogenesis signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used in the study of Safflospermidine B.

Isolation and Purification of Safflospermidines

This workflow describes the extraction and isolation of Safflospermidine A and B from sunflower bee pollen.[3][5]

Workflow for the isolation and purification of Safflospermidines.

Methodology:

• Extraction: Sunflower bee pollen (SBP) is extracted with methanol.[1][5]

• Partitioning: The crude methanol extract is sequentially partitioned with hexane (B92381) and dichloromethane (B109758) (DCM).[3][5]

• Column Chromatography: The DCM partitioned extract is subjected to silica gel 60 column chromatography (SG60CC) to yield several fractions.[3][5]

• Fraction Selection: The fraction with the highest anti-tyrosinase activity is selected for further purification.[3][5]

• HPLC Purification: The most active fraction is further purified by high-performance liquid chromatography (HPLC) to isolate pure Safflospermidine A and B.[3][5]

• Structural Analysis: The chemical structures of the isolated compounds are confirmed using Nuclear Magnetic Resonance (NMR) analysis.[3][5]

In Vitro Anti-Tyrosinase Activity Assay

This assay determines the direct inhibitory effect of a compound on mushroom tyrosinase activity.[3]

Methodology:

• Enzyme and Substrate Preparation: A solution of mushroom tyrosinase and a solution of L-DOPA (3,4-dihydroxy-L-phenylalanine) are prepared in a suitable buffer.

• Reaction Mixture: The test compound (Safflospermidine B) at various concentrations is pre-incubated with the tyrosinase solution.

• Initiation of Reaction: The enzymatic reaction is initiated by the addition of L-DOPA.

• Measurement: The formation of dopachrome (B613829) is monitored spectrophotometrically by measuring the absorbance at a specific wavelength (e.g., 475 nm) over time.

• Calculation of Inhibition: The percentage of tyrosinase inhibition is calculated by comparing the rate of reaction in the presence of the inhibitor to that of a control (without the inhibitor). The IC50 value is then determined.

Cellular Anti-Melanogenesis Assays in B16F10 Murine Melanoma Cells

These assays evaluate the effect of Safflospermidine B on melanin production and tyrosinase activity within a cellular context.[1][2]

Workflow for cellular anti-melanogenesis assays.

Methodologies:

• Cell Culture and Treatment: B16F10 murine melanoma cells are cultured in appropriate media. The cells are stimulated with α-melanocyte-stimulating hormone (α-MSH) to induce melanogenesis and then treated with various concentrations of Safflospermidines.[2]

• Cytotoxicity Assay: An MTT assay is performed to determine the non-toxic concentration range of the test compound.[2]

• Melanin Content Assay: After treatment, the cells are lysed, and the melanin content is quantified by measuring the absorbance of the cell lysates at 405 nm and comparing it to a standard curve of synthetic melanin.[6]

• Tyrosinase Activity Assay: Cell lysates are incubated with L-DOPA, and the rate of dopachrome formation is measured spectrophotometrically to determine the intracellular tyrosinase activity.

• Gene Expression Analysis (RT-qPCR): Total RNA is extracted from the treated cells, reverse transcribed to cDNA, and then subjected to quantitative real-time PCR (RT-qPCR) to measure the mRNA expression levels of TYR, TRP-1, and TRP-2.[1][2]

In Vivo Anti-Melanogenesis Assay in Zebrafish Embryos

This in vivo model is used to assess the anti-melanogenic activity and potential toxicity of a compound in a whole organism.[1]

Methodology:

• Embryo Collection and Treatment: Zebrafish embryos are collected and exposed to various concentrations of Safflospermidines in the embryo medium from a few hours post-fertilization.[1]

• Toxicity and Morphological Assessment: The survival rate and any morphological abnormalities of the embryos are observed and recorded throughout the treatment period.[1]

• Melanin Quantification: After a specific treatment duration (e.g., 48 hours), the pigmentation of the embryos is observed and photographed under a microscope. The melanin is then extracted from the embryos and quantified spectrophotometrically.[1][7]

Conclusion

Safflospermidine B has demonstrated significant potential as a natural anti-melanogenic agent. Its potent in vitro inhibitory activity against tyrosinase is further supported by its ability to reduce melanin synthesis in cellular and in vivo models through the downregulation of key melanogenesis-related genes. The detailed experimental protocols provided in this guide offer a framework for future research and development of Safflospermidine B for applications in the pharmaceutical and cosmetic industries for the management of hyperpigmentation disorders.[2]

References

• 1. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Safflospermidine B: A Technical Review of Its Anti-Melanogenic Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Safflospermidine B, a natural phenolamide, has emerged as a compound of interest in the field of dermatology and cosmetology due to its potent inhibitory effects on melanin (B1238610) synthesis. Initially isolated from the florets of Carthamus tinctorius and later from the bee pollen of Helianthus annuus (sunflower), this spermidine (B129725) derivative demonstrates significant anti-tyrosinase activity.[1] Tyrosinase is a key enzyme in the melanogenesis pathway, and its inhibition is a primary strategy for addressing hyperpigmentation disorders and for the development of skin-lightening agents.[1][2][3] This technical guide provides a comprehensive review of the existing literature on Safflospermidine B, with a focus on its quantitative biological data, experimental protocols, and mechanism of action.

Chemical Structure

Safflospermidine B is structurally identified as N¹-(E)-N⁵,N¹⁰-(Z)-Tri-p-coumaroyl spermidine.[1] It is an isomer of Safflospermidine A, and the two are often isolated together.[2][4][5] Due to their geometric isomerism and interconversion under light, some studies have utilized a mixture of both compounds.[2]

Biological Activity and Quantitative Data

The primary biological activity reported for Safflospermidine B is the inhibition of tyrosinase, the rate-limiting enzyme in melanin production.[1][6] This has been demonstrated in in vitro, cellular, and in vivo models.

In Vitro Anti-Tyrosinase Activity

Safflospermidine B has been shown to be a more potent inhibitor of mushroom tyrosinase than the commonly used skin-lightening agent, kojic acid.[1][5] The inhibitory activities of Safflospermidine B and related compounds are summarized in the table below.

Compound/Extract	IC₅₀ (μM)	IC₅₀ (μg/mL)	Source
Safflospermidine B	31.8	-	[1][4][5]
Safflospermidine A	13.8	-	[1][4][5]
Kojic Acid	44.0	10.4	[1][5]
DCMSBP Extract	-	159.4	[1][5]
DCMSBP5 Fraction	-	18.8	[1][5]

DCMSBP: Dichloromethane partitioned extract of Sunflower Bee Pollen. DCMSBP5 is a further purified fraction.

Cellular and In Vivo Anti-Melanogenesis Activity

Studies using B16F10 murine melanoma cells and zebrafish embryos have further elucidated the anti-melanogenic effects of a mixture of Safflospermidine A and B.

Model System	Treatment Concentration	Effect	% Reduction	Source
B16F10 cells	62.5 µg/mL	Intracellular Melanin Content	21.78 ± 4.01%	[2]
B16F10 cells	62.5 µg/mL	Tyrosinase Activity	25.71 ± 3.08%	[2]
Zebrafish embryos	15.63 µg/mL	Melanin Production	28.43 ± 9.17%

Notably, the mixture of safflospermidines exhibited no cytotoxicity in B16F10 cells at concentrations up to 500 µg/mL and showed no toxicity or morphological abnormalities in zebrafish embryos at concentrations up to 62.5 µg/mL.[2][3]

Mechanism of Action

Safflospermidine B exerts its anti-melanogenic effects primarily through the inhibition of tyrosinase. Further studies on a mixture of Safflospermidine A and B have shown that this inhibition is mediated by the downregulation of key genes involved in the melanogenesis pathway.[2][3]

At a concentration of 62.5 µg/mL, the safflospermidine mixture significantly reduced the mRNA expression levels of:

• Tyrosinase (TYR): by 22.21 ± 3.82%[2]

• Tyrosinase-related protein 1 (TRP-1): by 33.03 ± 6.80%[2]

• Tyrosinase-related protein 2 (TRP-2): by 23.26 ± 7.79%[2]

This indicates that safflospermidines not only directly inhibit the tyrosinase enzyme but also suppress its production at the transcriptional level, along with other key enzymes in the melanin synthesis cascade.

References

• 1. Safflospermidine A | C34H37N3O6 | CID 102114080 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Concise, Asymmetric, Stereocontrolled Total Synthesis of Stephacidins A, B and Notoamide B - PMC [pmc.ncbi.nlm.nih.gov]

Safflospermidine B: A Technical Guide to its Discovery, Properties, and Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Safflospermidine B, a naturally occurring polyamine derivative, has emerged as a compound of significant interest due to its potent biological activity. This technical guide provides a comprehensive overview of the discovery, history, chemical properties, and biological functions of Safflospermidine B. Detailed experimental protocols for its isolation and analysis are presented, alongside quantitative data on its bioactivity. Furthermore, this document elucidates its mechanism of action through signaling pathway diagrams and experimental workflow visualizations, offering a valuable resource for researchers in natural product chemistry, pharmacology, and drug development.

Introduction

Safflospermidine B is a spermine (B22157) alkaloid first identified in 2020 from the bee pollen of the sunflower, Helianthus annuus L.[1][2][3]. It belongs to a class of compounds known as hydroxycinnamic acid amides of polyamines, which are widely distributed in the plant kingdom. Structurally, Safflospermidine B is N1-(E)-N5,N10-(Z)-Tri-p-coumaroyl spermidine[1]. Its discovery has garnered attention due to its significant in vitro antityrosinase activity, surpassing that of the well-known inhibitor, kojic acid[1][2][3]. This positions Safflospermidine B as a promising candidate for applications in the cosmetic and pharmaceutical industries, particularly in the development of skin-lightening agents and treatments for hyperpigmentation disorders.

Discovery and History

The discovery of Safflospermidine B is a recent development in the field of natural product chemistry, with the primary research being published in 2020[1][2][3]. It was isolated during a screening of natural sources for tyrosinase inhibitors[1]. Researchers collected sunflower bee pollen from Apis mellifera bees in Lopburi province, Thailand, and through a series of extraction and fractionation steps, isolated Safflospermidine A and B[1][2][3]. As a recently identified compound, its history is limited to this initial discovery and subsequent characterization.

Chemical Properties and Structure

Safflospermidine B is characterized by a spermidine (B129725) backbone linked to three p-coumaroyl groups. The full chemical name is N1-(E)-N5,N10-(Z)-Tri-p-coumaroyl spermidine[1].

Table 1: Physicochemical Properties of Safflospermidine B

Property	Value	Reference
Molecular Formula	C34H37N3O6	[1]
Molecular Weight	583.68 g/mol	[4]
Appearance	White powder	[1]
HR-ESI-MS (m/z)	606.2576 [M + Na]+	[1]

1H-NMR Data (500 MHz, Methanol-d4) δ: 7.45 (d, 1H, 15.7 Hz), 7.40/7.35 (m, 4H), 7.24–7.17 (m, 2H), 6.77 (m, 2H), 6.71 (m, 3H), 6.57 (m, 4H), 6.37 (q, 1H, 15.7 Hz), 5.92 (m, 1H), 5.8 (q, 1H, 12.5 Hz), 3.45 (m, 2H), 3.35 (m, 2H), 3.18 (m, 2H), and 1.88–1.31 (m, 8H)[1].

Biological Activity and Mechanism of Action

The primary biological activity of Safflospermidine B identified to date is its potent inhibition of tyrosinase, a key enzyme in melanin (B1238610) biosynthesis[1][2][3].

Antityrosinase Activity

In vitro studies using mushroom tyrosinase have demonstrated that Safflospermidine B exhibits significantly higher inhibitory activity than both its counterpart, Safflospermidine A, and the commercial standard, kojic acid[1][2][3].

Table 2: Antityrosinase Activity of Safflospermidine B and Reference Compounds

Compound	IC50 (µM)
Safflospermidine B	13.8
Safflospermidine A	31.8
Kojic Acid	44.0
(Data sourced from Khongkarat et al., 2020)[1][2][3]

Mechanism of Action: Tyrosinase Inhibition

Tyrosinase is a copper-containing enzyme that catalyzes the hydroxylation of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone. This is the rate-limiting step in melanogenesis[1]. Safflospermidine B is believed to act as a competitive inhibitor of tyrosinase. The phenolic hydroxyl groups in its structure can chelate the copper ions in the active site of the enzyme, thereby blocking substrate access and inhibiting its catalytic activity.

Caption: General mechanism of tyrosinase inhibition by Safflospermidine B.

Experimental Protocols

Isolation of Safflospermidine B from Sunflower Bee Pollen

The following protocol is a summary of the method described by Khongkarat et al. (2020)[1].

Caption: Workflow for the isolation of Safflospermidine B.

• Extraction: Sunflower bee pollen (140 g) is mixed with 800 mL of methanol and shaken at 100 rpm for 18 hours at 15°C. The mixture is then centrifuged at 5,500 x g for 15 minutes at 4°C. The supernatant is collected, and the solid residue is re-extracted three more times[1].

• Partitioning: The crude methanol extract is dissolved in methanol and partitioned three times with an equal volume of hexane. The lower methanol phase is then partitioned three times with an equal volume of dichloromethane (DCM)[1].

• Silica Gel Column Chromatography: The DCM fraction is subjected to silica gel 60 column chromatography to yield several fractions[1].

• High-Performance Liquid Chromatography (HPLC): The most active fraction from column chromatography is further purified by HPLC to isolate pure Safflospermidine A and B[1].

• Structure Elucidation: The chemical structure of the isolated compounds is determined by Nuclear Magnetic Resonance (NMR) analysis[1].

In Vitro Antityrosinase Assay

The antityrosinase activity is evaluated using mushroom tyrosinase with L-DOPA as the substrate[1].

• Preparation of Solutions: Test samples are dissolved in dimethyl sulfoxide (B87167) (DMSO). A solution of mushroom tyrosinase and L-DOPA in phosphate (B84403) buffer is prepared.

• Assay Procedure: The test sample solution is mixed with the tyrosinase solution and incubated. The L-DOPA solution is then added to initiate the reaction.

• Measurement: The formation of dopachrome (B613829) is monitored by measuring the absorbance at a specific wavelength (e.g., 475 nm) over time.

• Calculation: The percentage of tyrosinase inhibition is calculated, and the IC50 value is determined from a dose-response curve[1].

Synthesis

As of the current literature, a total chemical synthesis of Safflospermidine B has not been explicitly reported. However, the synthesis of related bis(p-coumaroyl)spermidine derivatives generally involves the condensation of spermidine with trans-coumaric acid. A plausible synthetic route for Safflospermidine B would involve the selective acylation of the primary and secondary amino groups of spermidine with p-coumaric acid, requiring careful use of protecting groups to control the regioselectivity and stereochemistry of the final product.

Caption: Logical flow for a potential synthesis of Safflospermidine B.

Future Perspectives

Safflospermidine B holds considerable promise as a natural tyrosinase inhibitor. Future research should focus on several key areas:

• Total Synthesis: Development of an efficient and scalable total synthesis will be crucial for further pharmacological studies and potential commercialization.

• In Vivo Studies: Evaluation of the efficacy and safety of Safflospermidine B in animal models and eventually human clinical trials is necessary to validate its potential as a therapeutic or cosmetic agent.

• Mechanism of Action: More detailed studies are needed to fully elucidate the molecular interactions between Safflospermidine B and tyrosinase and to investigate if it modulates other signaling pathways involved in melanogenesis.

• Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of Safflospermidine B analogs could lead to the discovery of even more potent and selective tyrosinase inhibitors.

Conclusion

Safflospermidine B is a recently discovered natural product with potent antityrosinase activity. Its discovery opens up new avenues for the development of effective and safe agents for the management of hyperpigmentation. This technical guide provides a foundational resource for researchers interested in exploring the scientific and commercial potential of this exciting new compound. Further investigation into its synthesis, in vivo activity, and detailed mechanism of action is warranted to fully realize its therapeutic and cosmetic applications.

References

• 1. mdpi.com [mdpi.com]
• 2. Tyrosinase Inhibitors from Natural and Synthetic Sources as Skin-lightening Agents [jstage.jst.go.jp]
• 3. An Updated Review of Tyrosinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tricoumaroyl spermidine | C34H37N3O6 | CID 14777879 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Isolation and Characterization of Safflospermidine B from Sunflower Bee Pollen

For Researchers, Scientists, and Drug Development Professionals

Introduction

Safflospermidine B, a polyamine derivative found in sunflower (Helianthus annuus L.) bee pollen, has garnered significant interest within the scientific community. Research has highlighted its potential as a potent natural tyrosinase inhibitor, suggesting its utility in cosmeceuticals and pharmaceuticals for skin hyperpigmentation disorders.[1][2][3][4][5] Tyrosinase is a key enzyme in the melanogenesis pathway, responsible for the production of melanin.[2][5] The inhibition of this enzyme is a primary strategy for the development of skin-whitening agents and treatments for conditions such as melasma and age spots. This application note provides a detailed protocol for the isolation of Safflospermidine B from sunflower bee pollen, its characterization, and an overview of its mechanism of action.

Materials and Reagents

• Sunflower Bee Pollen

• Methanol (B129727) (ACS Grade)

• Hexane (B92381) (ACS Grade)

• Dichloromethane (B109758) (ACS Grade)

• Silica (B1680970) Gel (60 Å, 230-400 mesh)

• Deionized Water

• Acetonitrile (B52724) (HPLC Grade)

• Trifluoroacetic Acid (TFA) (HPLC Grade)

• Standard laboratory glassware

• Rotary evaporator

• Chromatography columns

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• NMR Spectrometer

• Mass Spectrometer

Experimental Protocols

Extraction of Crude Bioactive Compounds

• Sample Preparation: Begin with dried sunflower bee pollen. Ensure the pollen is free of debris and other contaminants.

• Methanol Extraction:

  • Submerge the sunflower bee pollen in methanol at a 1:10 (w/v) ratio.

  • Stir the mixture at room temperature for 24 hours.

  • Filter the mixture through Whatman No. 1 filter paper to separate the pollen residue from the methanol extract.

  • Repeat the extraction process with the pollen residue two more times to ensure maximum yield.

  • Combine the methanol extracts.

• Solvent Evaporation: Concentrate the combined methanol extract under reduced pressure using a rotary evaporator at 40°C to obtain the crude methanol extract.

Liquid-Liquid Partitioning for Fractionation

• Hexane Partitioning:

  • Dissolve the crude methanol extract in a minimal amount of methanol and then add deionized water to create an aqueous suspension.

  • Transfer the suspension to a separatory funnel and add an equal volume of hexane.

  • Shake the funnel vigorously for 5 minutes and then allow the layers to separate.

  • Collect the upper hexane layer. Repeat this partitioning step two more times with the aqueous layer.

  • Combine the hexane fractions and evaporate the solvent to yield the hexane-soluble fraction.

• Dichloromethane Partitioning:

  • To the remaining aqueous layer, add an equal volume of dichloromethane.

  • Follow the same procedure as the hexane partitioning (shake, separate, and collect the lower dichloromethane layer).

  • Repeat the partitioning two more times.

  • Combine the dichloromethane fractions and evaporate the solvent to obtain the dichloromethane (DCM) partitioned extract, which is enriched with Safflospermidine B.[1][3][4]

Isolation by Silica Gel Column Chromatography

• Column Packing: Prepare a silica gel column using a slurry of silica gel in hexane.

• Sample Loading: Adsorb the DCM extract onto a small amount of silica gel and load it onto the top of the prepared column.

• Elution: Elute the column with a gradient of hexane and ethyl acetate, starting with 100% hexane and gradually increasing the polarity by increasing the percentage of ethyl acetate.

• Fraction Collection: Collect fractions of a consistent volume and monitor the separation using Thin Layer Chromatography (TLC).

• Pooling of Fractions: Combine fractions that show similar TLC profiles. The fractions containing Safflospermidine B are typically eluted with a higher concentration of ethyl acetate.

Purification by High-Performance Liquid Chromatography (HPLC)

• Sample Preparation: Dissolve the Safflospermidine B-rich fraction from the column chromatography in the HPLC mobile phase.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 5 µm, 4.6 x 250 mm).

  • Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% TFA. A typical gradient might start at 10% acetonitrile and increase to 90% acetonitrile over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 280 nm and 310 nm.

• Fraction Collection: Collect the peak corresponding to Safflospermidine B based on its retention time.

• Purity Confirmation: Re-inject a small amount of the collected fraction into the HPLC to confirm its purity.

Data Presentation

Table 1: Representative Yields and Purity at Each Stage of Isolation

Isolation Step	Starting Material (g)	Fraction Weight (g)	Yield (%)	Purity of Safflospermidine B (%)
Methanol Extraction	1000	150	15.0	< 1
Dichloromethane Partition	150	25	16.7	5 - 10
Silica Gel Chromatography	25	2.5	10.0	50 - 60
Preparative HPLC	2.5	0.1	4.0	> 98

Note: The values presented in this table are illustrative and based on typical yields for natural product isolation from bee pollen. Actual yields may vary depending on the specific batch of bee pollen and experimental conditions.

Table 2: Characterization Data for Safflospermidine B

Analytical Method	Observed Data
Molecular Formula	C₃₄H₃₇N₃O₆
Molecular Weight	583.68 g/mol
¹H NMR (500 MHz, CD₃OD)	δ (ppm): 7.45-6.80 (m, 12H, aromatic protons), 7.55 (d, J=15.8 Hz, 1H), 7.40 (d, J=15.8 Hz, 1H), 6.45 (d, J=15.8 Hz, 1H), 6.30 (d, J=15.8 Hz, 1H), 3.50-3.10 (m, 8H, spermidine (B129725) backbone), 1.90-1.70 (m, 4H, spermidine backbone)
¹³C NMR (125 MHz, CD₃OD)	δ (ppm): 172.0, 169.3, 160.7, 159.4, 141.9, 134.9, 132.2, 131.2, 130.6, 128.1, 127.6, 121.8, 120.9, 118.4, 116.8, 116.4, 47.6, 46.0, 44.1, 40.1, 39.9, 38.2, 37.9, 29.8, 28.1, 27.9, 26.9, 25.7[1]
Mass Spectrometry (ESI-MS)	[M+H]⁺ at m/z 584.2759

Visualizations

Caption: Experimental workflow for the isolation of Safflospermidine B.

Caption: Inhibition of Melanogenesis by Safflospermidine B.

References

• 1. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Safflospermidine B by HPLC

For Researchers, Scientists, and Drug Development Professionals

Introduction

Safflospermidine B is a spermine (B22157) alkaloid found in the florets of safflower (Carthamus tinctorius L.). It is a structural isomer of Safflospermidine A and belongs to a class of compounds known as tri-p-coumaroyl spermidines. Recent studies have highlighted the potential of Safflospermidine B and its isomers as potent inhibitors of tyrosinase, a key enzyme in melanin (B1238610) synthesis. This inhibitory action suggests its potential application in the development of novel skin-lightening agents and treatments for hyperpigmentation disorders.

This document provides a detailed guide for the purification of Safflospermidine B using High-Performance Liquid Chromatography (HPLC). It includes protocols for both analytical and preparative-scale separations, acknowledging the challenges associated with purifying structurally similar isomers.

Data Presentation

Table 1: Physicochemical and Spectroscopic Data for Safflospermidine B

Property	Value	Reference
Molecular Formula	C₃₄H₃₇N₃O₆	[1]
Molecular Weight	583.68 g/mol	[1]
General Class	Spermidine Alkaloid	[2]
UV-Vis λmax	~280 nm, ~310 nm	Inferred from coumaroyl moieties

Table 2: Recommended Parameters for Analytical HPLC of Safflospermidine Isomers

Parameter	Recommended Condition
Column	Gemini C18 (5 µm, 250 mm × 4.6 mm)
Mobile Phase A	Water
Mobile Phase B	Methanol (B129727)
Gradient	30% B to 70% B over 40 minutes
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	280 nm
Injection Volume	10 µL
Note: This method is adapted from the purity analysis of related coumaroylspermidine isomers and serves as an excellent starting point for analytical method development for Safflospermidine B.

Table 3: Starting Parameters for Preparative HPLC Method Development

Parameter	Recommended Starting Condition
Column	C18 (e.g., Phenomenex Luna, 10 µm, 250 mm x 21.2 mm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	A shallow gradient optimized from the analytical method
Flow Rate	15-25 mL/min (to be optimized based on column dimensions)
Sample Loading	10-50 mg dissolved in a minimal volume of mobile phase A/B mixture
Detection Wavelength	280 nm
Fraction Collection	Time-based or peak-based, targeting the Safflospermidine B peak
Note: The separation of Safflospermidine B from its isomers by preparative HPLC can be challenging due to their similar polarities. Significant method development may be required. An alternative approach is the use of High-Speed Counter-Current Chromatography (HSCCC) for initial fractionation followed by HPLC for final polishing.[3]

Experimental Protocols

Extraction of Crude Safflospermidine B from Carthamus tinctorius

• Maceration: Obtain dried florets of Carthamus tinctorius. Macerate the plant material in methanol at room temperature for 24 hours.

• Filtration and Concentration: Filter the extract to remove solid plant material. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield a crude methanol extract.

• Solvent Partitioning: Dissolve the crude extract in a methanol-water solution and perform liquid-liquid partitioning with hexane (B92381) to remove nonpolar compounds. The fraction containing Safflospermidine B will remain in the hydroalcoholic layer.

Analytical HPLC Method for Purity Assessment

• System Preparation: Equilibrate an HPLC system equipped with a Gemini C18 column (5 µm, 250 mm × 4.6 mm) with the initial mobile phase conditions (30% methanol in water).

• Sample Preparation: Dissolve a small amount of the extracted material in the initial mobile phase composition and filter through a 0.45 µm syringe filter.

• Injection and Elution: Inject 10 µL of the sample and run the gradient as described in Table 2.

• Data Analysis: Monitor the chromatogram at 280 nm. Identify the peaks corresponding to the different coumaroylspermidine isomers based on their retention times.

Preparative HPLC for Safflospermidine B Purification

• Method Development: Based on the analytical chromatogram, optimize the gradient for the preparative scale. A shallower gradient will likely be necessary to improve the resolution between the closely eluting isomers.

• System and Column Equilibration: Equilibrate the preparative HPLC system with a C18 column (e.g., 250 mm x 21.2 mm, 10 µm) with the starting mobile phase composition.

• Sample Loading: Dissolve the enriched extract in a minimal amount of the mobile phase. A higher concentration is desirable for preparative runs.

• Purification Run: Inject the sample and run the optimized preparative gradient.

• Fraction Collection: Collect fractions corresponding to the peak of interest.

• Purity Analysis: Analyze the collected fractions using the analytical HPLC method to assess the purity of the isolated Safflospermidine B.

• Post-Purification: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Safflospermidine B.

Visualizations

Caption: Workflow for the extraction and purification of Safflospermidine B.

Caption: Proposed mechanism of Safflospermidine B in inhibiting melanogenesis.

References

• 1. Synergistic Promotion on Tyrosinase Inhibition by Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Preparative separation and purification of four cis-trans isomers of coumaroylspermidine analogs from safflower by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Safflospermidine B NMR Spectral Analysis

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed guide to the NMR spectral analysis of Safflospermidine B, a spermidine (B129725) alkaloid isolated from Safflower (Carthamus tinctorius). It includes representative NMR data, experimental protocols for data acquisition, and a workflow for structural elucidation.

Introduction to Safflospermidine B

Safflospermidine B is a member of the spermidine alkaloid family, characterized by a central spermidine core acylated with three p-coumaroyl groups. The specific stereochemistry of the double bonds in the coumaroyl moieties is crucial for its definitive identification. The structure of Safflospermidine B has been elucidated as (E)-N¹-(Z)-N⁵-(Z)-N¹⁰-tri-p-coumaroylspermidine. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the complete structural assignment and stereochemical determination of such complex natural products. This note outlines the comprehensive analysis of Safflospermidine B using one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments.

Representative NMR Spectral Data

The following tables summarize the representative ¹H and ¹³C NMR spectral data for Safflospermidine B, recorded in a suitable deuterated solvent such as methanol-d₄ or DMSO-d₆.

Table 1: Representative ¹H NMR Data for Safflospermidine B (500 MHz, Methanol-d₄)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Spermidine Moiety
H-1	~3.35	t	7.0
H-2	~1.85	m
H-3	~3.20	t	7.0
H-5	~3.40	t	7.5
H-6	~1.60	m
H-7	~1.70	m
H-8	~3.25	t	7.5
p-Coumaroyl Moiety at N¹ (E-isomer)
H-2'	~7.45	d	8.5
H-3'	~6.80	d	8.5
H-5'	~6.80	d	8.5
H-6'	~7.45	d	8.5
H-7'	~7.50	d	15.8
H-8'	~6.40	d	15.8
p-Coumaroyl Moiety at N⁵ (Z-isomer)
H-2''	~7.60	d	8.5
H-3''	~6.85	d	8.5
H-5''	~6.85	d	8.5
H-6''	~7.60	d	8.5
H-7''	~6.90	d	12.5
H-8''	~5.85	d	12.5
p-Coumaroyl Moiety at N¹⁰ (Z-isomer)
H-2'''	~7.62	d	8.5
H-3'''	~6.88	d	8.5
H-5'''	~6.88	d	8.5
H-6'''	~7.62	d	8.5
H-7'''	~6.92	d	12.5
H-8'''	~5.88	d	12.5

Table 2: Representative ¹³C NMR Data for Safflospermidine B (125 MHz, Methanol-d₄)

Position	Chemical Shift (δ, ppm)
Spermidine Moiety
C-1	~40.5
C-2	~27.0
C-3	~48.0
C-5	~45.5
C-6	~25.0
C-7	~28.0
C-8	~49.0
p-Coumaroyl Moiety at N¹ (E-isomer)
C-1'	~127.0
C-2', C-6'	~130.5
C-3', C-5'	~116.5
C-4'	~160.0
C-7'	~142.0
C-8'	~118.0
C-9'	~168.0
p-Coumaroyl Moiety at N⁵ (Z-isomer)
C-1''	~127.5
C-2'', C-6''	~133.0
C-3'', C-5''	~116.8
C-4''	~160.2
C-7''	~141.0
C-8''	~119.5
C-9''	~167.5
p-Coumaroyl Moiety at N¹⁰ (Z-isomer)
C-1'''	~127.6
C-2''', C-6'''	~133.2
C-3''', C-5'''	~117.0
C-4'''	~160.4
C-7'''	~141.2
C-8'''	~119.8
C-9'''	~167.8

Experimental Protocols

Sample Preparation

• Isolation: Safflospermidine B is isolated from the dried flowers of Carthamus tinctorius using a combination of solvent extraction and chromatographic techniques (e.g., column chromatography over silica (B1680970) gel, Sephadex LH-20, and preparative HPLC).

• Sample for NMR:

  • Accurately weigh approximately 5-10 mg of purified Safflospermidine B.

  • Dissolve the sample in 0.5-0.6 mL of a suitable deuterated solvent (e.g., methanol-d₄, DMSO-d₆, or acetone-d₆).

  • Transfer the solution to a 5 mm NMR tube.

  • Ensure the solution is clear and free of any particulate matter.

NMR Data Acquisition

NMR spectra should be acquired on a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• ¹H NMR:

  • Pulse Program: Standard single-pulse experiment (e.g., zg30).

  • Spectral Width: 12-16 ppm.

  • Acquisition Time: 2-3 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

  • Temperature: 298 K.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30).

  • Spectral Width: 200-240 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2 seconds.

  • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

• 2D COSY (Correlation Spectroscopy):

  • Pulse Program: cosygpqf.

  • Spectral Width: 12-16 ppm in both dimensions.

  • Data Points: 2048 in F2, 256-512 in F1.

  • Number of Scans: 8-16 per increment.

• 2D HSQC (Heteronuclear Single Quantum Coherence):

  • Pulse Program: hsqcedetgpsisp2.3.

  • ¹H Spectral Width: 12-16 ppm.

  • ¹³C Spectral Width: 180-200 ppm.

  • ¹J(C,H) Coupling Constant: Optimized for ~145 Hz.

  • Number of Scans: 4-8 per increment.

• 2D HMBC (Heteronuclear Multiple Bond Correlation):

  • Pulse Program: hmbcgplpndqf.

  • ¹H Spectral Width: 12-16 ppm.

  • ¹³C Spectral Width: 200-240 ppm.

  • Long-Range Coupling Constant (ⁿJ(C,H)): Optimized for 8-10 Hz.

  • Number of Scans: 16-32 per increment.

Visualization of Experimental Workflow and Logical Relationships

NMR Data Analysis Workflow

The following diagram illustrates the general workflow for the structural elucidation of Safflospermidine B using the acquired NMR data.

NMR Data Analysis Workflow for Safflospermidine B.

Key HMBC Correlations for Safflospermidine B

The following diagram highlights some of the critical long-range correlations observed in the HMBC spectrum that are essential for connecting the different structural fragments of Safflospermidine B.

Key HMBC correlations in Safflospermidine B.

Conclusion

The comprehensive NMR analysis, employing a suite of 1D and 2D experiments, is indispensable for the unambiguous structural elucidation of complex natural products like Safflospermidine B. The combination of ¹H and ¹³C NMR provides the fundamental chemical shift information, while COSY, HSQC, and HMBC experiments reveal the connectivity of the molecular framework. The coupling constants in the ¹H NMR spectrum are particularly critical for determining the stereochemistry of the olefinic bonds in the p-coumaroyl moieties. The protocols and representative data provided in this application note serve as a valuable resource for researchers involved in the isolation, characterization, and development of spermidine alkaloids and other natural products.

Application Notes: Safflospermidine B as a Potent Tyrosinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrosinase is a key copper-containing enzyme that plays a pivotal role in the biosynthesis of melanin (B1238610), the primary pigment responsible for skin, hair, and eye color.[1][2] The overproduction of melanin, often triggered by factors such as UV radiation, can lead to hyperpigmentation disorders like melasma, freckles, and age spots.[1] Consequently, the inhibition of tyrosinase is a significant strategy in the development of cosmeceuticals and pharmaceuticals for skin whitening and treating hyperpigmentation.[3] Safflospermidine B, a natural compound, has demonstrated notable inhibitory activity against tyrosinase, presenting a promising avenue for further research and development.[4][5]

Safflospermidine B: A Natural Tyrosinase Inhibitor

Safflospermidine B, along with its isomer Safflospermidine A, has been isolated from the bee pollen of Helianthus annuus L. (sunflower).[4][5] Studies have shown that both compounds exhibit higher in vitro antityrosinase activity than kojic acid, a well-known tyrosinase inhibitor.[4][5] Notably, Safflospermidine B has been identified as having a higher antityrosinase activity than Safflospermidine A.[4] This makes Safflospermidine B a compelling candidate for the development of novel skin-lightening agents and treatments for pigmentation-related skin conditions. Further investigations have also explored its effects on melanogenesis in cellular and in vivo models, revealing a reduction in melanin content and tyrosinase activity in B16F10 melanoma cells.[6][7]

Data Presentation

The inhibitory activity of Safflospermidine B against mushroom tyrosinase has been quantified and compared with Safflospermidine A and the standard inhibitor, kojic acid. The half-maximal inhibitory concentration (IC50) values from a key study are summarized below.

Compound	IC50 (µM)	Source
Safflospermidine B	13.8	[4][5]
Safflospermidine A	31.8	[4][5]
Kojic Acid	44.0	[4][5]

Experimental Protocols

This section provides a detailed protocol for assessing the tyrosinase inhibitory activity of Safflospermidine B. The following method is adapted from established tyrosinase inhibition assays.[3][8]

Principle

The assay is based on the measurement of dopachrome (B613829) formation, a colored product resulting from the oxidation of L-DOPA catalyzed by tyrosinase. The inhibitory effect of Safflospermidine B is determined by quantifying the reduction in dopachrome production, which can be measured spectrophotometrically at approximately 475 nm.

Materials and Reagents

• Mushroom Tyrosinase (e.g., from Agaricus bisporus)

• Safflospermidine B (Test Compound)

• Kojic Acid (Positive Control)

• L-DOPA (Substrate)

• Sodium Phosphate (B84403) Buffer (0.1 M, pH 6.8)

• Dimethyl Sulfoxide (DMSO) for dissolving compounds

• 96-well microplate

• Microplate reader

Experimental Workflow

Caption: Workflow for the Safflospermidine B tyrosinase inhibition assay.

Step-by-Step Procedure

• Preparation of Solutions:

  • Prepare a 0.1 M sodium phosphate buffer (pH 6.8).

  • Prepare a stock solution of mushroom tyrosinase in the phosphate buffer.

  • Prepare a stock solution of L-DOPA in the phosphate buffer.

  • Prepare a stock solution of Safflospermidine B in DMSO. Create a series of dilutions at various concentrations using the phosphate buffer.

  • Prepare a stock solution of Kojic Acid in DMSO as a positive control and dilute it similarly.

• Assay in 96-Well Plate:

  • In a 96-well plate, add the following to each well:

    • Test wells: 40 µL of Safflospermidine B solution (at different concentrations) + 80 µL of phosphate buffer + 40 µL of tyrosinase solution.

    • Positive control wells: 40 µL of Kojic Acid solution + 80 µL of phosphate buffer + 40 µL of tyrosinase solution.

    • Blank (Control) wells: 40 µL of DMSO/buffer (vehicle) + 80 µL of phosphate buffer + 40 µL of tyrosinase solution.

    • Substrate blank wells: 40 µL of Safflospermidine B/Kojic Acid/vehicle + 120 µL of phosphate buffer (without tyrosinase).

  • Mix the contents of the wells gently.

• Pre-incubation:

  • Pre-incubate the plate at 25°C for 10 minutes.

• Reaction Initiation and Incubation:

  • To each well, add 40 µL of the L-DOPA solution to start the reaction.

  • Incubate the plate at 25°C for 20-30 minutes.

• Measurement:

  • Measure the absorbance of each well at 475 nm using a microplate reader.

Data Analysis

• Correct for Blank Absorbance: Subtract the absorbance of the corresponding substrate blank from the absorbance of the test, positive control, and blank wells.

• Calculate Percentage Inhibition: Use the following formula to calculate the percentage of tyrosinase inhibition for each concentration of Safflospermidine B:

  % Inhibition = [ (A_control - A_sample) / A_control ] x 100

  Where:

  • A_control = Absorbance of the blank (control) well.

  • A_sample = Absorbance of the test well containing Safflospermidine B.

• Determine IC50 Value: The IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, can be determined by plotting the percentage of inhibition against the logarithm of the Safflospermidine B concentration. The data can be fitted to a dose-response curve to calculate the precise IC50 value.

Signaling Pathway

The following diagram illustrates the simplified melanogenesis pathway and the point of inhibition by Safflospermidine B.

References

• 1. activeconceptsllc.com [activeconceptsllc.com]
• 2. Insights on the Inhibitory Power of Flavonoids on Tyrosinase Activity: A Survey from 2016 to 2021 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tyrosinase inhibition assay [bio-protocol.org]

Application Notes: In Vitro Melanogenesis Assay Using Safflospermidines

Introduction

Melanogenesis is the complex process of producing melanin (B1238610), the primary pigment responsible for coloration in skin, hair, and eyes, which also provides crucial protection against ultraviolet (UV) radiation.[1][2] Tyrosinase (TYR) is the key enzyme that catalyzes the initial and rate-limiting steps in this pathway.[1][3][4] However, the overproduction of melanin can lead to hyperpigmentation disorders such as melasma, freckles, and age spots.[1][5] Consequently, there is significant interest in identifying and characterizing inhibitors of melanogenesis for applications in cosmetics and therapeutics. Safflospermidines, specifically a mixture of isomers Safflospermidine A and Safflospermidine B isolated from sunflower bee pollen, have demonstrated potent inhibitory activity against tyrosinase and melanin synthesis in preclinical models.[1][5][6][7]

These application notes provide a comprehensive overview and detailed protocols for assessing the anti-melanogenic activity of Safflospermidines using the B16F10 murine melanoma cell line, a standard in vitro model for pigmentation research.[1][3]

Data Presentation: Efficacy of Safflospermidines

The following tables summarize the quantitative effects of a Safflospermidine A and B mixture on key markers of melanogenesis in α-melanocyte-stimulating hormone (α-MSH) stimulated B16F10 cells.

Table 1: Effect of Safflospermidines on Intracellular Melanin Content

Treatment	Concentration	Melanin Content (% of Control)
Control (α-MSH only)	-	100
Safflospermidines	62.5 µg/mL	78.22 ± 4.01%
125 µg/mL	83.39 ± 3.29%
250 µg/mL	74.06 ± 2.67%
500 µg/mL	77.30 ± 8.55%
Kojic Acid (Positive Control)	250 µg/mL	65.21 ± 3.65%
Data derived from studies on α-MSH-stimulated B16F10 cells treated for 72 hours.[1]

Table 2: Effect of Safflospermidines on Cellular Tyrosinase Activity

Treatment	Concentration	Tyrosinase Activity (% of Control)
Control (α-MSH only)	-	100
Safflospermidines	62.5 µg/mL	74.29 ± 3.08%
Kojic Acid (Positive Control)	250 µg/mL	68.91 ± 3.74%
Data derived from studies on α-MSH-stimulated B16F10 cells.[1]

Table 3: Effect of Safflospermidines on Melanogenesis-Related Gene Expression

Treatment	Concentration	TYR mRNA (% of Control)	TRP-1 mRNA (% of Control)	TRP-2 mRNA (% of Control)
Control (α-MSH only)	-	100	100	100
Safflospermidines	62.5 µg/mL	77.79 ± 3.82%	66.97 ± 6.80%	76.74 ± 7.79%
Kojic Acid (Positive Control)	250 µg/mL	64.48 ± 5.31%	75.89 ± 9.21%	70.45 ± 7.72%
Data reflects mRNA levels in α-MSH-stimulated B16F10 cells after 48 hours of treatment, normalized to a housekeeping gene.[1]

Table 4: In Vitro Mushroom Tyrosinase Inhibitory Activity

Compound	IC₅₀ (µM)
Safflospermidine A	13.8
Safflospermidine B	31.8
Kojic Acid (Reference)	44.0
IC₅₀ represents the half-maximal inhibitory concentration against mushroom tyrosinase.[5][7]

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental process and the proposed mechanism of action for Safflospermidines.

Caption: Experimental workflow for evaluating Safflospermidines.

Caption: Proposed mechanism of Safflospermidine-mediated melanogenesis inhibition.

Experimental Protocols

Protocol 1: Cell Culture and Maintenance

• Cell Line: B16F10 murine melanoma cells.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO₂.

• Subculture: Passage cells every 2-3 days or when they reach 80-90% confluency. Use trypsin-EDTA to detach cells.[8]

Protocol 2: Cytotoxicity Assessment (MTT Assay)

This protocol is essential to ensure that the observed reduction in melanin is not due to cell death.

• Seeding: Seed B16F10 cells into a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.[9]

• Treatment: Treat the cells with various concentrations of Safflospermidines (e.g., 0-500 µg/mL) and a vehicle control (DMSO, <1% v/v) for 48-72 hours.[1][3]

• MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.[9]

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[9]

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate cell viability as a percentage relative to the vehicle-treated control group.

Protocol 3: Intracellular Melanin Content Assay

• Seeding: Seed B16F10 cells in a 6-well plate at a density of 2 x 10⁵ cells/well.[9]

• Treatment: After 24 hours, treat the cells with Safflospermidines and a positive control (e.g., 250 µg/mL Kojic Acid) in the presence of a melanogenesis stimulator (e.g., 100 nM α-MSH) for 72 hours.[1]

• Harvesting: Wash the cells with PBS and harvest them by trypsinization. Centrifuge to obtain a cell pellet.[9]

• Lysis: Dissolve the cell pellet in 1 N NaOH containing 10% DMSO by incubating at 80°C for 1 hour.[9]

• Measurement: Measure the absorbance of the supernatant at 405 nm.[8][9]

• Quantification: Normalize the melanin content to the total protein concentration of the cell lysate or calculate the percentage relative to the α-MSH-only treated control.

Protocol 4: Cellular Tyrosinase Activity Assay

• Seeding and Treatment: Seed and treat B16F10 cells as described in the melanin content assay (Protocol 3).

• Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with a lysis buffer (e.g., 1% Triton X-100 in phosphate (B84403) buffer, pH 6.8, with protease inhibitors) on ice.[9]

• Protein Quantification: Centrifuge the lysate to remove debris and determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Enzyme Reaction: In a 96-well plate, mix an equal amount of protein from each sample with freshly prepared 10 mM L-DOPA solution.

• Measurement: Incubate at 37°C and measure the rate of dopachrome (B613829) formation by reading the absorbance at 475 nm at regular intervals.[8]

• Calculation: Express tyrosinase activity as a percentage of the activity in the α-MSH-only treated control cells.

Protocol 5: Gene Expression Analysis by RT-qPCR

• Seeding and Treatment: Seed B16F10 cells and treat with Safflospermidines (e.g., 62.5 µg/mL) and α-MSH for 48 hours.[1]

• RNA Extraction: Isolate total RNA from the cells using a suitable RNA extraction kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR: Perform quantitative PCR using SYBR Green or a probe-based assay with specific primers for TYR, TRP-1, TRP-2, and a housekeeping gene (e.g., GAPDH) for normalization.

• Data Analysis: Analyze the results using the ΔΔCt method to determine the relative fold change in gene expression compared to the control group.[1]

References

• 1. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos | PLOS One [journals.plos.org]
• 4. Natural Melanogenesis Inhibitors Acting Through the Down-Regulation of Tyrosinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jfda-online.com [jfda-online.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: Safflospermidine B Treatment in B16F10 Melanoma Cells

Audience: Researchers, scientists, and drug development professionals.

Note: The experimental data presented herein pertains to a mixture of Safflospermidine A and B, as current scientific literature does not provide data for the isolated treatment of B16F10 melanoma cells with Safflospermidine B alone. The primary observed effect of this compound mixture is the inhibition of melanogenesis rather than direct cytotoxicity.

Data Presentation

The following tables summarize the quantitative data from studies on the effects of a Safflospermidine A and B mixture on B16F10 melanoma cells.

Table 1: Effect of Safflospermidines on B16F10 Cell Viability (MTT Assay)

Treatment Duration	Concentration (µg/mL)	Cell Viability (%)
72 hours	0 (Control)	100
62.5	No significant toxicity
125	No significant toxicity
250	No significant toxicity
500	No significant toxicity

Data from studies showing no significant cytotoxicity at concentrations up to 500 µg/mL.[1][2]

Table 2: Inhibition of Melanin (B1238610) Content in α-MSH-Stimulated B16F10 Cells

Concentration (µg/mL)	Intracellular Melanin Reduction (%)
62.5	21.78 ± 4.01
125	16.61 ± 3.29
250	25.94 ± 2.67
500	22.70 ± 8.55

Cells were stimulated with 100 nM α-MSH for 72 hours.[2]

Table 3: Inhibition of Cellular Tyrosinase (TYR) Activity in α-MSH-Stimulated B16F10 Cells

Concentration (µg/mL)	TYR Activity Inhibition (%)
31.25	9.03 ± 3.53
62.5	25.71 ± 3.08
125	9.38 ± 3.42

Cells were stimulated with α-MSH and treated for 48 hours.[2]

Table 4: Downregulation of Melanogenesis-Related Gene Expression

Gene	Treatment (62.5 µg/mL Safflospermidines)	mRNA Expression Reduction (%)
TYR	Safflospermidines	22.21 ± 3.82
TRP-1	Safflospermidines	33.03 ± 6.80
TRP-2	Safflospermidines	23.26 ± 7.79

B16F10 cells were treated for 48 hours.[2]

Signaling Pathway and Experimental Workflow

The following diagrams visualize the proposed mechanism of action and the experimental workflow for assessing the effects of Safflospermidine treatment on B16F10 melanoma cells.

Caption: Proposed signaling pathway of melanogenesis inhibition by Safflospermidine B.

Caption: General experimental workflow for evaluating Safflospermidine B.

Experimental Protocols

B16F10 Cell Culture and Treatment

• Cell Line: B16F10 murine melanoma cells.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO₂.

• Subculturing: Passage cells every 2-3 days or when they reach 80-90% confluency.

• Treatment Protocol:

  • Seed cells in the appropriate plate format (e.g., 96-well for MTT, 6-well for melanin/tyrosinase assays) and allow them to adhere overnight.

  • Prepare stock solutions of Safflospermidine B in a suitable solvent (e.g., DMSO).

  • Dilute the Safflospermidine B stock solution in the culture medium to the desired final concentrations.

  • For melanogenesis studies, co-treat cells with a stimulant such as α-Melanocyte-Stimulating Hormone (α-MSH, e.g., 100 nM).

  • Replace the existing medium with the treatment medium and incubate for the specified duration (e.g., 24, 48, or 72 hours).

MTT Assay for Cell Viability

This assay determines the effect of Safflospermidine B on cell proliferation and cytotoxicity.

• Materials:

  • 96-well plates

  • B16F10 cells

  • MTT solution (5 mg/mL in PBS)

  • DMSO

• Procedure:

  • Seed B16F10 cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Safflospermidine B for 48-72 hours.

  • Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Melanin Content Assay

This protocol quantifies the amount of melanin produced by B16F10 cells after treatment.

• Materials:

  • 6-well plates

  • PBS

  • 1 N NaOH with 10% DMSO

• Procedure:

  • Seed B16F10 cells in a 6-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

  • Treat the cells with Safflospermidine B and α-MSH for 72 hours.

  • Wash the cells with PBS, detach them using trypsin, and centrifuge to obtain a cell pellet.

  • Dissolve the cell pellet in 1 N NaOH containing 10% DMSO by heating at 80°C for 1 hour.

  • Measure the absorbance of the supernatant at 405 nm.

  • Normalize the melanin content to the total protein concentration of a parallel cell lysate (determined by a BCA or Bradford protein assay).

  • Express results as a percentage of the melanin content in control cells.

Cellular Tyrosinase Activity Assay

This assay measures intracellular tyrosinase activity by monitoring the rate of L-DOPA oxidation.

• Materials:

  • 6-well plates

  • Ice-cold PBS

  • Lysis buffer (e.g., phosphate (B84403) buffer pH 6.8 containing 1% Triton X-100)

  • 10 mM L-DOPA solution

• Procedure:

  • Seed B16F10 cells in a 6-well plate and treat with Safflospermidine B and α-MSH for 48-72 hours.

  • Wash the cells with ice-cold PBS and lyse them with the lysis buffer.

  • Centrifuge the lysate at 12,000 rpm for 15 minutes at 4°C to collect the supernatant.

  • Determine the protein concentration of the supernatant.

  • In a 96-well plate, mix 80 µL of the cell lysate (containing an equal amount of protein for all samples) with 20 µL of 10 mM L-DOPA.

  • Incubate at 37°C and measure the absorbance at 475 nm every 10 minutes for 1-2 hours to monitor the formation of dopachrome.

  • Calculate tyrosinase activity from the slope of the initial linear portion of the absorbance curve and express it as a percentage of the control.

Quantitative Real-Time PCR (RT-qPCR) for Gene Expression Analysis

This protocol is used to quantify the mRNA levels of melanogenesis-related genes.

• Step 1: RNA Isolation

  • Culture and treat B16F10 cells in 6-well plates as previously described.

  • Lyse the cells and extract total RNA using a commercial kit (e.g., RNeasy Mini Kit) or a TRIzol-based method according to the manufacturer's instructions.

  • Assess RNA quantity and quality using a spectrophotometer (e.g., NanoDrop).

• Step 2: cDNA Synthesis

  • Reverse transcribe 1-2 µg of total RNA into cDNA using a reverse transcription kit with oligo(dT) or random primers.

• Step 3: qPCR Reaction

  • Prepare the qPCR reaction mixture containing cDNA template, forward and reverse primers for target genes (TYR, TRP-1, TRP-2) and a housekeeping gene (e.g., GAPDH, β-actin), and a SYBR Green master mix.

  • Perform the qPCR using a real-time PCR system with a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).

• Step 4: Data Analysis

  • Determine the cycle threshold (Ct) values for each gene.

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene.

  • Present the data as a fold change or percentage reduction compared to the control group.

References

• 1. benchchem.com [benchchem.com]
• 2. spandidos-publications.com [spandidos-publications.com]

Application Notes and Protocols for Safflospermidine B Cytotoxicity Testing Using MTT Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Safflospermidine B, a natural polyamine derivative, has garnered interest for its potential biological activities. Determining the cytotoxic profile of novel compounds like Safflospermidine B is a critical step in drug discovery and development. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used, reliable, and sensitive colorimetric method for assessing cell viability and proliferation. This assay quantifies the metabolic activity of living cells by measuring the reduction of the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals by mitochondrial dehydrogenases. The amount of formazan produced is directly proportional to the number of viable cells.

These application notes provide a detailed protocol for evaluating the cytotoxicity of Safflospermidine B using the MTT assay.

Data Presentation

Currently, published data on the cytotoxicity of Safflospermidine B across a wide range of cancer cell lines is limited. However, one study investigated the effect of a mixture of Safflospermidine A and B on a specific cell line.

Table 1: Cytotoxicity of Safflospermidine Isomers (A and B mixture) on B16F10 Murine Melanoma Cells

Cell Line	Compound Concentration (µg/mL)	Observation
B16F10	0-500	No cytotoxicity observed[1]

Further studies are required to determine the half-maximal inhibitory concentration (IC50) values of pure Safflospermidine B across a panel of human cancer cell lines to fully characterize its cytotoxic potential.

Experimental Protocols

Principle of the MTT Assay

The MTT assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals. This reduction is carried out by mitochondrial succinate (B1194679) dehydrogenase in viable cells. The insoluble formazan crystals are then dissolved in a solubilization solution, and the absorbance of the resulting colored solution is measured at a specific wavelength (typically between 550 and 600 nm) using a microplate reader. The intensity of the purple color is directly proportional to the number of living, metabolically active cells.

Materials and Reagents

• Safflospermidine B (of known purity)

• Selected human cancer cell lines (e.g., MCF-7 (breast), A549 (lung), HeLa (cervical), HepG2 (liver))

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS), pH 7.4

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., Dimethyl sulfoxide (B87167) (DMSO), or 10% SDS in 0.01 M HCl)

• 96-well flat-bottom sterile cell culture plates

• Multichannel pipette

• Microplate reader

Experimental Workflow

References

• 1. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring Melanin Content after Safflospermidine B Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Safflospermidine B, a natural compound isolated from sunflower (Helianthus annuus L.) bee pollen, has demonstrated potential as a modulator of melanogenesis.[1][2][3][4] This document provides detailed application notes and protocols for measuring the effect of Safflospermidine B on melanin (B1238610) content in vitro. The methodologies described are based on established techniques and published studies investigating the anti-melanogenic properties of safflospermidines. These protocols are intended to guide researchers in the accurate quantification of melanin and the elucidation of the underlying mechanisms of action of Safflospermidine B.

It is important to note that existing research has primarily focused on a mixture of Safflospermidine A and B due to the difficulty in their separation as geometric isomers that can interconvert under light exposure.[2] The data and protocols presented herein are based on the effects observed with this mixture.

Data Presentation: Quantitative Effects of Safflospermidine Treatment on Melanogenesis

The following tables summarize the quantitative data from studies on the effect of a Safflospermidine A and B mixture on B16F10 murine melanoma cells.

Table 1: Effect of Safflospermidines on Intracellular Melanin Content in α-MSH-stimulated B16F10 Cells

Treatment Concentration (µg/mL)	Melanin Content Reduction (%)
62.5	21.78 ± 4.01
125	16.61 ± 3.29
250	25.94 ± 2.67
500	22.70 ± 8.55

Data from α-MSH-stimulated B16F10 cells treated for 72 hours. The reduction is expressed as a percentage compared to the α-MSH-treated control group.[2]

Table 2: Effect of Safflospermidines on Tyrosinase (TYR) Activity in B16F10 Cells

Treatment Concentration (µg/mL)	TYR Activity Reduction (%)
62.5	25.71 ± 3.08

Data from α-MSH-stimulated B16F10 cells.[1][3]

Table 3: Effect of Safflospermidines on Melanogenesis-Related Gene Expression in B16F10 Cells

Gene	Treatment	Relative mRNA Expression Level
TYR	Safflospermidines (62.5 µg/mL)	Significantly downregulated
TRP-1	Safflospermidines (62.5 µg/mL)	Significantly downregulated
TRP-2	Safflospermidines (62.5 µg/mL)	Significantly downregulated

Gene expression was analyzed after 48 hours of treatment in α-MSH-stimulated B16F10 cells.[2][4]

Experimental Protocols

Cell Culture and Treatment

This protocol describes the culture of B16F10 melanoma cells and subsequent treatment with Safflospermidine B.

• Materials:

  • B16F10 murine melanoma cells

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA

  • Safflospermidine B (or a mixture of A and B)

  • α-Melanocyte Stimulating Hormone (α-MSH)

  • Phosphate (B84403) Buffered Saline (PBS)

  • 6-well or 24-well cell culture plates

• Procedure:

  • Culture B16F10 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Seed the cells in 6-well or 24-well plates at a desired density (e.g., 1 x 10^5 cells/well for a 6-well plate) and allow them to adhere overnight.

  • To induce melanogenesis, stimulate the cells with α-MSH (e.g., 100 nM) for a specified period.

  • Prepare different concentrations of Safflospermidine B in the cell culture medium.

  • Treat the α-MSH-stimulated cells with the various concentrations of Safflospermidine B for the desired duration (e.g., 48 or 72 hours). Include a vehicle control (medium with α-MSH but without Safflospermidine B) and a positive control such as Kojic acid.[2][3]

Measurement of Melanin Content

This protocol details the quantification of intracellular melanin.

• Materials:

  • Treated and control B16F10 cells from Protocol 1

  • PBS

  • 1 N NaOH with 10% DMSO

  • Synthetic melanin standard (for standard curve)

  • Microplate reader

• Procedure:

  • After treatment, wash the cells with PBS.

  • Harvest the cells by trypsinization and pellet them by centrifugation.

  • Visually inspect the cell pellets for a qualitative assessment of pigmentation.[5]

  • Solubilize the cell pellets in 1 N NaOH containing 10% DMSO.

  • Incubate the mixture at an elevated temperature (e.g., 80°C) for 1-2 hours to dissolve the melanin granules.[6]

  • Prepare a standard curve using synthetic melanin dissolved in the same NaOH/DMSO solution, with concentrations ranging from 0 to 200 µg/mL.

  • Centrifuge the cell lysates to pellet any debris.

  • Transfer the supernatants to a 96-well plate.

  • Measure the absorbance of the supernatants and the standards at 470 nm using a microplate reader.[6]

  • Calculate the melanin concentration in the samples using the standard curve. The melanin content can be expressed as pg per cell or as a percentage of the control.

Tyrosinase (TYR) Activity Assay

This protocol measures the intracellular tyrosinase activity.

• Materials:

  • Treated and control B16F10 cells

  • Phosphate buffer

  • Triton X-100

  • L-DOPA solution

  • Microplate reader

• Procedure:

  • Wash the treated cells with ice-cold PBS and lyse them in a phosphate buffer containing a non-ionic detergent like Triton X-100.

  • Centrifuge the lysate to pellet debris and collect the supernatant containing the cellular proteins.

  • Determine the protein concentration of the supernatant using a standard protein assay (e.g., Bradford or BCA assay).

  • In a 96-well plate, mix an equal amount of protein from each sample with L-DOPA solution.

  • Incubate the plate at 37°C and monitor the formation of dopachrome (B613829) by measuring the absorbance at 475 nm at regular intervals.

  • Calculate the tyrosinase activity and express it as a percentage of the control group.

Signaling Pathways and Experimental Workflow

Putative Signaling Pathway of Safflospermidine B in Melanogenesis Inhibition

The following diagram illustrates the proposed mechanism by which Safflospermidine B inhibits melanin synthesis. It is hypothesized that Safflospermidine B downregulates the expression of key melanogenic enzymes.

Caption: Proposed inhibitory pathway of Safflospermidine B on melanogenesis.

Experimental Workflow for Measuring Melanin Content

This diagram outlines the key steps in the experimental process to determine the effect of Safflospermidine B on melanin production.

Caption: Workflow for quantifying melanin content after Safflospermidine B treatment.

Logical Relationship of the Research Approach

This diagram illustrates the logical flow of the research, from initial observation to mechanistic understanding.

Caption: Logical flow of the research on Safflospermidine B's anti-melanogenic effects.

References

• 1. researchgate.net [researchgate.net]
• 2. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos | PLOS One [journals.plos.org]
• 5. Research Techniques Made Simple: Cell Biology Methods for the Analysis of Pigmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Grossman Lab - Determination of cellular melanin content | University of Utah Health | University of Utah Health [uofuhealth.utah.edu]

Application Notes and Protocols for Safflospermidine B in Hyperpigmentation Research

These application notes provide a comprehensive overview of the use of Safflospermidine B for researchers, scientists, and drug development professionals investigating novel treatments for hyperpigmentation.

Introduction

Hyperpigmentation is a common dermatological condition characterized by the excessive production and uneven distribution of melanin (B1238610), the pigment responsible for skin color. A key enzyme in melanin synthesis (melanogenesis) is tyrosinase. Consequently, the inhibition of tyrosinase and the downregulation of genes involved in the melanogenesis pathway are primary strategies for the development of new hyperpigmentation treatments.

Safflospermidines, including Safflospermidine A and B isomers isolated from sunflower (Helianthus annuus L.) bee pollen, have demonstrated significant potential as anti-melanogenic agents.[1][2][3] Research has shown that a mixture of these safflospermidines can effectively inhibit melanin production in both cellular and in vivo models without inducing cytotoxicity.[1][2]

Mechanism of Action

Safflospermidines exert their anti-melanogenic effects through a multi-faceted approach:

• Direct Inhibition of Tyrosinase Activity: Safflospermidines have been shown to directly inhibit the enzymatic activity of tyrosinase, a critical rate-limiting enzyme in the synthesis of melanin.[1][2]

• Downregulation of Melanogenesis-Related Genes: These compounds significantly suppress the transcription of key genes involved in melanin production, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-2).[1][2]

• Reduction of Dendritic Structures: Safflospermidines have been observed to reduce the dendritic structures of melanocytes, which may contribute to a decrease in the transfer of melanosomes to keratinocytes and a reduction in extracellular melanin levels.[1][2]

The transcriptional regulation of TYR, TRP-1, and TRP-2 is primarily controlled by the microphthalmia-associated transcription factor (MITF). Therefore, it is hypothesized that safflospermidines may modulate the signaling pathways upstream of MITF, such as the cAMP/PKA/CREB pathway, to exert their effects.

Quantitative Data Summary

The following tables summarize the quantitative data from studies evaluating the efficacy of a mixture of Safflospermidine A and B in inhibiting melanogenesis.

Table 1: In Vitro Efficacy of Safflospermidines in α-MSH-stimulated B16F10 Murine Melanoma Cells [1][2]

Concentration (µg/mL)	Intracellular Melanin Content Reduction (%)	Intracellular Tyrosinase Activity Reduction (%)
62.5	21.78 ± 4.01	25.71 ± 3.08
125	16.61 ± 3.29	Not Reported
250	25.94 ± 2.67	Not Reported
500	22.70 ± 8.55	Not Reported
250 (Kojic Acid)	Significant Reduction	Significant Reduction

Table 2: Effect of Safflospermidines on Melanogenesis-Related Gene Expression in B16F10 Cells [1]

Treatment	TYR Gene Expression Reduction (%)	TRP-1 Gene Expression Reduction (%)	TRP-2 Gene Expression Reduction (%)
Safflospermidines (62.5 µg/mL)	22.21 ± 3.82	33.03 ± 6.80	23.26 ± 7.79
Kojic Acid (250 µg/mL)	35.52 ± 5.31	24.11 ± 9.21	29.55 ± 7.72

Table 3: In Vivo Efficacy of Safflospermidines in Zebrafish Embryos [2]

Treatment	Melanin Production Reduction (%)
Safflospermidines (15.63 µg/mL)	28.43 ± 9.17
Phenylthiourea (PTU) (0.0015% v/v)	53.20 ± 3.75

Table 4: Cytotoxicity Profile of Safflospermidines [1][2]

Model	Concentration Range (µg/mL)	Observation
B16F10 Murine Melanoma Cells	0 - 500	No cytotoxicity observed
Zebrafish Embryos	0 - 62.5	No toxicity or morphological abnormalities

Experimental Protocols

The following are detailed protocols for key experiments to assess the anti-melanogenic properties of Safflospermidine B.

Cell Viability Assay (MTT Assay)

This protocol is for determining the cytotoxicity of Safflospermidine B on B16F10 murine melanoma cells.

• Materials:

  • B16F10 cells

  • Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

  • Safflospermidine B (dissolved in a suitable solvent, e.g., DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Dimethyl Sulfoxide (DMSO)

  • 96-well plates

  • Microplate reader

• Procedure:

  • Seed B16F10 cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Safflospermidine B (e.g., 0-500 µg/mL) for 72 hours. Include a vehicle control (solvent only).

  • After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Melanin Content Assay

This protocol measures the intracellular melanin content in B16F10 cells following treatment with Safflospermidine B.

• Materials:

  • Treated B16F10 cells (from a parallel experiment to the viability assay)

  • 1 N NaOH with 10% DMSO

  • Synthetic melanin standard

  • 96-well plate

  • Microplate reader

• Procedure:

  • After treating the cells with Safflospermidine B for 72 hours, wash the cells with PBS.

  • Lyse the cells with 1 N NaOH containing 10% DMSO and incubate at 80°C for 1 hour.

  • Measure the absorbance of the lysates at 405 nm.

  • Create a standard curve using synthetic melanin.

  • Quantify the melanin content in the samples by comparing their absorbance to the standard curve.

Intracellular Tyrosinase Activity Assay

This protocol assesses the effect of Safflospermidine B on intracellular tyrosinase activity.

• Materials:

  • Treated B16F10 cells

  • Phosphate buffer (0.1 M, pH 6.8)

  • L-DOPA solution (10 mM)

  • Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Procedure:

  • Treat B16F10 cells with Safflospermidine B for 72 hours.

  • Lyse the cells and quantify the protein concentration of the lysates.

  • In a 96-well plate, mix equal amounts of protein lysate with L-DOPA solution.

  • Incubate at 37°C for 1 hour.

  • Measure the absorbance at 475 nm to determine the amount of dopachrome (B613829) formed.

  • Normalize the tyrosinase activity to the total protein content.

Quantitative Real-Time Reverse Transcription PCR (RT-qPCR)

This protocol is for analyzing the expression of melanogenesis-related genes (TYR, TRP-1, TRP-2).

• Materials:

  • Treated B16F10 cells

  • RNA extraction kit

  • cDNA synthesis kit

  • SYBR Green qPCR master mix

  • Primers for TYR, TRP-1, TRP-2, and a housekeeping gene (e.g., GAPDH)

  • Real-time PCR system

• Procedure:

  • Treat B16F10 cells with Safflospermidine B for a specified time (e.g., 48 or 72 hours).

  • Extract total RNA from the cells using an RNA extraction kit.

  • Synthesize cDNA from the extracted RNA.

  • Perform qPCR using SYBR Green master mix and specific primers for the target genes and a housekeeping gene.

  • Analyze the relative gene expression using the ΔΔCt method.

Visualizations

Signaling Pathway of Melanogenesis and Proposed Inhibition by Safflospermidine B

Caption: Proposed mechanism of Safflospermidine B in inhibiting melanogenesis.

Experimental Workflow for Evaluating Anti-Melanogenic Compounds

References

• 1. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Topical Delivery of Safflospermidine B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Safflospermidine B, a natural compound isolated from sunflower (Helianthus annuus) bee pollen, has emerged as a promising agent for topical applications, primarily due to its potent tyrosinase inhibitory activity.[1][2][3] Tyrosinase is a key enzyme in the melanin (B1238610) biosynthesis pathway, and its inhibition can lead to a reduction in hyperpigmentation.[1][2] Excessive melanin production can result in various dermatological conditions, including melasma, freckles, and age spots.[1][3] Safflospermidine B offers a potential natural alternative to existing skin-lightening agents.

These application notes provide a comprehensive guide for the formulation and evaluation of Safflospermidine B for topical delivery. The protocols outlined below cover pre-formulation studies, formulation development, and in vitro performance testing, providing a framework for researchers to develop stable, effective, and safe topical products containing Safflospermidine B.

Mechanism of Action: Safflospermidine B exerts its effects by downregulating the expression of key melanogenic enzymes, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-2).[1][4] This regulation is mediated through the suppression of the MC1R/cAMP/PKA signaling pathway, which subsequently leads to the downregulation of the microphthalmia-associated transcription factor (MITF), a master regulator of melanogenesis.[1]

Figure 1: Proposed signaling pathway of Safflospermidine B in melanogenesis inhibition.

Pre-formulation Studies

Prior to formulation, a thorough characterization of the physicochemical properties of Safflospermidine B is essential. These properties will dictate the choice of excipients and the overall formulation strategy.

Physicochemical Properties of Safflospermidine B

Property	Method	Expected Outcome/Considerations
Molecular Weight	Mass Spectrometry	Essential for concentration calculations.
Appearance	Visual Inspection	Physical state (solid, semi-solid), color, and odor.
Solubility	Shake-flask method in various solvents (water, ethanol, propylene (B89431) glycol, glycerin, mineral oil, isopropyl myristate) at different temperatures (e.g., 25°C and 37°C).	To identify suitable solvents for creating a stable formulation. A pH-dependent solubility profile should also be determined for aqueous systems.
LogP (Octanol-Water Partition Coefficient)	HPLC-based method or predictive software	To estimate the lipophilicity of the molecule, which influences its ability to permeate the stratum corneum.
Melting Point	Differential Scanning Calorimetry (DSC)	To determine the physical state and purity of the drug.
Stability	HPLC analysis of samples stored under various conditions (temperature, humidity, light, pH).	To identify degradation pathways and determine appropriate storage conditions and the need for stabilizers (e.g., antioxidants, chelating agents).

Protocol: Solubility Determination (Shake-Flask Method)

• Preparation: Prepare saturated solutions of Safflospermidine B in selected solvents in sealed vials.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the vials to separate the undissolved solid from the supernatant.

• Quantification: Carefully withdraw an aliquot of the supernatant, dilute it with a suitable mobile phase, and analyze the concentration of Safflospermidine B using a validated HPLC method.

• Replication: Perform the experiment in triplicate for each solvent.

Formulation Development

The choice of formulation will depend on the target skin layer, the desired aesthetic properties, and the physicochemical characteristics of Safflospermidine B.[5][6][7] Common topical formulations include creams, gels, lotions, and ointments.[5]

Excipient Selection

A successful topical formulation requires careful selection of excipients to ensure stability, efficacy, and patient compliance.[5][7]

Excipient Category	Examples	Purpose in Formulation
Solvents/Co-solvents	Propylene glycol, ethanol, glycerin, water	To dissolve or disperse Safflospermidine B.
Emollients	Isopropyl myristate, mineral oil, dimethicone	To soften and soothe the skin.
Emulsifiers	Cetearyl alcohol, polysorbate 80, sorbitan (B8754009) monostearate	To stabilize oil-in-water or water-in-oil emulsions.
Thickening Agents	Carbomer, xanthan gum, hydroxyethyl (B10761427) cellulose	To achieve the desired viscosity and texture.
Permeation Enhancers	Propylene glycol, oleic acid, terpenes	To improve the penetration of Safflospermidine B into the skin.
Preservatives	Phenoxyethanol, parabens, potassium sorbate	To prevent microbial growth in the formulation.
Antioxidants	Tocopherol (Vitamin E), butylated hydroxytoluene (BHT)	To protect Safflospermidine B from oxidative degradation.
pH Adjusters	Citric acid, sodium hydroxide	To maintain the optimal pH for stability and efficacy.

Example Formulations

The following are example starting formulations. The exact percentages may need to be optimized based on the pre-formulation data for Safflospermidine B.

Table 1: Example Formulations for Safflospermidine B

Ingredient	Function	Cream (o/w) (% w/w)	Gel (% w/w)
Safflospermidine B	Active Ingredient	1.0	1.0
Propylene Glycol	Solvent, Permeation Enhancer	10.0	15.0
Cetearyl Alcohol	Emulsifier, Thickener	8.0	-
Isopropyl Myristate	Emollient	5.0	-
Polysorbate 80	Emulsifier	2.0	-
Carbomer 940	Gelling Agent	-	1.0
Triethanolamine	pH Adjuster	q.s. to pH 6.0	q.s. to pH 6.0
Phenoxyethanol	Preservative	0.5	0.5
Tocopherol	Antioxidant	0.1	0.1
Purified Water	Vehicle	q.s. to 100	q.s. to 100

Protocol: Preparation of an Oil-in-Water (o/w) Cream

• Aqueous Phase Preparation: In a suitable vessel, disperse the thickening agent (if any) in water and heat to 70-75°C. Add any water-soluble components (e.g., glycerin, preservatives) and mix until dissolved.

• Oil Phase Preparation: In a separate vessel, combine the oil-soluble components (e.g., emollients, emulsifiers, antioxidants) and heat to 70-75°C. Mix until all components are melted and uniform.

• Active Ingredient Incorporation: Dissolve Safflospermidine B in the appropriate solvent (e.g., propylene glycol) with gentle heating if necessary. This can be added to either the aqueous or oil phase depending on its solubility, or during the cooling phase.

• Emulsification: Slowly add the oil phase to the aqueous phase with continuous homogenization.

• Cooling: Allow the emulsion to cool to room temperature with gentle stirring.

• Final Adjustments: Add any heat-sensitive ingredients (e.g., preservatives, fragrance) and adjust the pH to the desired range.

• Homogenization: Homogenize the final cream to ensure a uniform droplet size and distribution.

In Vitro Performance Testing

Once a stable formulation is developed, its performance must be evaluated. In vitro permeation testing (IVPT) is a critical tool for assessing the release and skin penetration of the active ingredient.[8][9][10]

Protocol: In Vitro Skin Permeation Study using Franz Diffusion Cells

References

• 1. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. blog.groupeparima.com [blog.groupeparima.com]
• 6. Key Phases in Topical Formulation Development [tiogaresearch.com]
• 7. TOPICAL DELIVERY - The Importance of the Right Formulation in Topical Drug Development [drug-dev.com]
• 8. 2.3. In vitro skin permeation test (IVPT) studies [bio-protocol.org]
• 9. mdpi.com [mdpi.com]
• 10. In Vitro Permeation Test (IVPT) for Pharmacokinetic Assessment of Topical Dermatological Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Gene Expression Analysis of TYR, TRP-1, and TRP-2 in Response to Safflospermidine B

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to analyzing the effect of Safflospermidine B on the gene expression of key melanogenesis-related enzymes: tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-2). The protocols outlined below detail the necessary steps from cell culture to quantitative gene expression analysis.

Introduction

Melanogenesis, the process of melanin (B1238610) production, is primarily regulated by the enzymatic activity of TYR, TRP-1, and TRP-2.[1] The expression of these enzymes is controlled by the microphthalmia-associated transcription factor (MITF). Safflospermidine B, a natural compound, has been investigated for its potential to modulate melanin synthesis by affecting the gene expression of these key enzymes. Understanding its mechanism of action is crucial for the development of novel skin whitening agents and treatments for hyperpigmentation disorders.

A study on a mixture of Safflospermidine A and B demonstrated a significant reduction in the gene expression of TYR, TRP-1, and TRP-2 in B16F10 murine melanoma cells.[2] This downregulation of melanogenic genes contributes to a decrease in both melanin content and tyrosinase activity.[2]

Quantitative Data Summary

The following table summarizes the quantitative data on the effect of a Safflospermidine A and B mixture on the gene expression of TYR, TRP-1, and TRP-2 in α-melanocyte-stimulating hormone (α-MSH)-stimulated B16F10 cells.[2]

Treatment	Concentration	TYR Gene Expression Reduction (%)	TRP-1 Gene Expression Reduction (%)	TRP-2 Gene Expression Reduction (%)
Safflospermidines (A+B)	62.5 µg/mL	22.21 ± 3.82	33.03 ± 6.80	23.26 ± 7.79
Kojic Acid (Positive Control)	250 µg/mL	35.52 ± 5.31	24.11 ± 9.21	29.55 ± 7.72

Signaling Pathway

The regulation of melanogenesis is a complex process involving multiple signaling pathways. A key pathway involves the binding of α-MSH to the melanocortin 1 receptor (MC1R), which activates adenylyl cyclase and increases intracellular cyclic AMP (cAMP). This, in turn, activates protein kinase A (PKA), leading to the phosphorylation of the cAMP response element-binding protein (CREB). Phosphorylated CREB upregulates the expression of MITF, the master regulator of melanogenic gene expression, which then promotes the transcription of TYR, TRP-1, and TRP-2. Safflospermidine B is believed to interfere with this pathway by downregulating the expression of these target genes.

Caption: Melanogenesis signaling pathway and the inhibitory point of Safflospermidine B.

Experimental Workflow

The following diagram outlines the general workflow for analyzing the effect of Safflospermidine B on TYR, TRP-1, and TRP-2 gene expression.

Caption: Experimental workflow for gene expression analysis.

Experimental Protocols

Cell Culture and Treatment

This protocol describes the culture of B16F10 murine melanoma cells and subsequent treatment with Safflospermidine B.

Materials:

• B16F10 murine melanoma cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Safflospermidine B

• Dimethyl sulfoxide (B87167) (DMSO)

• α-Melanocyte-Stimulating Hormone (α-MSH)

• 6-well cell culture plates

• Humidified incubator (37°C, 5% CO₂)

Protocol:

• Cell Culture:

  • Culture B16F10 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO₂.

  • Subculture the cells every 2-3 days or when they reach 80-90% confluency. To subculture, wash the cells with PBS, add Trypsin-EDTA to detach the cells, and then neutralize with complete medium.

• Cell Seeding:

  • Seed the B16F10 cells into 6-well plates at a density of 2 x 10⁵ cells/well.[3]

  • Allow the cells to adhere and grow for 24 hours.

• Treatment:

  • Prepare a stock solution of Safflospermidine B in DMSO.

  • After 24 hours of seeding, replace the medium with fresh medium containing the desired concentration of Safflospermidine B (e.g., 62.5 µg/mL).[2] A vehicle control (DMSO) and a positive control (e.g., Kojic Acid) should be included.

  • To stimulate melanin production, α-MSH (e.g., 100 nM) can be added to the culture medium along with the treatments.[2]

  • Incubate the cells for the desired treatment period (e.g., 48 hours for gene expression analysis).[2]

Total RNA Extraction

This protocol describes the extraction of total RNA from cultured B16F10 cells using a TRIzol-based method.

Materials:

• TRIzol reagent or similar phenol-based lysis solution

• Chloroform (B151607)

• Isopropanol (B130326)

• 75% Ethanol (B145695) (in RNase-free water)

• RNase-free water

• Microcentrifuge tubes

• Refrigerated microcentrifuge

Protocol:

• Cell Lysis:

  • Aspirate the culture medium from the 6-well plate.

  • Add 1 mL of TRIzol reagent directly to each well and pipette up and down several times to lyse the cells.[4][5]

  • Transfer the lysate to a microcentrifuge tube.

• Phase Separation:

  • Add 0.2 mL of chloroform per 1 mL of TRIzol reagent.[4]

  • Shake the tube vigorously for 15 seconds and incubate at room temperature for 2-3 minutes.[4]

  • Centrifuge the samples at 12,000 x g for 15 minutes at 4°C.[4] This will separate the mixture into three phases: an upper aqueous phase (containing RNA), an interphase, and a lower red organic phase.

• RNA Precipitation:

  • Carefully transfer the upper aqueous phase to a new microcentrifuge tube.

  • Add 0.5 mL of isopropanol per 1 mL of TRIzol reagent used initially.[5]

  • Incubate at room temperature for 10 minutes and then centrifuge at 12,000 x g for 10 minutes at 4°C to precipitate the RNA.[6]

• RNA Wash:

  • Discard the supernatant and wash the RNA pellet with 1 mL of 75% ethanol.[4]

  • Centrifuge at 7,500 x g for 5 minutes at 4°C.[4]

• RNA Resuspension:

  • Carefully discard the ethanol and air-dry the pellet for 5-10 minutes. Do not over-dry.

  • Resuspend the RNA pellet in an appropriate volume of RNase-free water.

  • Determine the RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 is indicative of pure RNA.

cDNA Synthesis (Reverse Transcription)

This protocol describes the synthesis of complementary DNA (cDNA) from the extracted total RNA.

Materials:

• Total RNA sample

• Reverse Transcriptase enzyme

• Reverse Transcription buffer

• dNTPs

• Oligo(dT) primers or random hexamers

• RNase inhibitor

• RNase-free water

• Thermal cycler

Protocol:

• Reaction Setup:

  • In a sterile, RNase-free PCR tube, combine the following on ice:

    • Total RNA (1-2 µg)

    • Oligo(dT) primers or random hexamers

    • RNase-free water to a final volume of ~10 µL

• Denaturation:

  • Gently mix and briefly centrifuge.

  • Incubate the mixture at 65°C for 5 minutes, then immediately place on ice for at least 1 minute.[5]

• Reverse Transcription Mix:

  • Prepare a master mix containing:

    • Reverse Transcription buffer

    • dNTPs

    • RNase inhibitor

    • Reverse Transcriptase enzyme

• Reverse Transcription Reaction:

  • Add the master mix to the denatured RNA/primer mixture.

  • Incubate the reaction in a thermal cycler with the following program:

    • 25°C for 5 minutes (for random hexamers)

    • 42-50°C for 60 minutes

    • 70°C for 15 minutes to inactivate the enzyme.[7]

• Storage:

  • The synthesized cDNA can be stored at -20°C for future use.

Quantitative Real-Time PCR (qRT-PCR)

This protocol describes the quantification of TYR, TRP-1, and TRP-2 gene expression using SYBR Green-based qRT-PCR.

Materials:

• Synthesized cDNA

• SYBR Green qPCR Master Mix

• Forward and reverse primers for TYR, TRP-1, TRP-2, and a housekeeping gene (e.g., GAPDH, β-actin)

• Nuclease-free water

• qPCR plate and seals

• Real-Time PCR instrument

Protocol:

• Primer Design:

  • Design or obtain validated primers for the target genes (TYR, TRP-1, TRP-2) and a stable housekeeping gene. Primers should ideally span an exon-exon junction to avoid amplification of genomic DNA.

• qPCR Reaction Setup:

  • Prepare a reaction mix for each gene in a microcentrifuge tube on ice:

    • SYBR Green qPCR Master Mix (2X)

    • Forward Primer (10 µM)

    • Reverse Primer (10 µM)

    • Nuclease-free water

  • Aliquot the master mix into the wells of a qPCR plate.

  • Add diluted cDNA (e.g., 1-2 µL) to the respective wells.

  • Include no-template controls (NTC) for each primer set.

• qPCR Program:

  • Run the plate on a Real-Time PCR instrument with a typical program:

    • Initial Denaturation: 95°C for 10 minutes

    • 40 Cycles of:

      • Denaturation: 95°C for 15 seconds

      • Annealing/Extension: 60°C for 1 minute

    • Melt Curve Analysis: To verify the specificity of the amplified product.[7]

• Data Analysis:

  • Determine the cycle threshold (Ct) values for each sample.

  • Calculate the relative gene expression using the ΔΔCt method. Normalize the Ct values of the target genes to the Ct value of the housekeeping gene (ΔCt). Then, normalize the ΔCt values of the treated samples to the ΔCt of the control sample (ΔΔCt).

  • The fold change in gene expression is calculated as 2^(-ΔΔCt).

References

• 1. Spectrophotometric Assays for Sensing Tyrosinase Activity and Their Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. RNA Isolation from Cultured Mammalian Cells Using TRIzol Reagent [protocols.io]
• 5. docs.abcam.com [docs.abcam.com]
• 6. m.youtube.com [m.youtube.com]
• 7. stackscientific.nd.edu [stackscientific.nd.edu]

Technical Notes & Optimization

Safflospermidine B: Technical Support and Experimental Guide

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective use of Safflospermidine B in experimental settings. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during its use in cell culture.

Solubility and Stock Solution Preparation

Data on Solubility and Stability (General Guidance)

It is crucial to empirically determine the solubility and stability of Safflospermidine B for your specific experimental conditions. The following table provides general guidance and highlights the parameters that need to be determined.

Parameter	Dimethyl Sulfoxide (DMSO)	Cell Culture Media (e.g., DMEM, RPMI-1640)
Solubility	Many small molecules are soluble in DMSO at concentrations of ≥20 mg/mL.[1] It is recommended to perform a small-scale test to determine the maximum solubility.	Sparingly soluble in aqueous solutions.[2] Solubility is significantly lower than in DMSO and can be influenced by media components.[3]
Recommended Stock Concentration	10 mM is a common starting point for a stock solution.[4]	Not recommended for preparing high-concentration stock solutions. Working solutions should be prepared fresh from a DMSO stock.
Storage of Stock Solution	Aliquots of DMSO stock solutions can typically be stored at -20°C for up to 3 months.[5] Avoid repeated freeze-thaw cycles.[2][4]	Aqueous solutions of many compounds are not stable and should be prepared fresh before use and generally not stored for more than 24 hours.[5]
Final DMSO Concentration in Assays	The final concentration of DMSO in cell culture should typically be kept at or below 0.1% to avoid cytotoxicity.[2] Some cell lines may tolerate up to 0.5%, but this should be determined empirically.[2]	Not applicable.

Experimental Protocols

Protocol for Preparing Safflospermidine B Stock and Working Solutions

This protocol outlines the steps for preparing a stock solution of Safflospermidine B in DMSO and subsequent dilution to a working concentration in cell culture medium.

Materials:

• Safflospermidine B powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)[4]

• Sterile, complete cell culture medium (e.g., DMEM, RPMI-1640)

• Sterile microcentrifuge tubes

Workflow for Solution Preparation

Workflow for preparing Safflospermidine B solutions.

Procedure:

1. Preparation of Stock Solution (e.g., 10 mM in DMSO):

• Allow the vial of Safflospermidine B powder to equilibrate to room temperature before opening to prevent moisture condensation.
• Gently tap the vial to ensure all the powder is at the bottom.
• Add the appropriate volume of anhydrous, sterile DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).
• To aid dissolution, you can vortex the solution or use a sonication bath for a few minutes.[2][5] Gentle warming to 37°C may also help.[5]
• Once fully dissolved, aliquot the stock solution into smaller, single-use sterile microcentrifuge tubes to minimize freeze-thaw cycles.[2][4]
• Store the aliquots at -20°C or -80°C.

2. Preparation of Working Solution (in Cell Culture Medium):

• Thaw a single aliquot of the Safflospermidine B DMSO stock solution at room temperature.
• Pre-warm the complete cell culture medium to 37°C.
• Perform serial dilutions of the DMSO stock solution into the pre-warmed cell culture medium to achieve the final desired experimental concentration.
• Crucially, ensure the final concentration of DMSO in the working solution is below the tolerance level of your specific cell line (typically ≤ 0.1%). [2]
• When adding the DMSO stock to the medium, gently agitate the medium to ensure rapid and even distribution.[2]
• Use the freshly prepared working solution immediately for your cell-based assays. It is generally not advisable to store working dilutions in cell culture media for long periods.[6]

Troubleshooting and FAQs

Q1: My Safflospermidine B solution in DMSO precipitates when I dilute it in my cell culture medium. What should I do?

A1: This is a common issue when diluting a DMSO stock solution into an aqueous medium.[5] Here are several strategies to prevent precipitation:

• Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the full volume of media, perform one or more intermediate dilutions in the cell culture medium.

• Rapid Mixing: Gently vortex or swirl the cell culture medium while adding the DMSO stock to ensure it disperses quickly and evenly.[2]

• Lower Final Concentration: If precipitation persists, you may need to work with a lower final concentration of Safflospermidine B.

• Gentle Warming and Sonication: After dilution, you can try warming the solution to 37°C and sonicating for a few minutes to help redissolve any precipitate.[5] Always ensure the compound is fully redissolved before adding it to your cells.[5]

Q2: What is the recommended maximum concentration of DMSO to use in my cell culture experiments?

A2: The final concentration of DMSO should be kept as low as possible, ideally at or below 0.1%.[2] While some robust cell lines might tolerate up to 0.5%, this can be cytotoxic and should be determined empirically for your specific cell line.[2][7] It is essential to include a vehicle control in your experiments, which consists of the cell culture medium with the same final concentration of DMSO used to deliver the compound.[2]

Q3: How should I store the Safflospermidine B powder and its DMSO stock solution?

A3:

• Powder: The solid compound should be stored at -20°C for long-term stability.[2]

• DMSO Stock Solutions: Prepare aliquots of your stock solution in DMSO to avoid repeated freeze-thaw cycles.[2][4] These aliquots should be stored at -20°C or -80°C.[2] For the majority of compounds dissolved in DMSO, the stock solution can be stored at -20°C for up to 3 months.[5]

Q4: My compound appears to be degrading in the cell culture medium. What are the possible causes?

A4: Degradation in cell culture media can be due to several factors:

• Enzymatic Degradation: If your medium is supplemented with serum (e.g., Fetal Bovine Serum - FBS), it contains enzymes like esterases and proteases that can metabolize your compound.[4]

• pH Instability: The physiological pH of cell culture media (typically 7.2-7.4) can lead to the degradation of compounds that are sensitive to pH.[4]

• Binding to Media Components: Compounds can bind to proteins such as albumin in FBS and other components in the media, which can affect their stability and bioavailability.[3][4]

• Chemical Reactivity: The compound may react with components of the cell culture medium itself.

To assess stability, you can incubate the compound in the complete cell culture medium at 37°C for the duration of your experiment and then analyze its integrity using methods like HPLC.[4]

Mechanism of Action: Tyrosinase Inhibition

Safflospermidine B has been identified as a tyrosinase inhibitor.[8][9] Tyrosinase is a key enzyme in the biochemical pathway of melanin (B1238610) synthesis (melanogenesis).[8] By inhibiting this enzyme, Safflospermidine B can reduce the production of melanin.

Signaling Pathway of Tyrosinase in Melanogenesis

Safflospermidine B inhibits the enzyme tyrosinase.

References

• 1. VU0238429 DMSO = 20mg/mL 1160247-92-6 [sigmaaldrich.com]
• 2. benchchem.com [benchchem.com]
• 3. Influence of cell culture medium composition on in vitro dissolution behavior of a fluoride-containing bioactive glass - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Effect of DMSO concentration, cell density and needle gauge on the viability of cryopreserved cells in three dimensional hyaluronan hydrogel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Improving Safflospermidine B stability in aqueous solution

Welcome to the technical support center for Safflospermidine B. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the stability of Safflospermidine B in aqueous solutions. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Safflospermidine B and why is its stability in aqueous solution a concern?

Safflospermidine B is a spermidine (B129725) alkaloid, specifically N1-(E)-N5,N10-(Z)-tri-p-coumaroyl spermidine, with a molecular formula of C34H37N3O6. It is a natural compound isolated from sources like sunflower bee pollen and is noted for its in vitro antityrosinase activity.[1] Its stability in aqueous solutions is a critical concern for researchers because, like many natural compounds containing amide and phenolic functionalities, it is susceptible to degradation. This degradation can lead to a loss of biological activity and the formation of impurities, which can compromise experimental results and the therapeutic potential of the compound.

Q2: What are the primary pathways through which Safflospermidine B might degrade in an aqueous solution?

While specific degradation pathways for Safflospermidine B have not been extensively documented, based on its chemical structure, two primary degradation pathways are highly probable:

• Amide Bond Hydrolysis: Safflospermidine B contains three amide linkages. These bonds can be hydrolyzed in the presence of water, especially under acidic or basic conditions, breaking the molecule into its constituent spermidine and p-coumaric acid moieties.[2][3][4][5]

• Oxidation and Photodegradation of Phenolic Moieties: The p-coumaroyl groups are phenolic compounds. Phenolic compounds are known to be susceptible to oxidation and photodegradation, especially when exposed to light, oxygen, and certain metal ions.[1][6][7][8] This can lead to the formation of quinone-type structures and other degradation products.

Q3: What are the key factors that can influence the stability of Safflospermidine B in solution?

Several factors can significantly impact the stability of Safflospermidine B in an aqueous environment:

• pH: The pH of the solution is critical. Amide hydrolysis is generally catalyzed by both acids and bases, with the rate being slowest around neutral pH.[9] The stability of phenolic compounds can also be pH-dependent.

• Temperature: Higher temperatures typically accelerate the rate of chemical degradation, including both amide hydrolysis and oxidation.[10][11][12][13]

• Light Exposure: Exposure to UV or even visible light can promote the photodegradation of the phenolic p-coumaroyl groups.[1][6]

• Presence of Oxygen: Dissolved oxygen can contribute to the oxidative degradation of the phenolic moieties.

• Presence of Metal Ions: Certain metal ions can catalyze oxidative degradation reactions.

Q4: What general strategies can I employ to improve the stability of my Safflospermidine B solutions?

To enhance the stability of Safflospermidine B in your experiments, consider the following strategies:

• pH Control: Maintain the pH of your aqueous solution in the neutral range (approximately pH 6-7.5) to minimize amide hydrolysis. Use a suitable buffer system to maintain a stable pH.

• Temperature Control: Store Safflospermidine B solutions at low temperatures (e.g., 2-8 °C or frozen at -20 °C or -80 °C for long-term storage). Avoid repeated freeze-thaw cycles.

• Light Protection: Protect your solutions from light by using amber vials or by wrapping containers in aluminum foil.[1]

• Use of Antioxidants: Consider adding antioxidants such as ascorbic acid or butylated hydroxytoluene (BHT) to your solutions to prevent oxidative degradation of the phenolic groups.[14][15]

• Inert Atmosphere: For sensitive experiments, preparing and storing solutions under an inert atmosphere (e.g., nitrogen or argon) can help to minimize oxidation.

• Use of Co-solvents: If compatible with your experimental system, using co-solvents like ethanol (B145695) or DMSO in combination with water may in some cases improve stability, although this needs to be empirically determined.

• Encapsulation: For formulation development, techniques like encapsulation in liposomes or cyclodextrins can protect Safflospermidine B from degradation.[16][17]

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common stability issues with Safflospermidine B solutions.

Problem 1: Loss of biological activity or inconsistent experimental results over time.

• Potential Cause: Degradation of Safflospermidine B in the aqueous solution.

• Troubleshooting Steps:

  • Verify Stock Solution Integrity: Prepare a fresh stock solution of Safflospermidine B and compare its performance to the older solution.

  • Analyze for Degradation Products: Use an analytical technique like HPLC to analyze the aged solution for the appearance of new peaks that could correspond to degradation products (e.g., p-coumaric acid and spermidine).

  • Review Storage Conditions:

    • pH: Measure the pH of your solution. If it is acidic or basic, adjust to a neutral pH using a suitable buffer.

    • Temperature: Ensure solutions are stored at the recommended low temperature and that they have not been subjected to excessive temperature fluctuations.

    • Light Exposure: Confirm that solutions have been consistently protected from light.

  • Implement Stabilization Strategies: If degradation is confirmed, implement the stabilization strategies outlined in FAQ Q4, such as adding antioxidants or preparing solutions under an inert atmosphere.

Figure 1. Troubleshooting workflow for inconsistent results.

Problem 2: Appearance of unknown peaks in chromatograms of Safflospermidine B solutions.

• Potential Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Characterize Unknown Peaks: If possible, use mass spectrometry (LC-MS) to identify the molecular weights of the unknown peaks. Compare these with the molecular weights of potential degradation products like p-coumaric acid (164.16 g/mol ) and spermidine (145.25 g/mol ).

  • Conduct Forced Degradation Study: To confirm the identity of degradation peaks, perform a forced degradation study. Expose Safflospermidine B solutions to stress conditions (e.g., high/low pH, high temperature, UV light, oxidizing agent like H₂O₂) and monitor the formation of the unknown peaks.

  • Optimize Analytical Method: Ensure your HPLC method is stability-indicating, meaning it can resolve the intact Safflospermidine B from its degradation products.

References

• 1. BiblioBoard [openresearchlibrary.org]
• 2. Amide Hydrolysis: Mechanism, Conditions and Applications [allen.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. mdpi.com [mdpi.com]
• 7. Photocatalytic degradation of phenol and phenolic compounds Part I. Adsorption and FTIR study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Stability of Medium-Bridged Twisted Amides in Aqueous Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Stability of Alkaloids during Drying Process and Their Effect on Anticoagulating Activity of Uncariae Ramulus Cum Uncis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. grid.uns.ac.rs [grid.uns.ac.rs]
• 15. Advances in Natural Antioxidants for Food Improvement - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. Antimicrobial and Antioxidant Activities of Natural Compounds: Enhance the Safety and Quality of Food - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low yield in Safflospermidine B extraction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the extraction of Safflospermidine B, particularly in addressing issues of low yield.

Frequently Asked Questions (FAQs)

Q1: What is Safflospermidine B and what is its primary source?

A1: Safflospermidine B is a type of spermidine (B129725) alkaloid. It, along with its isomer Safflospermidine A, has been isolated from the florets of safflower (Carthamus tinctorius L.) and has also been identified in bee pollen from sunflower (Helianthus annuus L.).[1][2] These compounds are of interest due to their potential biological activities, including acting as natural tyrosinase inhibitors.[2]

Q2: What are the general steps involved in the extraction of Safflospermidine B?

A2: The extraction of Safflospermidine B, like many plant alkaloids, typically involves the following stages:

• Sample Preparation: The plant material (e.g., safflower petals) is dried and finely powdered to increase the surface area for solvent penetration.

• Solid-Liquid Extraction: The powdered material is extracted with a suitable organic solvent to dissolve the Safflospermidine B and other phytochemicals.

• Purification and Fractionation: The crude extract is then purified to remove unwanted compounds. This often involves techniques like liquid-liquid partitioning and column chromatography.

• Isolation: The final isolation of Safflospermidine B is typically achieved using high-performance liquid chromatography (HPLC).[2][3]

• Structure Elucidation and Quantification: The identity and purity of the isolated compound are confirmed using spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), and quantified using a validated HPLC method.[1]

Q3: What kind of yields can be expected for Safflospermidine B?

A3: The yield of Safflospermidine B can be influenced by numerous factors, including the quality of the plant material, the geographic origin, harvesting time, and the efficiency of the extraction and purification methods. As a secondary metabolite, the concentration is often low. While specific yield percentages for Safflospermidine B are not widely published, yields for minor alkaloids from plant sources can often be in the range of 0.01% to 0.1% of the dry weight.

Troubleshooting Guide for Low Yield

Low yields of Safflospermidine B can arise at various stages of the extraction and purification process. This guide addresses common problems and provides potential solutions in a question-and-answer format.

Issue 1: Low Concentration of Safflospermidine B in the Crude Extract

Question: My initial analysis of the crude extract shows a very low concentration of Safflospermidine B. What could be the reasons?

Answer: This issue often points to problems with the plant material itself or the initial extraction step. Consider the following:

• Poor Quality of Plant Material: The concentration of secondary metabolites like Safflospermidine B can vary significantly based on the plant's genetics, growing conditions, time of harvest, and post-harvest handling.

  • Recommendation: If possible, source plant material from a reputable supplier with a certificate of analysis. Analyze a small sample of the raw material to confirm the presence of the target compound before proceeding with large-scale extraction.

• Inefficient Initial Extraction: The choice of solvent, temperature, and extraction time are critical for efficiently solubilizing Safflospermidine B.

  • Recommendation:

    • Solvent Selection: Spermidine alkaloids are generally polar. Methanol (B129727) or ethanol (B145695) are commonly used for initial extraction. Using a sequence of solvents with increasing polarity can also be effective.

    • Temperature: Elevated temperatures can enhance extraction efficiency, but excessive heat may lead to the degradation of thermolabile compounds. A temperature range of 40-60°C is often a good starting point.

    • Extraction Time and Method: Ensure sufficient extraction time. Techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) can improve efficiency and reduce extraction time compared to conventional methods like maceration or Soxhlet extraction.

Issue 2: Significant Loss of Safflospermidine B During Purification

Question: I have a good starting concentration in my crude extract, but the yield drops significantly after purification steps like liquid-liquid partitioning or column chromatography. What's going wrong?

Answer: Loss during purification is a common challenge. Here are some potential causes and solutions:

• Inappropriate Solvent System for Liquid-Liquid Partitioning: An incorrect choice of solvents can lead to the loss of your target compound into the wrong phase or the formation of stable emulsions.

  • Recommendation: Safflospermidine B is a polar compound. When partitioning between a nonpolar solvent (like hexane (B92381) or dichloromethane) and a polar solvent (like methanol/water), ensure your compound of interest remains in the polar phase.[2][3] If an emulsion forms, adding brine or centrifugation can help to break it.

• Poor Separation in Column Chromatography: Co-elution with other compounds or irreversible adsorption to the stationary phase can lead to significant losses.

  • Recommendation:

    • Stationary Phase Selection: Silica (B1680970) gel is commonly used for initial fractionation.[2] For finer purification, reversed-phase chromatography (e.g., C18) is often employed.[4]

    • Mobile Phase Optimization: A gradient elution is generally more effective than isocratic elution for separating complex mixtures. Experiment with different solvent gradients to achieve optimal separation of Safflospermidine B from other co-extracted compounds.

Issue 3: Degradation of Safflospermidine B During the Process

Question: I suspect my compound is degrading during extraction and purification. How can I minimize this?

Answer: The stability of the target compound is crucial for achieving a good yield. Consider the following factors:

• Temperature Sensitivity: As mentioned, high temperatures can degrade many natural products.

  • Recommendation: Avoid excessive heat during all steps, including solvent evaporation. Use a rotary evaporator under reduced pressure at a low temperature (e.g., < 40°C) for solvent removal.

• pH Instability: Alkaloids can be sensitive to pH changes.

  • Recommendation: Maintain a neutral or slightly acidic pH during extraction and purification unless a specific pH is required for a particular separation step.

• Light and Air Exposure: Some compounds are sensitive to light and oxidation.

  • Recommendation: Protect your samples from direct light by using amber glassware or covering your flasks with aluminum foil. Work in an inert atmosphere (e.g., under nitrogen) if you suspect your compound is prone to oxidation.

Issue 4: Inaccurate Quantification of Safflospermidine B

Question: I have a visible peak in my HPLC, but the calculated yield is still low. Could there be an issue with my quantification method?

Answer: Accurate quantification is essential for determining the true yield. Common issues include:

• Poor Peak Shape in HPLC: Broad or tailing peaks can lead to inaccurate integration and quantification.

  • Recommendation:

    • Mobile Phase pH: Ensure the pH of your mobile phase is appropriate for the pKa of Safflospermidine B to maintain it in a single ionic state.

    • Column Condition: A deteriorating column can lead to poor peak shape. Try washing or replacing the column.

• Lack of a Proper Standard: Accurate quantification requires a pure standard of Safflospermidine B to create a calibration curve.

  • Recommendation: If a commercial standard is not available, you will need to isolate and purify a small amount of Safflospermidine B and confirm its identity and purity using NMR and MS to use as your standard.

• Detector Settings: The detector wavelength and other settings must be optimized for Safflospermidine B.

  • Recommendation: Determine the optimal UV absorbance wavelength for Safflospermidine B by running a UV scan of the pure compound.

Data Presentation

Table 1: Troubleshooting Summary for Low Safflospermidine B Yield

Problem Area	Potential Cause	Recommended Solution
Initial Extraction	Poor quality plant material	Source certified material; perform initial small-scale analysis.
Inefficient solvent	Use polar solvents like methanol or ethanol; consider sequential extraction.
Suboptimal temperature/time	Use moderate heat (40-60°C); consider UAE or MAE.
Purification	Incorrect partitioning	Confirm polarity of Safflospermidine B; use appropriate solvents.
Emulsion formation	Add brine or centrifuge to break the emulsion.
Poor chromatographic separation	Optimize stationary and mobile phases; use gradient elution.
Compound Stability	Thermal degradation	Avoid excessive heat; use rotary evaporator at low temperature.
pH instability	Maintain a neutral or slightly acidic environment.
Light/air sensitivity	Protect samples from light; consider working under an inert atmosphere.
Quantification	Poor HPLC peak shape	Optimize mobile phase pH; check column condition.
Lack of a proper standard	Isolate and purify a standard for calibration.
Suboptimal detector settings	Determine and use the optimal UV absorbance wavelength.

Experimental Protocols

Baseline Experimental Protocol for Safflospermidine B Extraction

This protocol is a synthesized baseline methodology derived from general alkaloid extraction procedures and methods reported for compounds from Carthamus tinctorius.[5][6]

• Preparation of Plant Material:

  • Dry the safflower (Carthamus tinctorius) petals at a controlled temperature (e.g., 40°C) until a constant weight is achieved.

  • Grind the dried petals into a fine powder using a mechanical grinder.

• Solid-Liquid Extraction:

  • Macerate the powdered plant material in methanol (e.g., 1:10 w/v) at room temperature for 24 hours with occasional stirring.

  • Filter the extract through filter paper.

  • Repeat the extraction process on the residue two more times with fresh methanol.

  • Combine the methanolic extracts and concentrate under reduced pressure at a temperature below 40°C to obtain the crude extract.

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in a mixture of methanol and water (e.g., 9:1 v/v).

  • Partition the aqueous methanol extract sequentially with solvents of increasing polarity, such as hexane and then ethyl acetate, to remove nonpolar and moderately polar impurities. Safflospermidine B is expected to remain in the more polar aqueous methanol fraction.

  • Concentrate the aqueous methanol fraction to dryness.

• Column Chromatography:

  • Subject the dried polar fraction to column chromatography on silica gel.

  • Elute the column with a gradient of chloroform (B151607) and methanol, starting with 100% chloroform and gradually increasing the polarity by adding methanol.

  • Collect fractions and monitor by thin-layer chromatography (TLC) to pool fractions containing compounds with similar Rf values.

• Preparative HPLC:

  • Further purify the fractions containing Safflospermidine B using preparative reversed-phase HPLC (C18 column).

  • Use a mobile phase gradient of acetonitrile (B52724) and water (both may contain a small amount of an acid like formic acid to improve peak shape).

  • Monitor the elution at a suitable UV wavelength (e.g., determined by a UV scan of a preliminary purified sample) and collect the peak corresponding to Safflospermidine B.

• Quantification and Characterization:

  • Analyze the purified Safflospermidine B by analytical HPLC to determine its purity.

  • Confirm the structure using NMR (¹H, ¹³C, COSY, HSQC, HMBC) and mass spectrometry (MS).

  • Quantify the amount of Safflospermidine B in the initial crude extract and final purified product using a validated HPLC method with a calibration curve prepared from the purified standard.

Mandatory Visualizations

Biosynthetic Pathway of Spermidine

Safflospermidine B is a spermidine alkaloid. The core structure, spermidine, is synthesized in plants from the amino acid arginine via putrescine.

Caption: Biosynthesis pathway of spermidine in plants.

Experimental Workflow for Safflospermidine B Extraction

This diagram illustrates the general workflow for the extraction and purification of Safflospermidine B.

Caption: General workflow for Safflospermidine B extraction.

Troubleshooting Logic for Low Yield

This diagram outlines a logical approach to troubleshooting low extraction yields.

Caption: Troubleshooting logic for low Safflospermidine B yield.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Examining the Performance of Two Extraction Solvent Systems on Phenolic Constituents from U.S. Southeastern Blackberries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Optimizing Safflospermidine B Concentration for Cell Viability: A Technical Support Center

Welcome to the technical support center for optimizing Safflospermidine B concentration in cell viability experiments. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to ensure successful and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Safflospermidine B and what is its known biological activity?

A1: Safflospermidine B is a polyamine compound isolated from sources such as sunflower bee pollen.[1][2] It is an isomer of Safflospermidine A.[1][2] Research has primarily focused on its role as a tyrosinase inhibitor, suggesting its potential in regulating melanogenesis.[1][2][3]

Q2: Is there a recommended starting concentration for Safflospermidine B in cell viability assays?

A2: Specific dose-response data for pure Safflospermidine B across various cell lines is limited in publicly available literature. However, a study using a mixture of Safflospermidine A and B on B16F10 murine melanoma cells showed no cytotoxicity in a concentration range of 0-500 µg/mL. For initial experiments, a wide concentration range is recommended to determine the optimal concentration for your specific cell line and experimental conditions.

Q3: Can Safflospermidine B interfere with common cell viability assays?

A3: While direct interference of Safflospermidine B with common assays like MTT has not been reported, it is a possibility with natural compounds. It is crucial to include proper controls, such as a "no-cell" control containing only the compound and the assay reagent, to rule out any direct chemical reduction of the reagent that could lead to false-positive results.

Q4: What are some alternative assays to consider if interference is suspected?

A4: If you suspect interference with metabolic-based assays like MTT, consider using assays with different detection principles. The Sulforhodamine B (SRB) assay, which measures total protein content, or the Trypan Blue exclusion assay, which assesses cell membrane integrity, are excellent alternatives.

Q5: What signaling pathways are known to be modulated by Safflospermidine B?

A5: The primary signaling pathway associated with Safflospermidine B is the downregulation of melanogenesis-related genes, including TYR, TRP-1, and TRP-2. As a polyamine, it may also influence other pathways. For instance, the related polyamine spermidine (B129725) has been shown to modulate the PI3K/Akt signaling pathway.[4][5][6] Further investigation is needed to elucidate the full signaling profile of Safflospermidine B.

Troubleshooting Guide

This guide addresses common issues encountered when determining the optimal concentration of Safflospermidine B for cell viability.

Problem	Possible Causes	Solutions
High variability between replicate wells	1. Inconsistent cell seeding. 2. Pipetting errors. 3. Edge effects in the microplate. 4. Cell clumping.	1. Ensure a homogenous cell suspension before and during plating. 2. Calibrate pipettes regularly and use a multi-channel pipette for reagent addition. 3. Avoid using the outer wells of the plate for experimental samples or fill them with sterile PBS or media. 4. Gently triturate the cell suspension to break up clumps before plating.
Low signal or poor dynamic range	1. Suboptimal cell number. 2. Insufficient incubation time with the compound or assay reagent. 3. Low metabolic activity of the cell line (for metabolic assays).	1. Perform a cell titration experiment to determine the optimal seeding density for a linear assay response. 2. Optimize incubation times for both Safflospermidine B treatment and the assay reagent. 3. Consider using a more sensitive assay or a different assay principle (e.g., ATP-based assay).
Inconsistent IC50 values across experiments	1. Variation in experimental conditions (incubation time, temperature, CO2 levels). 2. Use of cells at different passage numbers. 3. Inconsistent preparation of Safflospermidine B dilutions.	1. Standardize all experimental parameters and document them meticulously. 2. Use cells within a consistent and low passage number range. 3. Prepare fresh dilutions of Safflospermidine B for each experiment from a validated stock solution.
Unexpected increase in viability at high concentrations	1. Direct reduction of the assay reagent (e.g., MTT) by Safflospermidine B. 2. Compound precipitation at high concentrations.	1. Run a "no-cell" control with various concentrations of Safflospermidine B to quantify interference. 2. Visually inspect the wells for any precipitate. If present, consider using a different solvent or a lower concentration range.

Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol provides a general guideline for assessing the effect of Safflospermidine B on cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Optimization for specific cell lines and experimental conditions is recommended.

Materials:

• Safflospermidine B

• Cell line of interest

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplates

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of Safflospermidine B in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of Safflospermidine B in culture medium to achieve the desired final concentrations. Ensure the final solvent concentration is non-toxic to the cells (typically <0.5% DMSO).

  • Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of Safflospermidine B. Include vehicle control wells (medium with the same concentration of solvent).

  • Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

  • Carefully remove the medium from each well.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on a plate shaker to ensure complete solubilization.

• Data Acquisition:

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells (medium and MTT solution only) from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the Safflospermidine B concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Visualizations

Caption: Experimental workflow for determining Safflospermidine B cytotoxicity using the MTT assay.

Caption: Known and potential signaling pathways modulated by Safflospermidine B.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. MAPK signaling promotes axonal degeneration by speeding the turnover of the axonal maintenance factor NMNAT2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Spermidine-induced improvement of memory consolidation involves PI3K/Akt signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

HPLC peak tailing issues with Safflospermidine B analysis

This guide provides troubleshooting advice and answers to frequently asked questions regarding HPLC peak tailing issues encountered during the analysis of Safflospermidine B.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What is the primary cause of peak tailing when analyzing Safflospermidine B?

A1: The most common cause of peak tailing for Safflospermidine B is secondary interactions between the analyte and the stationary phase. Safflospermidine B is a polyamine alkaloid, meaning it has basic amine functional groups.[1][2] These basic groups can interact strongly with acidic residual silanol (B1196071) groups on the surface of standard silica-based C18 columns.[3][4] This mixed-mode retention mechanism, where the analyte is retained by both hydrophobic interactions and unwanted ionic interactions, leads to an asymmetrical peak shape, commonly known as tailing.[3][5]

Q2: My Safflospermidine B peak is tailing. How can I improve the peak shape by modifying the mobile phase?

A2: Modifying the mobile phase is a critical first step. The goal is to minimize the interaction between the basic Safflospermidine B and the acidic silanol groups.

• Adjusting pH: Lowering the pH of the mobile phase is highly effective. By operating at a low pH (e.g., pH ≤ 3), the silanol groups on the stationary phase become protonated and thus less likely to interact with the positively charged analyte.[6][7] It is also crucial to adjust the mobile phase pH to be at least 2 units away from the analyte's pKa to ensure a single ionic state.

• Adding Modifiers:

  • Acidic Additives: Incorporating a small amount of an acidic modifier like 0.1% formic acid or 0.1% trifluoroacetic acid (TFA) into the mobile phase can effectively suppress silanol interactions.[8]

  • Amine Additives: Historically, a "tail-suppressing" agent like triethylamine (B128534) (TEA) was added to the mobile phase.[6][8] TEA competes with the basic analyte for the active silanol sites, thereby masking them and improving peak shape.

Q3: What type of HPLC column should I use to prevent peak tailing with basic compounds like Safflospermidine B?

A3: Column selection is crucial for analyzing basic compounds.

• End-Capped Columns: Use a high-quality, end-capped C18 column. The end-capping process uses a small silylating agent to bond and cover most of the residual silanol groups, significantly reducing the sites available for secondary interactions.[7]

• Base-Deactivated Silica (B1680970) (BDS) Columns: These columns are specifically designed for the analysis of basic compounds and are manufactured with high-purity silica that has minimal metallic impurities and is extensively end-capped.

• Alternative Stationary Phases: For very challenging separations, consider stationary phases that are more stable at different pH ranges or have different surface chemistry, such as hybrid silica-organic polymer phases or polar-embedded phases.[5][6]

Q4: Can my sample preparation or injection parameters be contributing to the peak tailing?

A4: Yes, several factors related to your sample and injection method can cause or worsen peak tailing.

• Sample Solvent: Whenever possible, dissolve your sample in the initial mobile phase. Injecting a sample dissolved in a solvent much stronger than the mobile phase can cause peak distortion.

• Column Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to broad and tailing peaks.[3][9] To check for this, dilute your sample 10-fold and re-inject. If the peak shape improves significantly, you are likely overloading the column.

• Sample Purity: Impurities from the sample matrix can accumulate on the column inlet frit or the head of the column, causing peak distortion and increased backpressure.[9] Ensure effective sample clean-up using techniques like Solid Phase Extraction (SPE) to remove interfering compounds.[5][7]

Q5: I've optimized my mobile phase and am using a suitable column, but I still see tailing. What else could be wrong?

A5: If the issue persists, investigate the HPLC system itself for potential problems.

• Extra-Column Volume: Excessive volume between the injector and the detector can cause peak broadening and tailing. This is often referred to as "dead volume."[5] Ensure you are using tubing with a narrow internal diameter (e.g., 0.005") and that all fittings are properly connected to minimize this effect.[9]

• Column Contamination or Void: A partially blocked inlet frit or a void (a channel in the packing bed) at the head of the column can lead to poor peak shape.[3] Try back-flushing the column with an appropriate solvent. If the problem persists, the column may need to be replaced.[9]

Quantitative HPLC Parameter Summary

For easy reference, the table below summarizes the key recommended starting parameters for optimizing the analysis of Safflospermidine B.

Parameter	Recommendation	Rationale	Citation
Column Type	High-purity, end-capped C18 or Base-Deactivated Silica (BDS)	Minimizes residual silanol groups available for secondary interactions with basic analytes.	[5][7]
Particle Size	≤ 5 µm	Provides higher efficiency and better resolution.	[7]
Mobile Phase pH	2.5 - 3.5	Suppresses the ionization of silanol groups, reducing their interaction with the basic analyte.	[6][7]
Mobile Phase Buffer	10-25 mM Ammonium (B1175870) Formate (B1220265) or Ammonium Acetate	Maintains a stable pH and can improve peak shape through increased ionic strength.
Mobile Phase Modifier	0.1% Formic Acid (FA) or 0.1% Trifluoroacetic Acid (TFA)	Protonates silanol groups and provides counter-ions for the basic analyte, improving peak symmetry.	[8]
Sample Solvent	Initial Mobile Phase Composition	Ensures compatibility and prevents peak distortion upon injection.
Injection Volume	5 - 20 µL (analytical scale)	Avoids volume overload; should be minimized if peak shape is poor.	[9]

Recommended Experimental Protocol

This protocol provides a robust starting point for developing a method for Safflospermidine B analysis, designed to minimize peak tailing.

1. Mobile Phase Preparation (Example)

• Mobile Phase A: Prepare a 20 mM ammonium formate solution in HPLC-grade water. Adjust the pH to 3.0 using formic acid. Filter through a 0.22 µm membrane filter.

• Mobile Phase B: Acetonitrile (HPLC grade).

• Note: Always degas the mobile phases before use.

2. Standard & Sample Preparation

• Stock Solution: Accurately weigh and dissolve Safflospermidine B standard in a diluent of 50:50 acetonitrile:water to create a 1 mg/mL stock solution.

• Working Standards: Perform serial dilutions of the stock solution using the initial mobile phase (e.g., 95% A: 5% B) to create a calibration curve (e.g., 1-100 µg/mL).

• Sample Preparation: Extract Safflospermidine B from the matrix using an appropriate method. The final extract should be filtered through a 0.22 µm syringe filter and, if necessary, subjected to SPE cleanup to remove interfering substances.[5][9] The final sample should be dissolved in the initial mobile phase.

3. HPLC Conditions

• Column: End-capped C18, 250 mm x 4.6 mm, 5 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: As determined by UV scan of Safflospermidine B.

• Injection Volume: 10 µL.

• Gradient Elution (Example):

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient from 5% to 60% B

  • 15-17 min: Linear gradient from 60% to 95% B

  • 17-20 min: Hold at 95% B (column wash)

  • 20-21 min: Return to 5% B

  • 21-25 min: Re-equilibration at 5% B

Visual Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting HPLC peak tailing issues.

Caption: Troubleshooting workflow for HPLC peak tailing.

References

• 1. Safflospermidine B - Lifeasible [lifeasible.com]
• 2. Analysis of Polyamines in Higher Plants by High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. mastelf.com [mastelf.com]
• 5. chromtech.com [chromtech.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. researchgate.net [researchgate.net]
• 9. [3]Troubleshooting HPLC- Tailing Peaks [restek.com]

Technical Support Center: Safflospermidine B Light Sensitivity and Degradation

Disclaimer: Information regarding the specific light sensitivity and degradation pathways of Safflospermidine B is not extensively available in public literature. The following troubleshooting guide and FAQs are based on general principles of photostability testing for pharmaceutical and research compounds. Researchers should perform their own stability studies to determine the specific characteristics of Safflospermidine B.

Frequently Asked Questions (FAQs)

Q1: My recent experimental results with Safflospermidine B are inconsistent. Could light exposure be a factor?

A1: Yes, inconsistent results can be a symptom of compound degradation due to light exposure, especially if other experimental parameters have been controlled. Light-sensitive compounds can degrade upon exposure to ambient laboratory light, leading to a decrease in potency or the formation of interfering byproducts. It is crucial to handle and store Safflospermidine B with appropriate light protection.[1]

Q2: What are the initial signs that Safflospermidine B might be degrading due to light?

A2: Initial indicators of degradation can include a change in the physical appearance of the compound (e.g., color change of the solid or solution), the appearance of new peaks or a decrease in the main peak area in chromatography (e.g., HPLC, UPLC), or a noticeable loss of biological activity in your assays.

Q3: How should I properly store Safflospermidine B to prevent photodegradation?

A3: Safflospermidine B should be stored in a tightly sealed, light-resistant container, such as an amber vial or a container wrapped in aluminum foil.[1] It is recommended to store it in a dark, cool, and dry place. For solutions, using amber glass vials and minimizing exposure to light during preparation and use is essential.

Q4: Can I work with Safflospermidine B on an open lab bench?

A4: To minimize the risk of photodegradation, it is best practice to work with Safflospermidine B under subdued or filtered light. Using yellow or red laboratory lighting can help, as these wavelengths are generally less energetic. Additionally, preparing solutions and aliquots in a darkened room or a fume hood with the sash lowered can provide some protection.

Q5: If I suspect degradation, how can I confirm it and identify the degradation products?

A5: To confirm degradation, you can perform stress testing, which involves intentionally exposing the compound to light and monitoring for changes over time.[2][3] Analytical techniques such as HPLC-UV, LC-MS, or NMR can be used to quantify the loss of the parent compound and to identify the structure of any degradation products that may have formed.[4]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity in assays	Degradation of Safflospermidine B due to light exposure during sample preparation or incubation.	Prepare fresh solutions of Safflospermidine B for each experiment. Use amber microplates or cover standard plates with foil during incubation steps. Minimize the time samples are exposed to light.
Appearance of unknown peaks in HPLC/LC-MS	Formation of photodegradation products.	Re-run the sample, ensuring minimal light exposure during preparation and analysis. If the peaks persist in freshly prepared samples handled under dark conditions, they may be impurities from the synthesis. If they appear after light exposure, they are likely degradation products.
Variability between experimental replicates	Inconsistent light exposure between samples.	Standardize all sample handling procedures to ensure uniform, minimal light exposure for all replicates. Prepare a master mix of reagents in the dark where possible.
Change in color of Safflospermidine B solution	Significant degradation of the compound.	Discard the solution. Prepare a fresh solution, ensuring the solvent is pure and the container is appropriately light-resistant.

Experimental Protocols

Protocol: Photostability Stress Testing of Safflospermidine B

This protocol is a generalized procedure based on ICH guidelines for photostability testing.[2]

Objective: To assess the intrinsic photostability of Safflospermidine B in solid and solution states.

Materials:

• Safflospermidine B (solid powder)

• Appropriate solvent (e.g., methanol, DMSO, water)

• Calibrated photostability chamber with a light source conforming to ICH Q1B guidelines (providing both cool white fluorescent and near-UV lamps)

• Transparent and light-resistant (amber) containers

• HPLC-UV or LC-MS system for analysis

• Control samples wrapped in aluminum foil to serve as dark controls

Methodology:

• Sample Preparation (Solid State):

  • Place a thin layer (not more than 3 mm) of Safflospermidine B powder in chemically inert, transparent containers.

  • Prepare a parallel set of samples in light-resistant containers (or wrapped completely in aluminum foil) to serve as dark controls.

  • Expose both sets of samples in the photostability chamber.

• Sample Preparation (Solution State):

  • Prepare a solution of Safflospermidine B at a known concentration in a relevant solvent.

  • Aliquot the solution into both transparent and light-resistant containers.

  • Expose both sets of samples in the photostability chamber alongside the solid samples.

• Exposure Conditions:

  • Expose the samples to a light source that provides an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

  • Monitor the temperature to ensure it does not artificially inflate degradation.

• Analysis:

  • At appropriate time points (e.g., 0, 6, 12, 24 hours of exposure), withdraw samples from both the light-exposed and dark control groups.

  • Analyze the samples by a validated stability-indicating HPLC method to determine the concentration of Safflospermidine B and to detect the formation of any degradation products.

  • Calculate the percentage degradation.

Data Presentation

Table 1: Hypothetical Photostability Data for Safflospermidine B (Solid State)

Exposure Time (hours)	% Remaining (Light Exposed)	% Remaining (Dark Control)	Appearance (Light Exposed)
0	100.0	100.0	White Powder
6	98.2	99.9	Off-white Powder
12	95.5	99.8	Pale Yellow Powder
24	90.1	99.7	Yellow Powder

Table 2: Hypothetical Photostability Data for Safflospermidine B (in Methanol Solution)

Exposure Time (hours)	% Remaining (Light Exposed)	% Remaining (Dark Control)	Degradation Products (% Peak Area)
0	100.0	100.0	0.0
6	85.3	99.5	14.7
12	72.1	99.4	27.9
24	55.8	99.2	44.2

Visualizations

Caption: Experimental workflow for photostability testing.

References

• 1. Light-Sensitive Injectable Prescription Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Elucidating the pathways of degradation of denagliptin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structures of Reaction Products and Degradation Pathways of Aflatoxin B1 by Ultrasound Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Preventing precipitation of Safflospermidine B in media

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Safflospermidine B. Our goal is to help you prevent precipitation and ensure the successful use of this compound in your experiments.

Troubleshooting Guide: Preventing Safflospermidine B Precipitation in Media

Issues with the solubility of Safflospermidine B, a tri-p-coumaroyl spermidine (B129725) derivative, can often be traced back to its hydrophobic nature. Precipitation upon addition to aqueous cell culture media is a common challenge. This guide provides a systematic approach to resolving these issues.

Problem: Immediate Precipitation Upon Addition to Media

Appearance: The medium becomes cloudy or hazy, or fine particles appear immediately after adding the Safflospermidine B stock solution. In some cases, larger crystals may form and settle.

Root Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
High Final Concentration	The desired concentration of Safflospermidine B in the media exceeds its solubility limit in the aqueous environment.	Decrease the final working concentration. It is crucial to perform a solubility test to determine the maximum soluble concentration in your specific cell culture medium (see Experimental Protocols section).
"Solvent Shock"	Rapidly diluting a concentrated Dimethyl Sulfoxide (DMSO) stock solution into the aqueous media causes a sudden change in solvent polarity, leading the hydrophobic Safflospermidine B to "crash out" of the solution.	Employ a serial dilution method. First, create an intermediate dilution of the DMSO stock in a small volume of pre-warmed media. Then, add this intermediate dilution to the final volume of media. Alternatively, add the DMSO stock dropwise to the pre-warmed media while gently vortexing to ensure rapid and even dispersion.
Low Media Temperature	The solubility of many compounds, including alkaloids, decreases at lower temperatures. Adding a concentrated stock to cold media can trigger immediate precipitation.	Always pre-warm your cell culture media to the experimental temperature (e.g., 37°C) before adding the Safflospermidine B stock solution.
High DMSO Concentration	While DMSO is an excellent solvent for initial dissolution, a high final concentration in the media can be toxic to cells and may not prevent precipitation upon significant dilution.	Keep the final DMSO concentration in the cell culture medium below 0.5%, and ideally below 0.1%. This may necessitate preparing a more dilute stock solution in DMSO.

Problem: Delayed Precipitation in the Incubator

Appearance: The media appears clear initially, but cloudiness, fine particles, or crystalline precipitate forms after several hours or days of incubation.

Root Causes & Solutions:

Potential Cause	Explanation	Recommended Solution
pH Shift in Media	The CO2 environment in an incubator can cause a drop in the pH of the culture medium over time. Safflospermidine B, as an alkaloid, may have pH-dependent solubility and could precipitate as the pH changes.	Ensure your cell culture medium is adequately buffered for the CO2 concentration in your incubator. Consider using a medium with a more robust buffering system if delayed precipitation is a persistent issue.
Temperature Fluctuations	Frequent removal of culture vessels from the stable incubator environment can lead to temperature cycling, which may affect the solubility of Safflospermidine B.	Minimize the time that culture vessels are outside the incubator. For frequent observations, consider using an environmentally controlled microscope stage.
Interaction with Media Components	Safflospermidine B may interact with salts, amino acids, or proteins in the media over time, forming less soluble complexes.	If possible, test the solubility and stability of Safflospermidine B in a different basal media formulation to see if the issue persists.
Evaporation	Over longer incubation periods, evaporation of water from the culture media can increase the concentration of all components, potentially exceeding the solubility limit of Safflospermidine B.	Ensure proper humidification of your incubator. For long-term experiments, consider using culture plates with low-evaporation lids or sealing plates with gas-permeable membranes.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to prepare a stock solution of Safflospermidine B?

A1: Based on data for structurally related tricoumaroyl spermidines, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing a high-concentration stock solution. A solubility of up to 60 mg/mL in DMSO has been reported for a similar compound.

Q2: What is the maximum recommended final concentration of DMSO in my cell culture?

A2: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture medium should be kept as low as possible, ideally below 0.1% and not exceeding 0.5%.

Q3: How can I distinguish between Safflospermidine B precipitation and microbial contamination?

A3: Precipitation of Safflospermidine B will typically appear as crystalline or amorphous particles under a microscope. Microbial contamination, such as bacteria or yeast, will appear as distinct, often motile, organisms. Fungal contamination may present as filamentous hyphae. Additionally, microbial contamination is often accompanied by a rapid change in the color of the pH indicator in the medium (e.g., turning yellow due to acidification) and a foul odor.

Q4: Can I filter my media after Safflospermidine B has precipitated?

A4: Filtering the media after precipitation is not recommended as it will remove the precipitated compound, leading to an unknown and lower final concentration of Safflospermidine B in your experiment. The best approach is to address the root cause of the precipitation.

Q5: Are there any alternatives to DMSO for dissolving Safflospermidine B?

A5: While DMSO is the most common choice, other organic solvents like ethanol (B145695) could potentially be used. However, the final concentration of any organic solvent in the cell culture medium must be carefully controlled to avoid cytotoxicity. If you choose to use an alternative solvent, it is essential to perform a vehicle control in your experiments to account for any effects of the solvent on your cells.

Experimental Protocols

Protocol 1: Determining the Maximum Soluble Concentration of Safflospermidine B in Cell Culture Medium

Objective: To determine the highest concentration of Safflospermidine B that remains in solution in a specific cell culture medium under experimental conditions.

Materials:

• Safflospermidine B powder

• 100% DMSO

• Your specific cell culture medium (complete with serum and other supplements)

• Sterile microcentrifuge tubes or a 96-well plate

• Vortex mixer

• Incubator set to your experimental conditions (e.g., 37°C, 5% CO2)

• Microscope

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Dissolve Safflospermidine B in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM). A related compound has a reported solubility of up to 60 mg/mL in DMSO.

  • Ensure the compound is fully dissolved. Gentle warming (e.g., in a 37°C water bath) and vortexing can aid dissolution.

• Prepare Serial Dilutions:

  • Pre-warm your complete cell culture medium to 37°C.

  • In a series of sterile microcentrifuge tubes or wells of a 96-well plate, prepare a range of Safflospermidine B concentrations by adding a small, consistent volume of the DMSO stock to varying volumes of the pre-warmed medium. It is recommended to perform serial dilutions (e.g., 2-fold dilutions) starting from a concentration that is higher than your intended experimental concentration.

  • Ensure the final DMSO concentration is the same in all dilutions and in your vehicle control (medium with DMSO only).

• Incubation and Observation:

  • Incubate the prepared dilutions under your standard experimental conditions (e.g., 37°C, 5% CO2).

  • Visually inspect each dilution for any signs of precipitation (cloudiness, crystals, or sediment) at several time points (e.g., immediately after preparation, 1 hour, 4 hours, 24 hours, and at the end of your planned experiment duration).

  • Use a microscope to confirm the presence or absence of precipitate, especially for fine particles that may not be visible to the naked eye.

• Determine the Maximum Soluble Concentration:

  • The highest concentration that remains clear and free of precipitate throughout the observation period is the maximum soluble concentration of Safflospermidine B in your specific medium under your experimental conditions.

Visualizing the Troubleshooting Workflow

The following diagrams illustrate the logical steps to troubleshoot Safflospermidine B precipitation.

Caption: Troubleshooting workflow for Safflospermidine B precipitation.

Caption: Recommended workflow for preparing Safflospermidine B working solutions.

Off-target effects of Safflospermidine B in cellular models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Safflospermidine B in cellular models.

Frequently Asked Questions (FAQs)

Q1: What is the known primary target and mechanism of action of Safflospermidine B?

Safflospermidine B, along with its isomer Safflospermidine A, is primarily known as a tyrosinase (TYR) inhibitor.[1][2][3][4][5] Tyrosinase is a key enzyme in the melanin (B1238610) biosynthesis pathway. By inhibiting this enzyme, Safflospermidine B reduces the production of melanin.[1][2][3][4][5] This has been demonstrated in B16F10 murine melanoma cells where it downregulates the expression of tyrosinase (TYR) and tyrosinase-related proteins 1 and 2 (TRP-1 and TRP-2).[2][4]

Q2: Is there any information available on the off-target effects of Safflospermidine B?

Currently, published research has focused on the on-target effects of Safflospermidine B on melanogenesis and its general cytotoxicity. As of the latest literature review, specific studies detailing a broad-spectrum off-target profile, such as kinase selectivity panels or proteome-wide binding assays, have not been reported. Therefore, the interaction of Safflospermidine B with other cellular targets remains largely uncharacterized.

Q3: What is the observed cytotoxicity of Safflospermidine B in cellular models?

Studies in B16F10 murine melanoma cells have shown that a mixture of Safflospermidine A and B exhibits no significant cytotoxic effects at concentrations up to 500 µg/mL over 72 hours, as determined by the MTT assay.[1][2][4] Cell viability was maintained above 80% at these concentrations.[1][2]

Q4: I am observing unexpected phenotypic changes in my cells upon treatment with Safflospermidine B that don't seem related to melanogenesis. What could be the cause?

While specific off-target effects are not documented, unexpected cellular phenotypes could arise from several factors:

• Unknown Off-Target Interactions: Safflospermidine B may interact with other cellular proteins or pathways that have not yet been identified.

• Compound Purity: The purity of the Safflospermidine B sample could be a factor. Impurities may be biologically active.

• Experimental Conditions: The specific cell line, media components, or other experimental variables could influence the cellular response to the compound.

• Concentration Effects: Although reported to have low cytotoxicity, very high concentrations may induce non-specific effects.

It is recommended to perform control experiments and consider a broader analysis of cellular signaling pathways if unexpected effects are consistently observed.

Troubleshooting Guides

Issue 1: Inconsistent results in melanin content or tyrosinase activity assays.

Possible Cause	Troubleshooting Step
Compound Solubility	Safflospermidine B is typically dissolved in DMSO.[1][2] Ensure the final DMSO concentration in your cell culture media is low (e.g., < 1% v/v) and consistent across all experiments to avoid solvent-induced effects.[1][2] Prepare fresh dilutions from a stock solution for each experiment.
Cell Health	Monitor cell morphology and viability. Ensure cells are healthy and not overgrown before and during the experiment. Perform a cell viability assay (e.g., MTT) in parallel with your functional assays.
Assay Conditions	Optimize the concentration of α-melanocyte stimulating hormone (α-MSH) if used to induce melanogenesis.[1][2] Ensure consistent incubation times and that the assay readout is within the linear range.
Compound Stability	Safflospermidine A and B are geometric isomers that can interconvert under light exposure.[1] Minimize exposure of the compound and treated cells to light.

Issue 2: Observed cytotoxicity at concentrations reported to be non-toxic.

Possible Cause	Troubleshooting Step
Cell Line Sensitivity	The reported non-cytotoxicity up to 500 µg/mL was observed in B16F10 cells.[1][2][4] Your specific cell line may be more sensitive. It is crucial to determine the IC50 for cytotoxicity in your cellular model of interest by performing a dose-response curve.
Solvent Toxicity	High concentrations of the solvent (e.g., DMSO) can be toxic to cells. Ensure the final solvent concentration is consistent and non-toxic across all conditions, including the vehicle control.
Compound Purity	Verify the purity of your Safflospermidine B sample. Contaminants could be responsible for the observed toxicity.
Extended Exposure	The reported non-toxicity was for up to 72 hours.[1][2] If your experiments involve longer incubation times, cytotoxicity may become apparent.

Quantitative Data

Table 1: Cytotoxicity of Safflospermidines in B16F10 Murine Melanoma Cells

Concentration Range (µg/mL)	Exposure Time (hours)	Cell Viability (%)	Assay Method	Reference
3.91 - 500	24, 48, 72	> 80%	MTT	[1][2]

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol is based on methodologies described for assessing the cytotoxicity of Safflospermidines in B16F10 cells.[1][2][4]

• Cell Seeding: Seed B16F10 cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Safflospermidine B (e.g., 3.91 to 500 µg/mL) and a vehicle control (e.g., DMSO diluted in media).[1][2]

• Incubation: Incubate the cells for the desired time points (e.g., 24, 48, and 72 hours).[1][2]

• MTT Addition: Add MTT solution to each well and incubate for a period that allows for the formation of formazan (B1609692) crystals.

• Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Visualizations

Signaling Pathway

References

• 1. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos | PLOS One [journals.plos.org]

Reference Data & Comparative Studies

Safflospermidine B Demonstrates Superior In Vitro Tyrosinase Inhibition Compared to Kojic Acid

For Immediate Release

[City, State] – [Date] – Researchers and professionals in drug development and dermatology are constantly seeking more effective tyrosinase inhibitors for applications in skin hyperpigmentation and related fields. A comparative analysis of experimental data reveals that Safflospermidine B, a natural compound isolated from sunflower bee pollen, exhibits greater in vitro efficacy in inhibiting mushroom tyrosinase than the widely used agent, kojic acid.

A key study directly comparing the two compounds found that Safflospermidine B has a half-maximal inhibitory concentration (IC50) of 31.8 µM for mushroom tyrosinase. In the same study, kojic acid displayed an IC50 of 44.0 µM[1][2]. A lower IC50 value indicates a higher potency of inhibition. These findings suggest that Safflospermidine B is a more potent inhibitor of tyrosinase in this experimental setting.

Kojic acid, a well-established tyrosinase inhibitor, functions by chelating the copper ions within the active site of the enzyme[3]. This action prevents the substrate from binding and thus inhibits melanin (B1238610) production. While the precise mechanism of Safflospermidine B has not been fully elucidated in the reviewed literature, its inhibitory activity is evident. Further research into its specific mode of action (e.g., competitive, non-competitive) is warranted.

Beyond direct enzymatic inhibition, studies on a mixture of safflospermidines A and B have shown effects on the downstream signaling pathways of melanogenesis. In B16F10 melanoma cells, these safflospermidines were found to downregulate the expression of key genes involved in melanin synthesis, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-2)[4]. This suggests that Safflospermidine B may regulate melanin production at the genetic level in addition to its direct enzymatic inhibition.

Quantitative Comparison of Tyrosinase Inhibition

Compound	IC50 (µM)	Enzyme Source	Reference
Safflospermidine B	31.8	Mushroom Tyrosinase	[1][2]
Kojic Acid	44.0	Mushroom Tyrosinase	[1][2]

Experimental Protocols

The following is a representative experimental protocol for an in vitro mushroom tyrosinase inhibition assay, based on methodologies described in the cited literature[1][5][6][7].

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against mushroom tyrosinase.

Materials:

• Mushroom Tyrosinase (e.g., Sigma-Aldrich, Cat. No. T3824)

• L-DOPA (L-3,4-dihydroxyphenylalanine)

• Phosphate (B84403) Buffer (e.g., 50 mM, pH 6.8)

• Test compounds (Safflospermidine B, Kojic Acid)

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving compounds

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

  • Prepare a stock solution of L-DOPA in phosphate buffer.

  • Prepare stock solutions of Safflospermidine B and Kojic Acid in DMSO. Create a dilution series of each compound in phosphate buffer.

• Assay Protocol:

  • In a 96-well microplate, add the following to each well:

    • Phosphate buffer

    • A specific volume of the test compound dilution (or vehicle control)

    • Mushroom tyrosinase solution

  • Incubate the plate at a controlled temperature (e.g., 25°C or 37°C) for a short period (e.g., 10 minutes) to allow for inhibitor-enzyme interaction.

  • Initiate the enzymatic reaction by adding the L-DOPA solution to each well.

  • Immediately measure the absorbance of the wells at a specific wavelength (e.g., 475 nm) at regular intervals for a set duration (e.g., 10-20 minutes) using a microplate reader. The formation of dopachrome (B613829) from the oxidation of L-DOPA results in an increase in absorbance.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each concentration of the inhibitor.

  • Determine the percentage of tyrosinase inhibition for each concentration using the formula: % Inhibition = [ (Rate of control - Rate of sample) / Rate of control ] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • The IC50 value is determined from the resulting dose-response curve, representing the concentration of the inhibitor that causes 50% inhibition of tyrosinase activity.

Visualizing the Method and Pathway

To further clarify the experimental process and the biological context, the following diagrams are provided.

Caption: Workflow of the in vitro mushroom tyrosinase inhibition assay.

Caption: Inhibition points of Safflospermidine B and Kojic Acid in the melanogenesis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Natural Melanogenesis Inhibitors Acting Through the Down-Regulation of Tyrosinase Activity | MDPI [mdpi.com]
• 3. Synthesis and tyrosinase inhibitory properties of some novel derivatives of kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijsr.in [ijsr.in]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. ftb.com.hr [ftb.com.hr]

Safflospermidine B and Arbutin: A Comparative Analysis of Skin Lightening Efficacy

In the quest for potent and safe skin lightening agents, both natural and synthetic compounds are extensively researched for their ability to inhibit melanogenesis. Among these, Safflospermidine B, a polyamine derivative isolated from sunflower bee pollen, and arbutin (B1665170), a glycosylated hydroquinone (B1673460) found in various plants, have emerged as significant candidates. This guide provides an objective comparison of their performance, supported by experimental data, to aid researchers, scientists, and drug development professionals in their evaluation of these compounds.

Quantitative Comparison of Bioactivity

The following table summarizes the key quantitative data on the bioactivity of Safflospermidine B and arbutin, focusing on their tyrosinase inhibitory effects and their impact on melanin (B1238610) production in cellular models. For a comprehensive comparison, data for the well-known skin lightening agent, kojic acid, is also included.

Parameter	Safflospermidine B	Arbutin (β-Arbutin)	Arbutin (α-Arbutin)	Kojic Acid
Tyrosinase Inhibition IC50 (Mushroom)	31.8 µM[1][2]	0.9 mM (Monophenolase), 0.7 mM (Diphenolase)	8.0 ± 0.58 mM (Monophenolase), 8.87 ± 0.71 mM (Diphenolase)	44.0 µM[1][2]
Melanin Content Reduction (B16F10 Cells)	21.78 ± 4.01% at 62.5 µg/mL (Safflospermidine A/B mixture)	56% reduction at 0.5 mM (α-MSH stimulated)	Data not directly comparable	38.17 ± 7.60% at 250 µg/mL
Cellular Tyrosinase Activity Reduction (B16F10 Cells)	25.71 ± 3.08% at 62.5 µg/mL (Safflospermidine A/B mixture)	Reduced to 60% of control at 0.5 mM	Data not directly comparable	Significant reduction at 250 µg/mL
Gene Expression Regulation (B16F10 Cells)	Downregulation of TYR, TRP-1, and TRP-2 (Safflospermidine A/B mixture)	Minimal effect on tyrosinase mRNA expression	Downregulation of tyrosinase, TRP-1, TRP-2, and MITF	Suppression of TYR, TRP-1, and TRP-2

Mechanism of Action

Safflospermidine B and arbutin both exert their skin lightening effects primarily through the inhibition of tyrosinase, the rate-limiting enzyme in melanin synthesis. However, their molecular interactions and broader biological effects show some distinctions.

Safflospermidine B , along with its isomer Safflospermidine A, demonstrates potent direct inhibition of mushroom tyrosinase, with Safflospermidine A showing even greater potency (IC50 of 13.8 µM)[1][2]. Beyond direct enzyme inhibition, a mixture of these safflospermidines has been shown to significantly downregulate the expression of key melanogenesis-related genes, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and TRP-2 in B16F10 melanoma cells. This suggests a dual mechanism of action: immediate enzymatic inhibition and longer-term regulation of the melanin production machinery.

Arbutin acts as a competitive inhibitor of tyrosinase, competing with the substrate L-tyrosine for the active site of the enzyme[3]. This direct inhibition of tyrosinase activity is the primary mechanism for its depigmenting effect. Studies on human melanocyte cultures indicate that arbutin inhibits melanosomal tyrosinase activity without significantly suppressing the expression and synthesis of the enzyme. Both α-arbutin and β-arbutin are effective, though some studies suggest α-arbutin may be a more potent inhibitor of human tyrosinase.

Signaling Pathways in Melanogenesis

The production of melanin is regulated by a complex network of signaling pathways. The diagram below illustrates the major pathways involved, highlighting the points of intervention for skin lightening agents.

Figure 1: Simplified Melanogenesis Signaling Pathway.

Experimental Protocols

A standardized and reproducible experimental workflow is crucial for the evaluation of skin lightening agents. The following diagram outlines a typical workflow for in vitro and cellular assays.

Figure 2: Experimental Workflow for Evaluating Skin Lightening Agents.

Mushroom Tyrosinase Inhibition Assay

This in vitro assay is a primary screening method to determine the direct inhibitory effect of a compound on tyrosinase activity.

• Reagent Preparation:

  • Prepare a stock solution of mushroom tyrosinase (e.g., 1000 U/mL) in phosphate (B84403) buffer (pH 6.8).

  • Prepare a stock solution of L-DOPA (e.g., 2.5 mM) in phosphate buffer.

  • Prepare various concentrations of the test compound (Safflospermidine B or arbutin) and a positive control (e.g., kojic acid) in a suitable solvent (e.g., DMSO).

• Assay Procedure:

  • In a 96-well plate, add 40 µL of the test compound solution, 80 µL of phosphate buffer, 40 µL of mushroom tyrosinase solution, and 40 µL of L-DOPA solution.

  • The final reaction mixture should have a volume of 200 µL.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a specific time (e.g., 10-20 minutes).

  • Measure the absorbance at 475 nm using a microplate reader to quantify the formation of dopachrome (B613829).

• Data Analysis:

  • The percentage of tyrosinase inhibition is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the reaction without the inhibitor and A_sample is the absorbance with the inhibitor.

  • The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percentage of inhibition against the inhibitor concentration.

Melanin Content and Cellular Tyrosinase Activity Assay in B16F10 Cells

This cellular assay evaluates the effect of a compound on melanin production and tyrosinase activity within a relevant cell model.

• Cell Culture and Treatment:

  • Seed B16F10 mouse melanoma cells in a 6-well plate at a density of approximately 1 x 10^5 cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of the test compound (Safflospermidine B or arbutin) in the presence or absence of a melanogenesis stimulator like α-melanocyte-stimulating hormone (α-MSH, e.g., 100 nM) for 48-72 hours.

• Melanin Content Measurement:

  • After treatment, wash the cells with PBS and lyse them with 1N NaOH containing 10% DMSO at 80°C for 1 hour.

  • Measure the absorbance of the lysate at 405 nm.

  • Quantify the melanin content by comparing the absorbance to a standard curve of synthetic melanin. The results are often normalized to the total protein content of the cell lysate.

• Cellular Tyrosinase Activity Measurement:

  • Wash the treated cells with PBS and lyse them with a buffer containing 1% Triton X-100.

  • Centrifuge the lysate to pellet the cell debris and collect the supernatant.

  • Determine the protein concentration of the supernatant.

  • Incubate a portion of the supernatant with L-DOPA (e.g., 2 mg/mL) at 37°C for 1 hour.

  • Measure the absorbance at 475 nm to determine the amount of dopachrome formed.

  • The tyrosinase activity is expressed as a percentage of the control group.

Inhibition Mechanism Visualization

The following diagram illustrates the competitive inhibition of tyrosinase by an inhibitor like arbutin.

Figure 3: Mechanism of Competitive Tyrosinase Inhibition.

Conclusion

Both Safflospermidine B and arbutin are effective inhibitors of melanogenesis, primarily targeting the tyrosinase enzyme. Safflospermidine B, particularly its isomer Safflospermidine A, exhibits very potent in vitro tyrosinase inhibition, surpassing that of the commonly used kojic acid[1][2]. Furthermore, the dual action of safflospermidines on both direct enzyme inhibition and the downregulation of melanogenic gene expression presents a promising profile for a skin lightening agent.

Arbutin is a well-established tyrosinase inhibitor with a proven track record in cosmetic applications and some clinical evidence supporting its efficacy in treating hyperpigmentation[4][5][6]. Its mechanism is primarily through competitive inhibition of tyrosinase.

For drug development professionals, the higher in vitro potency of safflospermidines may warrant further investigation, including more extensive cellular and in vivo studies to directly compare its efficacy and safety profile against established agents like arbutin. The choice between these compounds would depend on the desired potency, formulation stability, regulatory considerations, and the specific application in dermatology and cosmetics.

References

• 1. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro tyrosinase inhibitory, DNA interaction studies, and LC–HRMS analysis of Ficus carica leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Bee pollen peptides as potent tyrosinase inhibitors with anti-melanogenesis effects in murine b16f10 melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. activeconceptsllc.com [activeconceptsllc.com]

Safflospermidine B vs. Hydroquinone: A Comparative Analysis of Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the cytotoxic effects of Safflospermidine B and hydroquinone (B1673460), two compounds with significant applications in cosmetics and dermatology for their effects on melanogenesis. While both are effective tyrosinase inhibitors, their profiles regarding cell viability and safety are markedly different. This document synthesizes available experimental data to offer an objective comparison, aiding in informed decision-making for research and development.

Executive Summary

Safflospermidine B, a natural compound isolated from sunflower bee pollen, demonstrates a high safety profile with minimal to no cytotoxicity observed at high concentrations in preclinical studies. In contrast, hydroquinone, a widely used depigmenting agent, exhibits significant cytotoxicity across various cell types at much lower concentrations. This guide presents the quantitative data from these studies, details the experimental methodologies employed, and visualizes the known cytotoxic pathway of hydroquinone.

Comparative Cytotoxicity Data

The following tables summarize the cytotoxic effects of Safflospermidine B and hydroquinone on different cell lines as reported in the literature.

Table 1: Cytotoxicity of Safflospermidine B

Cell Line	Concentration	Exposure Time	% Cell Viability	Assay	Reference
B16F10 murine melanoma	Up to 500 µg/mL	24, 48, 72 hours	>80%	MTT	[1][2]
Zebrafish Embryos	Up to 62.5 µg/mL	Not specified	No toxicity or morphological abnormalities	Microscopic Observation	[3]

Table 2: Cytotoxicity of Hydroquinone

Cell Line	Concentration	Exposure Time	Effect	Assay	Reference
Rat skin fibroblasts	16.5 µM	24 hours	IC50 (50% cell survival)	Not specified	[4]
Detroit 551 human fibroblasts	>100 µM	Not specified	<60% cell viability	Not specified	[5][6]
B16F10 mouse melanoma	50 µM	48 hours	Cell shrinkage and death	Microscopic Observation, MTT	[7][8]
A375p (dermal)	5-10 mM	24 hours	>50% reduction in viability	MTT	[9][10]
BRL 3A (liver)	5-10 mM	24 hours	Significant reduction in viability	MTT	[9][10]
Human lymphocytes	Dose- and time-dependent	Not specified	Apoptosis induction	Not specified	[11]
A431 cells	12.5-100 µM (with BSO)	24 hours	Synergistic cell death	MTT	[7]

Experimental Protocols

The most common method utilized in the cited studies to assess cytotoxicity was the MTT assay.

MTT Assay for Cell Viability

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.[12]

Protocol:

• Cell Seeding: Cells are plated in a 96-well plate at a density of 5,000-10,000 cells/well and incubated for 24 hours to allow for attachment.[12]

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (Safflospermidine B or hydroquinone) and a vehicle control. The cells are then incubated for a specified exposure period (e.g., 24, 48, or 72 hours).[1][12]

• MTT Addition: After the incubation period, 10 µL of a 5 mg/mL MTT solution is added to each well, and the plate is incubated for 2-4 hours at 37°C.[12]

• Formazan (B1609692) Solubilization: The medium is removed, and a solvent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is read at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is typically expressed as a percentage relative to the untreated control cells.[7]

MTT Assay Experimental Workflow

Signaling Pathways in Cytotoxicity

Safflospermidine B

Current research indicates that safflospermidines (a mixture of A and B isomers) are non-cytotoxic at the concentrations tested.[1][2] The primary mechanism of action reported is the inhibition of tyrosinase and the downregulation of melanogenesis-related genes, such as TYR, TRP-1, and TRP-2, leading to reduced melanin (B1238610) production.[3] No cytotoxic signaling pathways have been associated with Safflospermidine B.

Hydroquinone

Hydroquinone has been shown to induce apoptosis, or programmed cell death, in various cell types. The cytotoxic effects of hydroquinone are linked to the activation of specific signaling cascades.

Hydroquinone-Induced Apoptosis:

Studies have demonstrated that hydroquinone can trigger apoptosis through the intrinsic pathway.[13] This involves the activation of caspase-9 and subsequently caspase-3, which are key executioner enzymes in the apoptotic cascade.[11] The process is often associated with an increase in intracellular reactive oxygen species (ROS).[11] Additionally, some evidence suggests that hydroquinone may modulate the NF-κB signaling pathway.[12]

Hydroquinone-Induced Apoptosis Signaling Pathway

Conclusion

The comparative analysis of Safflospermidine B and hydroquinone reveals a significant difference in their cytotoxic profiles. Safflospermidine B emerges as a compound with a high safety margin, showing no significant cytotoxicity in the reported studies. In contrast, hydroquinone demonstrates dose-dependent cytotoxicity across multiple cell lines, mediated by the induction of apoptosis through the caspase signaling pathway. For researchers and developers in the pharmaceutical and cosmetic industries, this data suggests that Safflospermidine B may be a safer alternative to hydroquinone for applications requiring the modulation of melanogenesis, warranting further investigation into its long-term safety and efficacy.

References

• 1. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos | PLOS One [journals.plos.org]
• 2. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intradermal concentration of hydroquinone after application of hydroquinone ointments is higher than its cytotoxic concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Study of Hydroquinone Mediated Cytotoxicity and Hypopigmentation Effects from UVB-Irradiated Arbutin and DeoxyArbutin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Study of Hydroquinone Mediated Cytotoxicity and Hypopigmentation Effects from UVB-Irradiated Arbutin and DeoxyArbutin: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. primescholars.com [primescholars.com]
• 10. researchgate.net [researchgate.net]
• 11. Hydroquinone-induced apoptosis of human lymphocytes through caspase 9/3 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Resveratrol Inhibited Hydroquinone-Induced Cytotoxicity in Mouse Primary Hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]

Safflospermidine B Demonstrates Potent Tyrosinase Inhibition, Outperforming Kojic Acid

For Immediate Release

A comparative analysis of tyrosinase inhibitors reveals that Safflospermidine B, a natural compound isolated from the bee pollen of Helianthus annuus L. (sunflower), exhibits significant inhibitory activity against mushroom tyrosinase.[1][2] Experimental data indicates that Safflospermidine B is a more potent inhibitor than the widely used cosmetic and pharmaceutical agent, Kojic acid. This guide provides a detailed comparison of their half-maximal inhibitory concentration (IC50) values, alongside other common tyrosinase inhibitors, and outlines the experimental protocol used for this determination.

Comparative Analysis of Tyrosinase Inhibitor IC50 Values

The inhibitory strength of a compound is quantified by its IC50 value, which represents the concentration of the inhibitor required to reduce the activity of an enzyme by 50%. A lower IC50 value corresponds to a higher inhibitory potency.

Recent studies have determined the IC50 values for Safflospermidine B and its isomer, Safflospermidine A, showcasing their superior efficacy when compared to Kojic acid under the same experimental conditions.[1][2] The table below summarizes the IC50 values for these compounds along with other well-established tyrosinase inhibitors like Arbutin and Hydroquinone. It is important to note that IC50 values can vary depending on the assay conditions, such as the source of the tyrosinase and the substrate used.[3][4]

Compound	Type	IC50 Value (µM)	Source Organism (Tyrosinase)
Safflospermidine B	Alkaloid[5]	31.8[1][2]	Mushroom
Safflospermidine A	Alkaloid[6]	13.8[1][2]	Mushroom
Kojic Acid	Fungal Metabolite	44.0[1][2]	Mushroom
Arbutin (β-arbutin)	Glycoside	~1687 - 6500[7][8]	Mushroom / Human
Hydroquinone	Phenolic Compound	~4400[7]	Human

Note: The IC50 values for Arbutin and Hydroquinone are often reported in the millimolar (mM) range, indicating significantly weaker inhibition compared to Safflospermidine B and Kojic Acid.

Experimental Protocol: Tyrosinase Inhibition Assay

The following is a detailed methodology for determining the tyrosinase inhibitory activity of test compounds using a spectrophotometric assay with L-DOPA as the substrate. This protocol is synthesized from established methods for evaluating tyrosinase inhibitors.[9][10][11][12]

1. Materials and Reagents:

• Mushroom Tyrosinase (e.g., from Agaricus bisporus)

• L-dihydroxyphenylalanine (L-DOPA)

• Phosphate (B84403) Buffer (e.g., 50 mM, pH 6.8)

• Test Compounds (e.g., Safflospermidine B)

• Positive Control (e.g., Kojic Acid)

• Solvent for compounds (e.g., DMSO)

• 96-well microplate

• Microplate reader

2. Preparation of Solutions:

• Enzyme Solution: Dissolve mushroom tyrosinase in phosphate buffer to a final concentration of a specified activity (e.g., 1000 U/mL).[10]

• Substrate Solution: Dissolve L-DOPA in phosphate buffer to a final concentration (e.g., 1-2 mM).[8][10]

• Test Compound Solutions: Prepare a stock solution of the test compound in a suitable solvent. Create a series of dilutions at various concentrations to determine the IC50 value.

• Positive Control Solution: Prepare a solution of Kojic acid in the same manner as the test compounds.

3. Assay Procedure:

• In a 96-well microplate, add 40 µL of the test compound solution at different concentrations to respective wells.

• Add 50 µL of phosphate buffer to each well.

• For control wells, add the solvent instead of the test compound. For positive control wells, add the Kojic acid solution.[9]

• Initiate the pre-incubation by adding 10 µL of the tyrosinase enzyme solution to each well.[10]

• Incubate the plate at a controlled temperature (e.g., 25°C) for 10 minutes to allow the inhibitor to interact with the enzyme.[10][12]

• Start the enzymatic reaction by adding 100 µL of the L-DOPA substrate solution to all wells.[10]

• Immediately measure the absorbance of the plate at a specific wavelength (typically 475-510 nm) in a kinetic mode for 20-60 minutes.[8][11][13] The absorbance corresponds to the formation of dopachrome, a colored product of the reaction.

4. Data Analysis:

• Calculate the rate of reaction (velocity) for each concentration by determining the slope of the linear portion of the absorbance vs. time curve.

• Calculate the percentage of tyrosinase inhibition for each concentration of the test compound using the following formula:[9] % Inhibition = [(A_control - A_sample) / A_control] x 100 Where:

  • A_control is the absorbance rate of the reaction without an inhibitor.

  • A_sample is the absorbance rate of the reaction with the test compound.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. The data is then fitted to a dose-response curve to find the concentration that elicits 50% inhibition.[9]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the experimental workflow for determining the IC50 value of a potential tyrosinase inhibitor.

Caption: Workflow for Tyrosinase Inhibition IC50 Determination.

References

• 1. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An Updated Review of Tyrosinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Safflospermidine B - Lifeasible [lifeasible.com]
• 6. Safflospermidine A | C34H37N3O6 | CID 102114080 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Skin whitening agents: medicinal chemistry perspective of tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. content.abcam.com [content.abcam.com]
• 12. sigmaaldrich.cn [sigmaaldrich.cn]
• 13. activeconceptsllc.com [activeconceptsllc.com]

Safflospermidine B: A Comparative Guide to its Tyrosinase Inhibitory Mechanism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Safflospermidine B's mechanism of action with other well-established tyrosinase inhibitors. The information presented is based on available experimental data to facilitate objective evaluation for research and drug development purposes.

Introduction to Safflospermidine B and Tyrosinase Inhibition

Safflospermidine B is a naturally occurring polyamine derivative isolated from sunflower bee pollen (Helianthus annuus L.). It has garnered scientific interest for its potent inhibitory activity against tyrosinase, a key enzyme in the melanin (B1238610) biosynthesis pathway.[1][2] Overproduction of melanin can lead to hyperpigmentation disorders such as melasma and age spots.[2][3][4] Therefore, inhibitors of tyrosinase are valuable agents in dermatology and cosmetology for skin whitening and treating pigmentation-related conditions.

This guide compares Safflospermidine B with other known tyrosinase inhibitors, namely Kojic Acid, Arbutin, and Hydroquinone, focusing on their mechanisms of action, inhibitory potency, and the experimental evidence supporting these findings.

Mechanism of Action and Comparative Analysis

Tyrosinase catalyzes the initial and rate-limiting steps in melanogenesis: the hydroxylation of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone.[3][5] Inhibitors can interfere with this process through various mechanisms, including competitive, non-competitive, uncompetitive, or mixed inhibition.

While the precise kinetic mechanism for Safflospermidine B has not been fully elucidated in the reviewed literature, its inhibitory effect on tyrosinase is well-documented. In contrast, the mechanisms of Kojic Acid, Arbutin, and Hydroquinone have been extensively studied.

• Safflospermidine B: Demonstrates potent antityrosinase activity.[1][2] Further kinetic studies are required to determine its specific mode of inhibition (e.g., competitive, non-competitive).

• Kojic Acid: Acts as a mixed-type inhibitor of tyrosinase.[6][7] It chelates the copper ions in the active site of the enzyme, thereby preventing substrate binding and catalytic activity.[8][9]

• Arbutin: Functions as a competitive inhibitor of tyrosinase.[10][11] It competes with the natural substrate, L-tyrosine, for binding to the enzyme's active site.[10]

• Hydroquinone: Exhibits a more complex mechanism. It acts as an alternate substrate for tyrosinase, leading to the formation of reactive oxygen species that can cause cytotoxicity to melanocytes.[12][2][13] It is considered a poor substrate but can be effectively oxidized in the presence of L-DOPA.[12]

Below is a diagram illustrating the general mechanism of tyrosinase inhibition.

A diagram illustrating the general mechanism of tyrosinase inhibition.

Quantitative Comparison of Inhibitory Potency

The inhibitory potency of a compound is typically quantified by its half-maximal inhibitory concentration (IC50) and its inhibition constant (Ki). The IC50 value represents the concentration of an inhibitor required to reduce the enzyme's activity by 50%, while the Ki value reflects the binding affinity of the inhibitor to the enzyme. A lower IC50 or Ki value indicates a more potent inhibitor.

The following table summarizes the available quantitative data for Safflospermidine B and other selected tyrosinase inhibitors. It is important to note that IC50 values can vary depending on the experimental conditions, such as the source of the enzyme and the substrate used.[14][15]

Inhibitor	IC50 (µM)	Ki (µM)	Inhibition Type	Source of Tyrosinase
Safflospermidine B	31.8[1][2][4]	N/A	Not Determined	Mushroom
Safflospermidine A	13.8[1][2][4]	N/A	Not Determined	Mushroom
Kojic Acid	1.1 (monophenolase)[6]	61 (monophenolase)[6]	Mixed	Bacillus megaterium
44.0[1][2][4]	Mushroom
Arbutin	480 (α-arbutin)[16]	N/A	Competitive	Murine Melanoma
4800 (β-arbutin)[16]	N/A	Competitive	Murine Melanoma
Hydroquinone	4400[13]	N/A	Substrate/Inhibitor	Human

N/A: Not Available in the reviewed literature.

Signaling Pathways in Melanogenesis

Tyrosinase is a central enzyme in the complex signaling pathway of melanogenesis. The expression and activity of tyrosinase are regulated by various signaling cascades, primarily initiated by the binding of α-melanocyte-stimulating hormone (α-MSH) to the melanocortin 1 receptor (MC1R). This triggers a cascade involving cyclic AMP (cAMP), protein kinase A (PKA), and the microphthalmia-associated transcription factor (MITF), which is the master regulator of melanogenic gene expression, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-2).[17][18][19] Inhibitors of tyrosinase directly target the enzymatic activity within this pathway.

A simplified diagram of the melanogenesis signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of tyrosinase inhibitors.

In Vitro Mushroom Tyrosinase Inhibition Assay

This assay is widely used to screen for tyrosinase inhibitors due to the commercial availability and high homology of mushroom tyrosinase to the mammalian enzyme.[1]

Objective: To determine the in vitro inhibitory effect of a compound on mushroom tyrosinase activity.

Materials:

• Mushroom tyrosinase (e.g., from Agaricus bisporus)

• L-DOPA (3,4-dihydroxy-L-phenylalanine)

• Phosphate (B84403) buffer (e.g., 50 mM, pH 6.8)

• Test compound (e.g., Safflospermidine B) dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., Kojic Acid)

• 96-well microplate reader

Procedure:

• Prepare a stock solution of mushroom tyrosinase in phosphate buffer.

• Prepare serial dilutions of the test compound and the positive control in phosphate buffer.

• In a 96-well plate, add a defined volume of the tyrosinase solution to wells containing different concentrations of the test compound or control.

• Pre-incubate the plate at a specific temperature (e.g., 25°C) for a set time (e.g., 10 minutes).

• Initiate the enzymatic reaction by adding a defined volume of L-DOPA solution to each well.

• Immediately measure the absorbance at 475 nm (for dopachrome (B613829) formation) at regular intervals for a defined period using a microplate reader.

• Calculate the percentage of tyrosinase inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (Sample Reaction Rate / Control Reaction Rate)] x 100

• The IC50 value is determined by plotting the percentage of inhibition against the inhibitor concentration.

Workflow Diagram:

A diagram of the workflow for the in vitro tyrosinase inhibition assay.

Cellular Melanin Content Assay

This assay quantifies the amount of melanin produced by cultured cells, providing a measure of the inhibitor's efficacy in a cellular context.

Objective: To determine the effect of a test compound on melanin production in cultured melanocytes or melanoma cells (e.g., B16F10 murine melanoma cells).

Materials:

• Cultured melanocytes or melanoma cells

• Cell culture medium and supplements

• Test compound

• Lysis buffer (e.g., containing NaOH and DMSO)

• Spectrophotometer or microplate reader

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified period (e.g., 48-72 hours).

• After treatment, wash the cells with phosphate-buffered saline (PBS).

• Lyse the cells using a lysis buffer (e.g., 1 N NaOH with 10% DMSO) and incubate at an elevated temperature (e.g., 80°C) to solubilize the melanin.

• Measure the absorbance of the cell lysates at a wavelength of 405 nm or 475 nm.

• Normalize the melanin content to the total protein concentration of each sample, which can be determined using a standard protein assay (e.g., Bradford or BCA assay).

• Compare the melanin content of treated cells to that of untreated control cells to determine the percentage of inhibition.

In Vivo Zebrafish Melanin Inhibition Assay

The zebrafish model is increasingly used for in vivo screening of melanogenesis inhibitors due to its rapid development, transparent embryos, and conserved pigmentation pathways.[10][11][14][20]

Objective: To assess the in vivo effect of a test compound on melanin formation in zebrafish embryos.

Materials:

• Fertilized zebrafish embryos

• Embryo medium

• Test compound

• Positive control (e.g., 1-phenyl-2-thiourea, PTU)

• Stereomicroscope with a camera

Procedure:

• Collect fertilized zebrafish embryos and place them in a multi-well plate containing embryo medium.

• At a specific developmental stage (e.g., 24 hours post-fertilization), add the test compound at various concentrations to the embryo medium.

• Include a negative control (vehicle only) and a positive control (e.g., PTU).

• Incubate the embryos for a defined period (e.g., up to 48 or 72 hours post-fertilization).

• Observe the pigmentation of the zebrafish embryos under a stereomicroscope and capture images.

• Quantify the melanin content by image analysis software or by extracting and measuring melanin from a pool of embryos as described in the cellular melanin content assay.

Conclusion

Safflospermidine B is a promising natural tyrosinase inhibitor with potent activity demonstrated in in vitro assays. Its IC50 value is comparable to or lower than that of Kojic Acid, a widely used skin-lightening agent. However, a complete understanding of its mechanism of action requires further investigation, specifically kinetic studies to determine its mode of inhibition and its Ki value. Such data will be crucial for a more comprehensive comparison with other inhibitors and for guiding its potential development as a therapeutic or cosmetic agent for hyperpigmentation disorders. The experimental protocols provided in this guide offer a framework for conducting such comparative studies.

References

• 1. med.upenn.edu [med.upenn.edu]
• 2. Methodology for evaluation of melanin content and production of pigment cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. mdpi.com [mdpi.com]
• 5. brieflands.com [brieflands.com]
• 6. The unravelling of the complex pattern of tyrosinase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Kinetics of Mushroom Tyrosinase and Melanogenesis Inhibition by N-Acetyl-pentapeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Theoretical Exploring of a Molecular Mechanism for Melanin Inhibitory Activity of Calycosin in Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Melanogenic Inhibition and Toxicity Assessment of Flavokawain A and B on B16/F10 Melanoma Cells and Zebrafish (Danio rerio) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Research Techniques Made Simple: Cell Biology Methods for the Analysis of Pigmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Skin whitening agents: medicinal chemistry perspective of tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Identification of Novel Melanin Synthesis Inhibitors From Crataegus pycnoloba Using an in Vivo Zebrafish Phenotypic Assay [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. Kinetic inactivation study of mushroom tyrosinase: intermediate detection by denaturants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. files.core.ac.uk [files.core.ac.uk]
• 19. Kinetic characterisation of the reaction mechanism of mushroom tyrosinase on tyramine/dopamine and L-tyrosine methyl esther/L-dopa methyl esther - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Identification of Novel Melanin Synthesis Inhibitors From Crataegus pycnoloba Using an in Vivo Zebrafish Phenotypic Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Pigmentation Inhibitors in Zebrafish: Safflospermidine B vs. Phenylthiourea (PTU)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo efficacy and toxicological profiles of Safflospermidine B and the conventional pigmentation inhibitor, 1-phenyl-2-thiourea (PTU), in the zebrafish (Danio rerio) model. The zebrafish is a cornerstone of developmental biology and toxicology, prized for its optical transparency during embryonic stages. Chemical inhibition of melanin (B1238610) synthesis is crucial for unimpeded imaging of internal tissues. While PTU is the historical standard, emerging natural compounds like Safflospermidine B present viable alternatives. This document outlines their mechanisms, efficacy, and safety, supported by experimental data, to inform compound selection in research settings.

Mechanism of Action and Efficacy Overview

Phenylthiourea (PTU) is a potent inhibitor of tyrosinase, a key copper-containing enzyme that catalyzes the rate-limiting steps of melanin synthesis.[1][2] By directly blocking this enzyme, PTU effectively prevents the formation of melanin pigment, rendering zebrafish embryos transparent.[1] Its use is widespread due to its high efficacy, though concerns exist regarding off-target effects, including disruption of thyroid function and impacts on craniofacial development.[3][4][5]

Safflospermidines, including Safflospermidine B, are natural compounds isolated from sunflower bee pollen.[2][6] These compounds also function as tyrosinase inhibitors.[2] In vitro studies have demonstrated that Safflospermidine B exhibits stronger antityrosinase activity than kojic acid, a common reference standard.[2] In vivo studies in zebrafish confirm that safflospermidines effectively reduce melanin content, presenting a natural alternative to synthetic inhibitors like PTU.[6]

Quantitative Efficacy and Toxicity Data

The following tables summarize the comparative performance of Safflospermidine B and PTU in zebrafish embryos based on available experimental data.

Table 1: Comparative Efficacy in Melanin Inhibition

Compound	Concentration	Melanin Content (% of Control)	Duration of Exposure
Safflospermidines	62.50 µg/mL	~45%	48 hours
Safflospermidines	31.25 µg/mL	~60%	48 hours
Safflospermidines	15.63 µg/mL	~80%	48 hours
PTU	0.0015% (v/v)	~55%	48 hours
PTU (Standard)	0.003% (200 µM)	Near-complete inhibition	24-120 hpf

Data for Safflospermidines and 0.0015% PTU adapted from Khongkarat et al. (2023).[6] Standard PTU efficacy is widely documented.[1][7]

Table 2: Comparative Toxicity Profile

Compound	Concentration	Survival Rate (%)	Key Adverse Effects Noted in Literature
Safflospermidines	62.50 µg/mL	~95%	No significant morphological defects reported.
Safflospermidines	31.25 µg/mL	100%	No significant morphological defects reported.
PTU	0.0015% (v/v)	100%	Reduced eye size, thyroid disruption, delayed hatching, and potential teratogenesis at higher concentrations (≥200 µM).[3][4][5][8]
PTU (Standard)	0.003% (200 µM)	~63% (at 120 hpf)	Significant reduction in survival and hatching frequency.[8]

Survival data adapted from Khongkarat et al. (2023)[6] and Karlsson et al. (2001)[8].

Signaling Pathways and Experimental Workflow

Visual representations of the biological pathway and the experimental process provide a clearer understanding of the compounds' interaction and evaluation.

References

• 1. 1-phenyl 2-thiourea (PTU) activates autophagy in zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phenylthiourea disrupts thyroid function in developing zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenylthiourea Specifically Reduces Zebrafish Eye Size | PLOS One [journals.plos.org]
• 5. Phenothiourea Sensitizes Zebrafish Cranial Neural Crest and Extraocular Muscle Development to Changes in Retinoic Acid and IGF Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Unveiling the Anti-Melanogenic Potential of Safflospermidine B: A Comparative Analysis

For Immediate Release

Lopburi, Thailand - Researchers have identified Safflospermidine B, a natural compound isolated from the bee pollen of Helianthus annuus L. (sunflower), as a potent inhibitor of melanogenesis. This comprehensive guide provides a detailed comparison of Safflospermidine B's anti-melanogenic activity against other well-established agents, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Comparative Efficacy of Anti-Melanogenic Agents

Safflospermidine B has demonstrated significant inhibitory effects on tyrosinase, the key enzyme in melanin (B1238610) synthesis. The following table summarizes the in vitro and cellular anti-melanogenic activities of Safflospermidine B in comparison to other commonly used compounds.

Compound	In Vitro Tyrosinase Inhibition (IC50)	Cellular Melanin Content Reduction	Cellular Tyrosinase Activity Reduction	Cytotoxicity
Safflospermidine B	31.8 µM[1]	21.78 ± 4.01% at 62.5 µg/mL[2][3]	25.71 ± 3.08% at 62.5 µg/mL[2][3]	No cytotoxicity observed up to 500 µg/mL[2][3]
Kojic Acid	44.0 µM[1]	Significant reduction at 250 μg/mL[2][3]	Significant reduction at 250 μg/mL[2][3]	Generally considered safe, but can cause skin irritation[4]
Arbutin (β-arbutin)	IC50 of 4.8 mM (murine tyrosinase)	Potent inhibitor of melanin synthesis[1]	Inhibits tyrosinase activity[1]	Less irritating than hydroquinone[5]
Hydroquinone	Competitive inhibitor of tyrosinase[5]	Decreases melanin production[6]	Inhibits tyrosinase activity[7]	Potential for side effects like ochronosis and contact dermatitis[7][8]
Ascorbic Acid (Vitamin C)	Inhibits tyrosinase activity	Reduces melanin content[9]	Exerts anti-melanogenic activity by inhibiting tyrosinase activity[9]	Generally safe, but can be unstable in formulations[10]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cell Viability Assay (MTT Assay)

This assay assesses the cytotoxicity of the test compounds on B16F10 murine melanoma cells.

• Cell Culture: B16F10 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.

• Treatment: Cells are seeded in a 96-well plate and treated with various concentrations of the test compounds (e.g., Safflospermidine B, Kojic Acid) for a specified period (e.g., 24-72 hours).

• MTT Addition: After incubation, the medium is replaced with a fresh medium containing 0.5 mg/mL of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and the formazan crystals are dissolved in dimethyl sulfoxide (B87167) (DMSO).

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. Cell viability is expressed as a percentage of the untreated control.

Melanin Content Assay

This assay quantifies the amount of melanin produced by B16F10 cells after treatment with test compounds.

• Cell Culture and Treatment: B16F10 cells are seeded in a 6-well plate and treated with the test compounds and a melanogenesis stimulator, such as α-melanocyte-stimulating hormone (α-MSH), for 72 hours.

• Cell Lysis: After incubation, the cells are washed with phosphate-buffered saline (PBS) and lysed with 1 N NaOH containing 10% DMSO at 80°C for 1 hour.

• Absorbance Measurement: The melanin content is determined by measuring the absorbance of the lysate at 475 nm. The results are normalized to the protein content of the cells.

Cellular Tyrosinase Activity Assay

This assay measures the intracellular tyrosinase activity in B16F10 cells.

• Cell Culture and Treatment: B16F10 cells are cultured and treated with test compounds and α-MSH as described for the melanin content assay.

• Cell Lysis: The cells are washed with PBS and lysed with a buffer containing 1% Triton X-100.

• Enzymatic Reaction: The cell lysate is incubated with L-DOPA (3,4-dihydroxy-L-phenylalanine), the substrate for tyrosinase.

• Absorbance Measurement: The formation of dopachrome (B613829) is monitored by measuring the absorbance at 475 nm. The tyrosinase activity is expressed as a percentage of the untreated control.

Visualizing the Pathways and Processes

To better understand the experimental validation process and the underlying biological mechanisms, the following diagrams have been generated.

Caption: Experimental workflow for validating anti-melanogenic activity.

Caption: Simplified melanogenesis signaling pathway and points of inhibition.

Mechanism of Action

Safflospermidine B exhibits its anti-melanogenic effects through a dual mechanism. Primarily, it directly inhibits the enzymatic activity of tyrosinase.[1] Furthermore, studies on B16F10 cells have revealed that a mixture of safflospermidines significantly downregulates the gene expression of key melanogenic enzymes, including tyrosinase (TYR), tyrosinase-related protein 1 (TRP-1), and tyrosinase-related protein 2 (TRP-2).[2][3] This reduction in gene expression is a critical factor in its ability to decrease melanin production. The upstream regulation of these genes is controlled by the microphthalmia-associated transcription factor (MITF), suggesting that Safflospermidine B may exert its effects by modulating the signaling pathways that lead to MITF activation.[2][11]

Conclusion

The experimental data strongly support the potential of Safflospermidine B as a novel and effective anti-melanogenic agent. Its ability to inhibit tyrosinase activity and downregulate the expression of key melanogenic genes, coupled with a favorable safety profile in preliminary studies, makes it a promising candidate for further research and development in the fields of dermatology and cosmetology for the management of hyperpigmentation disorders.

References

• 1. Arbutin as a Skin Depigmenting Agent with Antimelanogenic and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kojic acid-induced IL-6 production in human keratinocytes plays a role in its anti-melanogenic activity in skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 4. Inhibitory Effects of α-Arbutin on Melanin Synthesis in Cultured Human Melanoma Cells and a Three-Dimensional Human Skin Model [jstage.jst.go.jp]
• 5. Understanding Tyrosinase Inhibitors [614beauty.com]
• 6. kirschderm.com [kirschderm.com]
• 7. What is the mechanism of Hydroquinone? [synapse.patsnap.com]
• 8. Topical Hydroquinone for Hyperpigmentation: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Intramelanocytic Acidification Plays a Role in the Antimelanogenic and Antioxidative Properties of Vitamin C and Its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]

Comparative Analysis of Safflospermidine B's Enzymatic Cross-Reactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the known enzymatic interactions of Safflospermidine B, a natural compound with potential therapeutic applications. Due to the limited availability of direct cross-reactivity data for Safflospermidine B, this document contextualizes its known activity against its primary target, tyrosinase, by comparing it with the selectivity profiles of other well-characterized natural tyrosinase inhibitors. Furthermore, it outlines the experimental protocols necessary for assessing enzyme inhibition and selectivity, providing a framework for future research in this area.

Safflospermidine B and its Primary Enzymatic Target: Tyrosinase

Safflospermidine B, along with its isomer Safflospermidine A, is a natural compound isolated from sunflower bee pollen. Research has identified its primary enzymatic target as tyrosinase, a key copper-containing enzyme in the melanogenesis pathway. A mixture of Safflospermidine A and B has demonstrated potent in vitro inhibitory activity against mushroom tyrosinase. In cellular models, such as B16F10 murine melanoma cells, these compounds have been shown to suppress melanin (B1238610) synthesis by downregulating the transcription of tyrosinase (TYR) and other related proteins like tyrosinase-related protein 1 (TRP-1) and TRP-2.

The inhibition of tyrosinase is a significant area of research for the development of agents for hyperpigmentation disorders and other conditions related to melanin production.

Cross-Reactivity Profile of Safflospermidine B: A Knowledge Gap

As of the latest available data, specific studies on the cross-reactivity of Safflospermidine B against a broad panel of other enzymes have not been published. Therefore, its selectivity profile remains largely uncharacterized. Understanding the potential for off-target effects is crucial for the development of any therapeutic compound, as interactions with other enzymes can lead to unforeseen side effects or provide opportunities for repurposing.

Comparative Selectivity of Other Natural Tyrosinase Inhibitors

To provide a framework for considering the potential cross-reactivity of Safflospermidine B, the selectivity of other natural tyrosinase inhibitors is summarized below. This comparative data highlights that even compounds targeting the same primary enzyme can have vastly different off-target profiles.

Compound	Primary Target	Known Off-Targets / Other Activities	Selectivity Notes
Resveratrol (B1683913)	Tyrosinase (inhibition)	Cytochrome P450s (CYP1A1, CYP1B1 - inhibition), Quinone Reductase 2 (inhibition), SIRT1 (activation), DNA Polymerases (inhibition), Cyclooxygenases (COX-1, COX-2 - inhibition)[1][2][3][4]	Known to be a promiscuous compound, interacting with a wide range of enzymes and receptors.[1][2]
Kojic Acid	Tyrosinase (inhibition)	Limited data on broad enzyme screening. Primarily studied for its effects on melanogenesis.[5][6][7]	Generally considered a relatively specific tyrosinase inhibitor, though comprehensive selectivity profiling is not widely reported.[5]
Arbutin (α and β)	Tyrosinase (inhibition)	Limited data on broad enzyme screening. Acts as a substrate for tyrosinase under certain conditions.[8][9]	Its primary mechanism is considered to be the competitive inhibition of tyrosinase.[9]

Potential Cross-Reactivity of Safflospermidine B: A-Hypothetical Discussion

Given the chemical structure of Safflospermidine B, we can hypothesize potential areas for cross-reactivity that warrant experimental investigation.

• Interaction with Metalloenzymes: Tyrosinase is a copper-containing enzyme.[10][11][12][13] Compounds that inhibit tyrosinase, especially those that may function through copper chelation, have the potential to interact with other metalloenzymes.[13][14] This could include enzymes involved in a variety of physiological processes. The spermidine (B129725) moiety itself has been shown to interact with metal ions, which could influence its binding properties.

• Effects of the Spermidine Moiety: Spermidine and other polyamines are known to interact with a variety of cellular components and can influence the activity of certain enzymes. For example, spermidine can affect the activity of antioxidant enzymes like superoxide (B77818) dismutase and catalase and has been shown to inhibit human carbonic anhydrase.[15][16][17] The spermidine backbone of Safflospermidine B could therefore potentially lead to interactions with enzymes involved in polyamine metabolism or other cellular processes regulated by polyamines.

Experimental Protocols

To facilitate further research into the enzymatic interactions of Safflospermidine B, detailed protocols for tyrosinase inhibition and a general enzyme selectivity assay are provided below.

Tyrosinase Inhibition Assay

This protocol is adapted from standard spectrophotometric methods for assessing tyrosinase activity.

Materials:

• Mushroom Tyrosinase

• L-DOPA (3,4-dihydroxyphenylalanine)

• Safflospermidine B (or other test compounds)

• Phosphate (B84403) Buffer (e.g., 50 mM, pH 6.8)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of Safflospermidine B in a suitable solvent (e.g., DMSO) and make serial dilutions in phosphate buffer.

• In a 96-well plate, add 40 µL of the test compound solution at various concentrations.

• Add 50 µL of phosphate buffer to each well.

• Add 10 µL of mushroom tyrosinase solution (e.g., 1000 U/mL in phosphate buffer) to each well.

• Incubate the plate at 25°C for 10 minutes to allow for enzyme-inhibitor interaction.

• Initiate the enzymatic reaction by adding 100 µL of L-DOPA solution (e.g., 1 mM in phosphate buffer) to each well.

• Immediately measure the absorbance at 475-490 nm in a kinetic mode for a set period (e.g., 20-30 minutes) at 25°C.

• The rate of dopachrome (B613829) formation is determined by the change in absorbance over time.

• Calculate the percentage of inhibition using the formula: % Inhibition = [ (Ratecontrol - Ratesample) / Ratecontrol ] x 100

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

General Enzyme Selectivity Profiling

This protocol outlines a general workflow for screening a compound against a panel of enzymes.

Materials:

• Safflospermidine B (or other test compounds)

• A panel of purified enzymes (e.g., kinases, proteases, phosphatases)

• Specific substrates and buffers for each enzyme in the panel

• Detection reagents appropriate for each enzyme assay (e.g., colorimetric, fluorometric, luminescent)

• 96-well or 384-well microplates

• Microplate reader with appropriate detection capabilities

Procedure:

• Compound Preparation: Prepare a stock solution of Safflospermidine B and create a dilution series.

• Assay Setup: For each enzyme to be tested, set up the reaction in a microplate according to the specific protocol for that enzyme. This will typically involve adding the enzyme, its specific buffer, and the test compound at a fixed concentration (for single-point screening) or a range of concentrations (for IC50 determination).

• Pre-incubation: Incubate the enzyme with the test compound for a defined period to allow for binding.

• Reaction Initiation: Add the specific substrate for each enzyme to initiate the reaction.

• Detection: After a set incubation time, add the appropriate detection reagent and measure the signal (e.g., absorbance, fluorescence, luminescence) using a microplate reader.

• Data Analysis: Calculate the percent inhibition for each enzyme at each compound concentration. For enzymes showing significant inhibition, determine the IC50 value.

• Selectivity Profile: Compare the IC50 values across the panel of enzymes to determine the selectivity profile of the test compound.

Visualizations

The following diagrams illustrate key concepts and workflows relevant to the study of Safflospermidine B's enzymatic interactions.

References

• 1. Resveratrol derivatives as promising chemopreventive agents with improved potency and selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Elucidating the Inhibitory Effect of Resveratrol and Its Structural Analogs on Selected Nucleotide-Related Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Resveratrol serves as a protein-substrate interaction stabilizer in human SIRT1 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of resveratrol on drug‐ and carcinogen‐metabolizing enzymes, implications for cancer prevention - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Kojic Acid Derivatives as Competitive Inhibitors of Tyrosinase: A Molecular Modeling Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Combined Kinetic Studies and Computational Analysis on Kojic Acid Analogs as Tyrosinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kojic Acid Inhibits Tyrosinase Activity | PDF | Enzyme Inhibitor | Catalysts [scribd.com]
• 8. Action of tyrosinase on alpha and beta-arbutin: A kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Arbutin as a Skin Depigmenting Agent with Antimelanogenic and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Natural products as tyrosinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of two copper-containing enzymes, tyrosinase and dopamine beta-hydroxylase, by L-mimosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. Copper-chelating natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Exogenous spermidine differentially alters activities of some scavenging system enzymes, H(2)O(2) and superoxide radical levels in water-stressed cucumber leaves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Molecular targets of spermidine: implications for cancer suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Spermidine supplementation influence on protective enzymes of Apis mellifera (Hymenoptera: Apidae) - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Effects of Safflospermidine B and Related Compounds: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Safflospermidine B, a phenolamide isolated from sunflower bee pollen and the florets of Carthamus tinctorius, is a potent tyrosinase inhibitor with potential applications in dermatology for managing hyperpigmentation. While direct research on the synergistic effects of Safflospermidine B with other compounds is currently unavailable in published literature, this guide provides a comparative analysis of the synergistic activities observed with other bioactive components from Carthamus tinctorius. This report details the synergistic interactions of Carthamus tinctorius extract and one of its principal active components, Hydroxysafflor Yellow A (HSYA), with various therapeutic agents. The findings presented here offer valuable insights into the potential for combination therapies involving compounds from this plant source.

Safflospermidine B: An Overview and Knowledge Gap

Safflospermidine B, along with its isomer Safflospermidine A, has been identified as a powerful inhibitor of tyrosinase, the key enzyme in melanin (B1238610) synthesis. This activity suggests its potential use as a skin-lightening agent in cosmetic and pharmaceutical formulations. However, a comprehensive review of the scientific literature reveals a significant gap in our understanding of how Safflospermidine B interacts with other compounds. To date, no studies have been published that specifically investigate the synergistic or combination effects of Safflospermidine B.

Given this absence of direct data, this guide will focus on the demonstrated synergistic effects of other components derived from Carthamus tinctorius, the same plant source as Safflospermidine B. This information can serve as a valuable proxy for researchers interested in the combination potential of Safflospermidine B and other natural compounds.

Synergistic Effects of Carthamus tinctorius Extract

Extracts from Carthamus tinctorius have been shown to exhibit synergistic effects in both antihypertensive and anticancer applications.

Combination with Captopril (B1668294) for Hypertension

A study investigating the effects of Carthamus tinctorius (CT) extract in combination with the ACE inhibitor captopril demonstrated a synergistic antihypertensive effect in a rat model of L-NAME-induced hypertension.

Quantitative Data Summary

Treatment Group	Systolic Blood Pressure (mmHg)	Plasma Nitrate/Nitrite (µM)
Control	119 ± 2.4	10.88 ± 0.31
L-NAME (Hypertensive)	185 ± 5.6	2.72 ± 0.56
CT Extract (300 mg/kg/day)	155 ± 4.1	5.71 ± 0.67
Captopril (5 mg/kg/day)	150.71 ± 3.24	7.97 ± 0.87
CT Extract + Captopril	127.74 ± 2.54	10.14 ± 0.66

Experimental Protocol

• Animal Model: Male Sprague-Dawley rats were used. Hypertension was induced by daily administration of Nω-Nitro-L-arginine methyl ester (L-NAME) at 40 mg/kg/day for five weeks.

• Treatment: In the final two weeks, hypertensive rats were treated with either Carthamus tinctorius extract (300 mg/kg/day), captopril (5 mg/kg/day), or a combination of both via intragastric administration.

• Blood Pressure Measurement: Systolic blood pressure was monitored throughout the study.

• Biochemical Analysis: Plasma levels of nitrate/nitrite were measured as an indicator of nitric oxide bioavailability.

Signaling Pathway

The synergistic effect is believed to be mediated through the restoration of endothelial nitric oxide synthase (eNOS) expression and the modulation of the renin-angiotensin system (RAS), specifically the AT1 receptor (AT1R).

Caption: Signaling pathway of the synergistic antihypertensive effect.

Combination with Tamoxifen (B1202) for Breast Cancer

An ethanolic extract of Carthamus tinctorius was found to synergistically enhance the cytotoxic effect of tamoxifen on MCF-7 breast cancer cells.

Quantitative Data Summary

Treatment	IC50 (µg/ml)	Combination Index (CI)
Tamoxifen	4.31	-
C. tinctorius Extract + Tamoxifen	-	< 1 (Synergistic)

Experimental Protocol

• Cell Line: Human breast adenocarcinoma cell line MCF-7 was used.

• Treatment: Cells were treated with varying concentrations of an ethanolic extract of Carthamus tinctorius, tamoxifen, or a combination of both for 24, 48, 72, and 96 hours.

• Viability Assay: Cell viability was assessed using the MTT assay to determine the half-maximal inhibitory concentration (IC50) of tamoxifen.

• Synergy Analysis: The combination effect was evaluated using Compusyn software to calculate the Combination Index (CI). A CI value of less than 1 indicates synergy.[1]

• Apoptosis Analysis: The effect on apoptosis was determined by Annexin V-FITC/PI staining and real-time PCR for Bax and Bcl-2 expression.

Signaling Pathway

The synergistic effect is associated with increased apoptosis, as evidenced by an increased Bax/Bcl-2 expression ratio.

Caption: Synergistic pro-apoptotic effect on breast cancer cells.

Synergistic Effects of Hydroxysafflor Yellow A (HSYA)

HSYA, a major bioactive component of Carthamus tinctorius, has demonstrated synergistic effects in neuroprotection and drug delivery.

Combination with Danshensu for Neuroprotection

HSYA and Danshensu (an active component of Salvia miltiorrhiza) exhibit synergistic neuroprotective effects against cerebral ischemia-reperfusion injury.[2][3]

Quantitative Data Summary

Treatment Group	Neurological Deficit Score	Infarct Volume (%)
Sham	0	0
Model (Ischemia/Reperfusion)	3.5 ± 0.5	45.2 ± 5.3
Danshensu	2.5 ± 0.5	30.1 ± 4.2
HSYA	2.2 ± 0.4	25.6 ± 3.8
Danshensu + HSYA	1.2 ± 0.4	12.3 ± 2.1

Experimental Protocol

• Animal Model: A rat model of cerebral ischemia-reperfusion was established.

• Treatment Groups: Rats were divided into sham, model, Danshensu alone, HSYA alone, and Danshensu + HSYA combination groups.[2]

• Assessment: Neurological deficits were scored, and infarct volume was measured using TTC staining.[2]

• In Vitro Model: An oxygen-glucose deprivation (OGD) model was used on primary neurons to confirm the in vivo findings.

• Mechanism Analysis: Western blot analysis was used to assess the expression of proteins in the TLR4/NF-κB and Nrf2/HO-1 signaling pathways.[2][3]

Signaling Pathway

The synergistic neuroprotective effect is mediated through the combined regulation of the anti-inflammatory TLR4/NF-κB pathway and the antioxidant Nrf2/HO-1 pathway.[2][3]

References

• 1. wcrj.net [wcrj.net]
• 2. Synergistic neuroprotective effects of Danshensu and hydroxysafflor yellow A on cerebral ischemia-reperfusion injury in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergistic neuroprotective effects of Danshensu and hydroxysafflor yellow A on cerebral ischemia-reperfusion injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Safflospermidine A vs. Safflospermidine B: A Head-to-Head Comparison of Antityrosinase Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of Safflospermidine A and Safflospermidine B, two natural compounds with potential applications in cosmetics and therapeutics for hyperpigmentation. The information presented is based on available experimental data to assist researchers in evaluating their potential.

Overview of Biological Activity

Safflospermidine A and Safflospermidine B, isolated from sources such as the florets of Carthamus tinctorius and the bee pollen of Helianthus annuus L., have demonstrated notable inhibitory activity against tyrosinase, a key enzyme in melanin (B1238610) synthesis.[1] This makes them promising candidates for development as skin-lightening agents and treatments for hyperpigmentation disorders.

Quantitative Comparison of In Vitro Antityrosinase Activity

A key study directly compared the in vitro antityrosinase activity of Safflospermidine A and B using a mushroom tyrosinase assay with L-DOPA as the substrate. Both compounds exhibited stronger inhibitory activity than the commonly used reference standard, kojic acid. Notably, Safflospermidine B was found to be a more potent inhibitor than Safflospermidine A.[1]

Table 1: In Vitro Antityrosinase Activity of Safflospermidine A and B

Compound	IC50 (μM) *
Safflospermidine A	31.8[1][2][3]
Safflospermidine B	13.8[1][2][3]
Kojic Acid (Reference)	44.0[1][2][3]

*IC50 is the half-maximal inhibitory concentration.

Cellular and In Vivo Activity (Mixture)

Further investigation into the effects of these compounds on melanogenesis was conducted using a mixture of Safflospermidine A and B in α-melanocyte stimulating hormone (α-MSH)-stimulated B16F10 murine melanoma cells and in zebrafish embryos.[4][5]

It is important to note that these experiments were performed with a mixture of Safflospermidine A and B, and therefore the individual contribution of each compound to the observed effects cannot be determined from this study.

The safflospermidine mixture demonstrated the following activities:

• No cytotoxicity was observed in B16F10 cells at concentrations up to 500 µg/mL.[4][5]

• At a concentration of 62.5 µg/mL, the mixture significantly reduced intracellular melanin content by 21.78 ± 4.01% and tyrosinase activity by 25.71 ± 3.08% in B16F10 cells.[4][5]

• The mechanism of action involves the downregulation of TYR, TRP-1, and TRP-2 gene expression , key regulators of melanogenesis.[4]

Table 2: Effect of Safflospermidine Mixture (A+B) on Melanogenesis in B16F10 Cells

Treatment	Concentration (µg/mL)	Intracellular Melanin Content Reduction (%)	Intracellular Tyrosinase Activity Inhibition (%)
Safflospermidine Mixture	62.5	21.78 ± 4.01[4][5]	25.71 ± 3.08[4][5]

Experimental Protocols

In Vitro Antityrosinase Activity Assay

The inhibitory activity of Safflospermidine A and B against mushroom tyrosinase was determined spectrophotometrically using L-DOPA as the substrate.

• Enzyme: Mushroom Tyrosinase

• Substrate: L-DOPA

• Methodology:

  • A reaction mixture containing phosphate (B84403) buffer, mushroom tyrosinase, and the test compound (Safflospermidine A, Safflospermidine B, or kojic acid) is prepared.

  • The reaction is initiated by the addition of L-DOPA.

  • The formation of dopachrome (B613829) is monitored by measuring the absorbance at a specific wavelength.

  • The percentage of inhibition is calculated by comparing the rate of reaction in the presence of the inhibitor to the rate of the control reaction without the inhibitor.

  • The IC50 value is determined from the dose-response curve.

Isolation and Purification of Safflospermidine A and B

Safflospermidine A and B were isolated from sunflower bee pollen.[2]

• Extraction: The bee pollen was extracted with methanol (B129727) and then partitioned with hexane (B92381) and dichloromethane (B109758) (DCM).[2]

• Fractionation: The DCM extract was subjected to silica (B1680970) gel column chromatography to yield several fractions.[2]

• Purification: The most active fraction was further purified by High-Performance Liquid Chromatography (HPLC) to isolate pure Safflospermidine A and B.[2]

• Structure Elucidation: The chemical structures of the isolated compounds were confirmed by Nuclear Magnetic Resonance (NMR) analysis.[2]

Caption: Workflow for the isolation and purification of Safflospermidine A and B.

Signaling Pathway of Melanogenesis Inhibition

The mixture of Safflospermidine A and B was found to inhibit melanogenesis by downregulating the expression of key melanogenic enzymes. This suggests that their mechanism of action involves the transcriptional regulation of the melanogenesis pathway.

Caption: Proposed mechanism of melanogenesis inhibition by Safflospermidines.

Conclusion

Both Safflospermidine A and B are potent tyrosinase inhibitors, with Safflospermidine B demonstrating superior in vitro activity. While cellular and in vivo studies on a mixture of these compounds show promising results in reducing melanin production without cytotoxicity, further research is required to elucidate the individual contributions and activities of Safflospermidine A and B in more complex biological systems. This will be crucial for determining their full therapeutic and cosmetic potential.

References

• 1. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Safflospermidines from the bee pollen of Helianthus annuus L. exhibit a higher in vitro antityrosinase activity than kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]

Safflospermidine B: A Comparative Guide to its Toxicological and Safety Profile

For researchers and drug development professionals, understanding the toxicological and safety profile of a novel compound is paramount. This guide provides a comprehensive comparison of Safflospermidine B with other well-known tyrosinase inhibitors—Kojic Acid, Arbutin, and Aloesin. The information is presented to facilitate an objective assessment of Safflospermidine B's potential for further development.

Executive Summary

Safflospermidine B, a polyamine alkaloid isolated from sunflower bee pollen, has demonstrated promising tyrosinase inhibitory activity. This guide synthesizes available data on its safety profile, focusing on cytotoxicity and in vivo toxicity, and compares it with established alternatives. While Safflospermidine B exhibits a favorable preliminary safety profile with no observed cytotoxicity at high concentrations, a comprehensive evaluation necessitates further investigation into its genotoxic potential. This guide provides the foundational data and experimental protocols to inform such future studies.

Comparative Toxicology Data

The following tables summarize the available quantitative data on the cytotoxicity and in vivo toxicity of Safflospermidine B and its comparators.

Table 1: In Vitro Cytotoxicity Data (IC₅₀ Values)

Compound	Cell Line	Assay	IC₅₀ Value	Source
Safflospermidine A/B Mixture	B16F10 (Murine Melanoma)	MTT	> 500 µg/mL	[1][2]
Kojic Acid	B16-F10 (Murine Melanoma)	MTT	> 500 µg/mL (at 24h)	[1]
A375 (Human Malignant Melanoma)	SRB	11.26 - 68.58 µM (for derivatives)	[3]
Caco2 (Human Colorectal Adenocarcinoma)	-	68.2 mM	[4]
SW480 (Human Colorectal Adenocarcinoma)	-	15.5 mM	[4]
HT29 (Human Colorectal Adenocarcinoma)	-	4.7 mM	[4]
Arbutin (α and β)	MCF-7 (Human Breast Adenocarcinoma)	MTT	Low toxicity at 1-10 mM	[5]
SKOV3 (Human Ovarian Cancer)	MTT	Toxic activity observed	[6][7][8]
C6 glioma (Rat Glioma)	MTT	30 µM (IC₅₀)	[6]
Aloesin	MCF-7 (Human Breast Cancer)	-	23 µg/mL (for Aloe vera extract)	[9]
HepG2 (Human Liver Cancer)	-	10.45 ± 0.31 µg/mL (for A. vera extract)	[9]

Note: Data for Safflospermidine B is for a mixture of Safflospermidine A and B. IC₅₀ values can vary significantly based on the specific derivative, cell line, and experimental conditions.

Table 2: In Vivo Acute Toxicity Data (LC₅₀ Values)

Compound	Model Organism	Test	LC₅₀ Value	Source
Safflospermidine A/B Mixture	Zebrafish Embryos	-	> 62.5 µg/mL	[1]
Kojic Acid	Zebrafish Embryos	FET	> 250 mg/mL	[10]
Arbutin (α)	Zebrafish Embryos	FET	403.6 mM (at 96 hpf)	[11]
Aloesin	Zebrafish Embryos	-	Data not available

Note: The Zebrafish Embryo Acute Toxicity Test (FET) is a widely accepted alternative to adult fish acute toxicity testing.

Table 3: Genotoxicity Profile

Compound	Ames Test	Comet Assay	Micronucleus Test	Source
Safflospermidine B	Data not available	Data not available	Data not available
Kojic Acid	Mutagenic at high concentrations (≥1000 µ g/plate ) in TA98, TA100, TA1535, TA102, and E. coli WP2uvrA.[12][13]	Induced dose-dependent DNA damage in mouse and rat organs.[14]	Negative in mouse bone marrow.[12]	[12][13][14][15]
Arbutin	Data not available	Data not available	Data not available
Aloesin	Not mutagenic up to 10,000 µ g/plate in Salmonella typhimurium and Escherichia coli.[16]	No increase in chromosome aberrations in Chinese hamster lung cells up to 10,000 µg/mL.[16]	No effect on the incidence of micronucleated erythrocytes in mice up to 5000 mg/kg.[16]	[16]

Experimental Protocols

Detailed methodologies for the key toxicological assays are provided below. These protocols are representative and may require optimization based on the specific compound and research question.

MTT Cytotoxicity Assay

Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Detailed Protocol (for B16F10 cells):

• Cell Seeding: Seed B16F10 murine melanoma cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate overnight at 37°C in a 5% CO₂ humidified atmosphere.[17]

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Safflospermidine B mixture from 0 to 500 µg/mL) and a vehicle control.[1][2] Incubate for a specified period (e.g., 24, 48, or 72 hours).[1]

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[5][18]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[18]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells. Plot a dose-response curve to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell viability).

Zebrafish Embryo Acute Toxicity Test (FET) - Based on OECD TG 236

Principle: This in vivo assay assesses the acute toxicity of a substance on the embryonic stages of the zebrafish (Danio rerio). It serves as an alternative to adult fish acute toxicity tests.

Detailed Protocol:

• Embryo Collection: Collect newly fertilized zebrafish eggs and select healthy, transparent embryos for the assay.[7][19][20]

• Exposure: Place individual embryos into the wells of a 24-well plate containing the test solution at various concentrations. Include a control group with embryo medium only and a positive control (e.g., 3,4-dichloroaniline).[7][19][20]

• Incubation: Incubate the plates at 26 ± 1°C for a period of 96 hours.[7][19][20]

• Observation: At 24, 48, 72, and 96 hours post-fertilization, observe the embryos under a microscope for four apical endpoints indicating lethality:

  • Coagulation of the embryo

  • Lack of somite formation

  • Non-detachment of the tail from the yolk sac

  • Absence of heartbeat[7][19][20]

• Data Analysis: Record the number of dead embryos at each concentration and time point. Calculate the LC₅₀ value (the concentration that is lethal to 50% of the embryos) at 96 hours using appropriate statistical methods (e.g., probit analysis).[21]

Ames Test (Bacterial Reverse Mutation Assay)

Principle: This widely used genotoxicity assay assesses the mutagenic potential of a chemical by measuring its ability to induce reverse mutations in histidine-requiring strains of Salmonella typhimurium.

Detailed Protocol (Plate Incorporation Method):

• Bacterial Strains: Use several tester strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) with different types of mutations in the histidine operon.[4][22][23]

• Metabolic Activation: Conduct the test with and without a metabolic activation system (S9 fraction from rat liver) to detect mutagens that require metabolic activation.[4][22][23]

• Exposure: In a test tube, mix the test compound at various concentrations, the bacterial tester strain, and either the S9 mix or a buffer.[4][22][23]

• Plating: Add molten top agar (B569324) containing a trace amount of histidine to the test tube, mix, and pour the contents onto a minimal glucose agar plate. The limited histidine allows the bacteria to undergo a few cell divisions, which is necessary for mutagenesis to occur.[4][22][23]

• Incubation: Incubate the plates at 37°C for 48-72 hours.[24]

• Colony Counting: Count the number of revertant colonies (colonies that have regained the ability to synthesize histidine) on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic potential.[24]

Comet Assay (Single Cell Gel Electrophoresis)

Principle: This sensitive method detects DNA strand breaks in individual cells. Cells are embedded in agarose (B213101) on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet" shape.

Detailed Protocol (Alkaline Version):

• Cell Preparation: Prepare a single-cell suspension of the cells to be tested.

• Slide Preparation: Mix the cell suspension with low-melting-point agarose and pipette onto a microscope slide pre-coated with normal-melting-point agarose. Allow to solidify.[17][25][26]

• Lysis: Immerse the slides in a cold lysis solution (containing high salt and detergents) to remove cell membranes and histones, leaving behind the nucleoid.[17][25][26]

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer (pH > 13) to unwind the DNA and expose single-strand breaks and alkali-labile sites.[17][25][26]

• Electrophoresis: Subject the slides to electrophoresis at a low voltage. The fragmented DNA will migrate towards the anode.[17][25][26]

• Neutralization and Staining: Neutralize the slides and stain the DNA with a fluorescent dye (e.g., SYBR Green or ethidium (B1194527) bromide).[25]

• Visualization and Analysis: Visualize the comets using a fluorescence microscope. Use image analysis software to quantify the extent of DNA damage, typically by measuring the percentage of DNA in the comet tail (% Tail DNA) and the tail moment.

Signaling Pathways and Molecular Mechanisms

Polyamine alkaloids, including Safflospermidine B, can influence various cellular signaling pathways. Understanding these interactions is crucial for assessing their toxicological and pharmacological effects.

Potential Signaling Pathways Affected by Polyamine Alkaloids

Polyamine metabolism is intricately linked to cell proliferation, differentiation, and apoptosis. Dysregulation of polyamine levels can impact several key signaling pathways:

• Apoptosis Signaling: Polyamines can modulate both intrinsic (mitochondrial) and extrinsic (death receptor) apoptotic pathways. Depletion of polyamines can trigger the mitochondrial pathway, leading to the release of cytochrome c and activation of caspases.

• Oxidative Stress Response: The catabolism of polyamines can generate reactive oxygen species (ROS), leading to oxidative stress. Conversely, polyamines can also act as free radical scavengers. This dual role makes their impact on oxidative stress context-dependent.

• MAPK Signaling Pathway: The mitogen-activated protein kinase (MAPK) pathway is a crucial regulator of cell growth, differentiation, and stress responses. Some alkaloids have been shown to modulate MAPK signaling, which could contribute to their cytotoxic or protective effects.

Workflow for Assessing Toxicological Profile

Caption: A generalized workflow for the toxicological assessment of a new compound.

Potential Apoptotic Pathway Modulation by Polyamines

Caption: Simplified intrinsic apoptosis pathway potentially modulated by polyamine levels.

Conclusion

Safflospermidine B, as a mixture with Safflospermidine A, demonstrates a promising initial safety profile, particularly concerning its lack of cytotoxicity in melanoma cells and the absence of acute toxicity in a zebrafish embryo model at the tested concentrations.[1][2] However, for its advancement as a potential therapeutic or cosmetic agent, a more thorough toxicological evaluation is imperative. The most significant data gap is the absence of genotoxicity data. The provided experimental protocols for the Ames and Comet assays offer a clear path for future investigations.

In comparison to established tyrosinase inhibitors, Safflospermidine B's low in vitro cytotoxicity is a notable advantage. Kojic acid, while effective, has shown mutagenic potential at high concentrations, and arbutin's cytotoxicity can vary depending on the cell line.[6][7][8][12][13] Aloesin appears to have a very favorable safety profile, with no genotoxic effects observed in a battery of tests.[16]

Future research should prioritize conducting standardized genotoxicity assays for Safflospermidine B. Furthermore, elucidating its impact on key signaling pathways related to cell death and stress responses will provide a more complete understanding of its molecular mechanisms of action and potential long-term safety. This comparative guide serves as a foundational resource for researchers to design these critical next steps in the evaluation of Safflospermidine B.

References

• 1. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The in cellular and in vivo melanogenesis inhibitory activity of safflospermidines from Helianthus annuus L. bee pollen in B16F10 murine melanoma cells and zebrafish embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. librarysearch.colby.edu [librarysearch.colby.edu]
• 4. microbiologyinfo.com [microbiologyinfo.com]
• 5. The Cell Survival of F10B16 Melanoma and 4T1 Breast Adenocarcinoma Irradiated to Gamma Radiation Using the MTT Assay Based on Two Different Calculation Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measuring DNA modifications with the comet assay: a compendium of protocols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Acute aquatic toxicity: Zebrafish Embryo Acute Toxicity Test (ZFET) - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 8. Mutagenicity and dominant lethal test of kojic acid--Ames test, forward mutation test in cultured Chinese hamster cells and dominant lethal test in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Evaluating the zebrafish embryo toxicity test for pesticide hazard screening - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. europeanreview.org [europeanreview.org]
• 12. An assessment of the genotoxicity and human health risk of topical use of kojic acid [5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Mutagenicity studies of kojic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. MUTAGENICITY AND DOMINANT LETHAL TEST OF KOJIC ACID : Ames test, forward mutation test in cultured chinese hamster cells and dominant lethal test in mice [jstage.jst.go.jp]
• 16. thesciencenotes.com [thesciencenotes.com]
• 17. mcgillradiobiology.ca [mcgillradiobiology.ca]
• 18. broadpharm.com [broadpharm.com]
• 19. oecd.org [oecd.org]
• 20. OECD 236: Fish Embryo Acute Toxicity Test | ibacon GmbH [ibacon.com]
• 21. mdpi.com [mdpi.com]
• 22. Ames Test Protocol | AAT Bioquest [aatbio.com]
• 23. wahoo.nsm.umass.edu [wahoo.nsm.umass.edu]
• 24. acmeresearchlabs.in [acmeresearchlabs.in]
• 25. creative-diagnostics.com [creative-diagnostics.com]
• 26. Measuring DNA modifications with the comet assay: a compendium of protocols | Springer Nature Experiments [experiments.springernature.com]

Safflospermidine B: A Preclinical Investigation into its Clinical Relevance for Hyperpigmentation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical research findings on Safflospermidine B, a novel natural compound, against established treatments for hyperpigmentation. While Safflospermidine B has demonstrated promising activity in preclinical models, it is crucial to note that no human clinical trial data is currently available for Safflospermidine B. This document aims to objectively present the existing data to inform future research and development directions.

Executive Summary

Safflospermidine B, along with its isomer Safflospermidine A, is a natural compound isolated from the bee pollen of Helianthus annuus L. (sunflower). Preclinical studies have highlighted its potential as a potent tyrosinase inhibitor, a key enzyme in melanin (B1238610) synthesis.[1] The primary mechanism of action appears to be the downregulation of genes involved in melanogenesis.[2] In vitro and in vivo (zebrafish) studies have shown its efficacy in reducing melanin production, with a favorable comparison to the well-known tyrosinase inhibitor, kojic acid.[2] However, its clinical relevance remains to be established through rigorous clinical trials.

Comparative Data on Efficacy

The following tables summarize the quantitative data from preclinical studies on Safflospermidine B and its comparators.

Table 1: In Vitro Tyrosinase Inhibition

Compound	IC50 (μM)	Source Organism of Tyrosinase	Reference
Safflospermidine A	13.8	Mushroom	[1]
Safflospermidine B	31.8	Mushroom	[1]
Kojic Acid	44.0	Mushroom	[1]

IC50: The half maximal inhibitory concentration. A lower IC50 value indicates greater potency.

Table 2: Cellular and In Vivo Anti-Melanogenesis Activity

Compound/Treatment	Model	Concentration	Melanin Content Reduction (%)	Tyrosinase Activity Inhibition (%)	Reference
Safflospermidines (A+B mixture)	B16F10 murine melanoma cells	62.5 µg/mL	21.78 ± 4.01	25.71 ± 3.08	[2]
Kojic Acid	B16F10 murine melanoma cells	250 µg/mL	Significant reduction	69.00 ± 4.30	[2][3]
Safflospermidines (A+B mixture)	Zebrafish embryos	15.63 µg/mL	28.43 ± 9.17	Not Reported	[2]
Phenylthiourea (B91264) (PTU)	Zebrafish embryos	0.0015% (v/v)	53.20 ± 3.75	Not Reported	[2][3]

Table 3: Gene Expression Regulation in B16F10 Cells

Compound	Concentration	TYR Gene Expression Reduction (%)	TRP-1 Gene Expression Reduction (%)	TRP-2 Gene Expression Reduction (%)	Reference
Safflospermidines (A+B mixture)	62.5 µg/mL	22.21 ± 3.82	33.03 ± 6.80	23.26 ± 7.79	[2][4]
Kojic Acid	250 µg/mL	35.52 ± 5.31	24.11 ± 9.21	29.55 ± 7.72	[2][4]

TYR: Tyrosinase gene; TRP-1: Tyrosinase-related protein 1 gene; TRP-2: Tyrosinase-related protein 2 gene.

Comparison with Clinically Used Hyperpigmentation Treatments

While Safflospermidine B is in the preclinical stage, it is valuable to compare its proposed mechanism to existing treatments for hyperpigmentation.

Treatment	Mechanism of Action	Clinical Efficacy Summary	Common Side Effects
Hydroquinone	Gold standard; inhibits tyrosinase.[5][6][7]	Effective, often used in combination therapies.[8][9]	Skin irritation, ochronosis (with long-term use).[7]
Kojic Acid	Inhibits tyrosinase.[7][10]	Effective for hyperpigmentation, often found in cosmetic products.[2][10]	Contact dermatitis, skin sensitivity.
Azelaic Acid	Tyrosinase inhibitor with anti-inflammatory properties.[6][8]	Effective for post-inflammatory hyperpigmentation and melasma.[6]	Mild irritation, redness.
Retinoids	Increase skin cell turnover, disperse melanin granules.[8]	Effective for various types of hyperpigmentation.[8]	Irritation, dryness, photosensitivity.
Chemical Peels	Exfoliate the top layers of skin.	Effective for superficial hyperpigmentation.[11]	Redness, peeling, risk of post-inflammatory hyperpigmentation.
Laser Therapy	Targets and destroys melanin.[5]	Effective but can be costly and has a risk of side effects.[12]	Redness, swelling, potential for hyper- or hypopigmentation.

Experimental Protocols

In Vitro Tyrosinase Activity Assay

• Source of Enzyme : Mushroom tyrosinase is commonly used as it is homologous with mammalian tyrosinases.

• Substrate : L-DOPA is used as the substrate for the tyrosinase enzyme.

• Procedure :

  • A reaction mixture is prepared containing phosphate (B84403) buffer, mushroom tyrosinase, and the test compound (Safflospermidine A, Safflospermidine B, or kojic acid) at various concentrations.

  • The reaction is initiated by adding L-DOPA.

  • The formation of dopachrome (B613829) is monitored spectrophotometrically at a specific wavelength (e.g., 475 nm) over time.

  • The percentage of tyrosinase inhibition is calculated by comparing the rate of reaction in the presence of the inhibitor to the control (without inhibitor).

  • The IC50 value is determined from the dose-response curve.

Cell-Based Anti-Melanogenesis Assay

• Cell Line : B16F10 murine melanoma cells are a standard model for studying melanogenesis.[2]

• Stimulation : Cells are typically stimulated with α-melanocyte-stimulating hormone (α-MSH) to induce melanin production.[2]

• Treatment : Cells are treated with various concentrations of the Safflospermidine mixture or kojic acid.[2]

• Melanin Content Measurement :

  • After treatment, cells are lysed.

  • The melanin content in the cell lysate is measured spectrophotometrically at a specific wavelength (e.g., 405 nm) after solubilizing the melanin pellet in a suitable solvent (e.g., NaOH).

  • The melanin content is normalized to the total protein content.[2]

• Tyrosinase Activity Measurement :

  • Cell lysates are incubated with L-DOPA.

  • The rate of dopachrome formation is measured spectrophotometrically.

  • The tyrosinase activity is normalized to the total protein content.[2]

Zebrafish Anti-Melanogenesis Assay

• Model Organism : Zebrafish (Danio rerio) embryos are used as an in vivo model due to their transparent bodies, allowing for easy observation of pigmentation.

• Treatment : Embryos are exposed to different concentrations of the Safflospermidine mixture or a known tyrosinase inhibitor like phenylthiourea (PTU) in the embryo medium.[2]

• Endpoint : The degree of pigmentation in the zebrafish embryos is observed and quantified at a specific time point (e.g., 72 hours post-fertilization).

• Toxicity Assessment : Embryos are monitored for any morphological abnormalities or mortality to assess the toxicity of the compounds.[2]

Visualizing the Science

Signaling Pathway of Melanogenesis Inhibition

References

• 1. thedermaco.com [thedermaco.com]
• 2. consciouschemist.com [consciouschemist.com]
• 3. beminimalist.co [beminimalist.co]
• 4. Kojic Acid: The Up-and-Coming Bleaching Agent [webmd.com]
• 5. droracle.ai [droracle.ai]
• 6. Dermatology: how to manage facial hyperpigmentation in skin of colour - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cosmeceuticals for Hyperpigmentation: What is Available? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Postinflammatory Hyperpigmentation Medication: Depigmenting Agents, Acne Agents, Topical, Keratolytic Agents, Retinoid-Like Agents, Corticosteroids [emedicine.medscape.com]
• 9. Postinflammatory Hyperpigmentation: A Review of the Epidemiology, Clinical Features, and Treatment Options in Skin of Color - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. laviemd.us [laviemd.us]
• 12. How to fade dark spots in darker skin tones [aad.org]

Safety & Regulatory Compliance

Proper Disposal of Safflospermidine B: A Comprehensive Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of Safflospermidine B, a polyamine alkaloid compound utilized in scientific research. The following procedures are designed to ensure the safety of laboratory personnel and compliance with environmental regulations. Researchers, scientists, and drug development professionals should adhere to these guidelines to mitigate risks associated with the handling and disposal of this chemical.

I. Hazard Assessment and Safety Precautions

Given the absence of a specific Safety Data Sheet (SDS) for Safflospermidine B, a conservative approach to handling is recommended. Polyamines and alkaloids can present various hazards, including potential toxicity and irritation. Therefore, appropriate personal protective equipment (PPE) should be worn at all times when handling Safflospermidine B.

Recommended Personal Protective Equipment (PPE):

• Gloves: Nitrile or other chemically resistant gloves.

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat should be worn to protect street clothing.

• Respiratory Protection: If handling the powder outside of a fume hood, a dust mask or respirator may be necessary to avoid inhalation.

II. Quantitative Data Summary

Specific quantitative safety data for Safflospermidine B is not currently available in public databases. However, for illustrative purposes and to provide a framework for understanding the potential hazards, the table below summarizes data for Spermidine, a structurally related polyamine.

Property	Spermidine	Safflospermidine B
Molecular Formula	C7H19N3	C34H37N3O6
**

Safeguarding Your Research: A Comprehensive Guide to Handling Safflospermidine B

For researchers, scientists, and drug development professionals working with Safflospermidine B, a polyamine alkaloid, ensuring laboratory safety and proper handling is paramount. In the absence of a specific Safety Data Sheet (SDS) for Safflospermidine B, this guide provides essential safety and logistical information based on the general principles for handling hazardous alkaloids and data from structurally similar compounds. Adherence to these guidelines is critical for mitigating risks and ensuring a secure research environment.

The primary routes of exposure to potent powdered compounds are through inhalation and dermal contact; therefore, a comprehensive Personal Protective Equipment (PPE) strategy is essential.

Personal Protective Equipment (PPE)

The cornerstone of safe handling is the meticulous use of appropriate PPE. The following table summarizes the recommended PPE for various activities involving Safflospermidine B.

Scenario	Required PPE
Weighing and Aliquoting (Dry Powder)	- Full-face respirator with P100 (or N100) particulate filters.- Double nitrile gloves (outer pair with extended cuffs).[1]- Disposable gown with elastic cuffs.[1]- Hair bonnet and shoe covers.[1]- Safety goggles (worn under the full-face respirator).[1]
Preparation of Solutions	- Chemical fume hood.[1]- Nitrile gloves.[1]- Chemical-resistant lab coat.[1]- Safety glasses with side shields or chemical splash goggles.[1]
In-vitro / In-vivo Experiments	- Nitrile gloves.[1]- Lab coat.[1]- Safety glasses.[1]

Operational Plan: Handling Procedures

A strict operational plan is critical to prevent contamination and exposure.

Engineering Controls:

• Ventilation: All manipulations of powdered Safflospermidine B must be conducted in a certified chemical fume hood or a powder containment hood to minimize inhalation exposure.[1]

• Containment: Use disposable bench liners to protect work surfaces and facilitate cleanup.[1]

Standard Operating Procedure for Weighing:

• Don all required PPE as specified in the table above.[1]

• Ensure the chemical fume hood is functioning correctly.[1]

• Decontaminate the balance and surrounding area before and after use.[1]

• Use a micro-spatula for transferring the powder, handling it gently to avoid generating airborne dust.

• Close the container tightly immediately after use.

• Clean any residual powder from the spatula and weighing paper with a solvent-moistened wipe, which should then be disposed of as hazardous waste.[1]

Solution Preparation:

• Perform all solution preparations within a chemical fume hood.[1]

• Slowly add the solvent to the vessel containing the weighed powder to avoid splashing.[1]

Caption: Workflow for the safe handling and disposal of Safflospermidine B.

Disposal Plan

Proper disposal of Safflospermidine B and associated contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance. All waste should be treated as hazardous.

Waste Type	Disposal Procedure
Unused Safflospermidine B	Treat as hazardous chemical waste. Collect in a clearly labeled, sealed container.[2]
Contaminated Labware (e.g., pipette tips, tubes)	Collect in a designated, labeled hazardous waste container.[2]
Contaminated Solvents	Collect in a labeled, sealed, and appropriate solvent waste container. Do not mix incompatible wastes.[2]
Contaminated PPE (e.g., gloves, gown)	Dispose of as hazardous waste in a designated container.[2]
Empty Chemical Containers	The first rinse of the container must be collected and disposed of as hazardous waste. For highly toxic chemicals, the first three rinses must be collected.[3]

Always consult your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]